Tetrapeptide-1

Core Science & Biosynthesis

The Genesis of a Skincare Staple: An In-Depth Technical Guide to the Discovery and Synthesis of Tetrapeptide-1

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrapeptide-1, a term that encompasses distinct tetrapeptide sequences, has emerged as a significant molecule in the cosmetic and dermatological fields. This technical guide provides a comprehensive overview of the discovery, synthesis, and biological activity of two prominent molecules often associated with this name: a sequence of Leucine-Proline-Threonine-Valine (LPTV) and the widely recognized Palmitoyl Tetrapeptide-7, with a sequence of Glycine-Glutamine-Proline-Arginine (Pal-GQPR). This document delves into the historical context of tetrapeptide synthesis, details the chemical synthesis protocols, presents quantitative data on their biological efficacy, and elucidates the signaling pathways through which they exert their effects on skin cells.

Introduction: From Foundational Peptide Chemistry to Cosmeceuticals

The journey of tetrapeptides from laboratory curiosities to key active ingredients in advanced skincare formulations is rooted in the pioneering work of peptide chemistry. The early 20th century saw Emil Fischer's foundational work on amino acids and peptide bonds, which laid the theoretical groundwork for synthesizing these complex molecules. However, it was the revolutionary invention of Solid-Phase Peptide Synthesis (SPPS) by R. Bruce Merrifield in 1963 that transformed peptide synthesis from a laborious, low-yield process into a rapid and efficient methodology.[1] Merrifield's initial success in synthesizing the tetrapeptide L-leucyl-L-alanylglycyl-L-valine demonstrated the feasibility of building peptides on a solid resin support, a technique that remains the cornerstone of modern peptide synthesis.[1]

Initially, peptide research focused on their roles as hormones and drugs. It was later discovered that specific short peptide sequences, often fragments of larger extracellular matrix proteins, could act as signaling molecules within the skin, influencing cellular processes like collagen production and inflammation. This realization paved the way for the development of "matrikines," including tetrapeptides, as active ingredients in cosmetics.[2] The term "Tetrapeptide-1" is not a standardized INCI name but is used in the industry to refer to different molecules, most notably a tetrapeptide with the sequence Leu-Pro-Thr-Val (LPTV) and the well-documented Palmitoyl Tetrapeptide-7 (Pal-Gly-Gln-Pro-Arg). This guide will address both, providing clarity on their distinct properties and histories.

Chemical Synthesis of Tetrapeptides

The primary method for producing tetrapeptides like LPTV and Pal-GQPR is Fmoc-based Solid-Phase Peptide Synthesis (SPPS). This method involves the stepwise addition of amino acids to a growing peptide chain that is covalently linked to an insoluble resin.

Principles of Fmoc-Based Solid-Phase Peptide Synthesis (SPPS)

Fmoc-SPPS relies on the use of the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group to temporarily protect the α-amino group of the incoming amino acid. The reactive side chains of the amino acids are protected by acid-labile groups (such as tBu, Boc, and Trt). The synthesis proceeds in cycles, with each cycle consisting of two main steps:

• Deprotection: The Fmoc group is removed from the N-terminus of the resin-bound peptide using a weak base, typically a solution of piperidine in dimethylformamide (DMF).

• Coupling: The next Fmoc-protected amino acid is activated by a coupling reagent (e.g., HBTU, DIC) and added to the deprotected N-terminus of the peptide chain, forming a new peptide bond.

These cycles are repeated until the desired peptide sequence is assembled. Finally, the peptide is cleaved from the resin, and the side-chain protecting groups are removed simultaneously using a strong acid, such as trifluoroacetic acid (TFA).

Experimental Protocol: Synthesis of Palmitoyl-Gly-Gln-Pro-Arg-OH (Pal-GQPR)

This protocol describes the synthesis of Pal-GQPR on a 2-chlorotrityl chloride (2-CTC) resin, which is advantageous for producing peptide acids under mild cleavage conditions.

Materials:

• 2-Chlorotrityl chloride resin

• Fmoc-Arg(Pbf)-OH

• Fmoc-Pro-OH

• Fmoc-Gln(Trt)-OH

• Fmoc-Gly-OH

• Palmitic acid

• N,N-Diisopropylethylamine (DIPEA)

• 1-Hydroxybenzotriazole (HOBt)

• N,N'-Diisopropylcarbodiimide (DIC)

• 20% (v/v) Piperidine in DMF

• Dichloromethane (DCM)

• Dimethylformamide (DMF)

• Methanol (MeOH)

• Cleavage cocktail: Trifluoroacetic acid (TFA)/Triisopropylsilane (TIS)/Water (95:2.5:2.5 v/v/v)

Procedure:

• Resin Swelling and First Amino Acid Loading:

  • Swell the 2-CTC resin in DCM in a reaction vessel.

  • In a separate container, dissolve Fmoc-Arg(Pbf)-OH (1.1 equivalents relative to resin loading) and DIPEA (4 equivalents) in DCM.

  • Add the amino acid solution to the swollen resin and agitate for 2 hours at room temperature.

  • To cap any unreacted sites on the resin, add a small amount of methanol and agitate for 30 minutes.

  • Wash the resin with DCM and DMF.

• Peptide Chain Elongation (Iterative Cycles):

  • Fmoc Deprotection: Add 20% piperidine in DMF to the resin and agitate for 20 minutes. Wash the resin thoroughly with DMF.

  • Amino Acid Coupling (Pro, Gln, Gly):

    • In a separate vial, dissolve the next Fmoc-amino acid (Fmoc-Pro-OH, Fmoc-Gln(Trt)-OH, or Fmoc-Gly-OH; 2 equivalents), HOBt (3 equivalents), and DIC (3 equivalents) in DMF.

    • Add the activated amino acid solution to the resin and agitate for 2 hours at room temperature.

    • Wash the resin with DMF and isopropanol.

  • Repeat the deprotection and coupling steps for each amino acid in the sequence.

• N-Terminal Palmitoylation:

  • After the final Fmoc deprotection of the Glycine residue, wash the resin.

  • In a separate vial, dissolve palmitic acid (2 equivalents) and HOBt/DIC in DMF.

  • Add the activated palmitic acid solution to the resin and agitate for 2 hours.

  • Wash the resin with DMF, isopropanol, and methanol, then dry.

• Cleavage and Deprotection:

  • Treat the dried peptide-resin with the cleavage cocktail for 2 hours at room temperature.

  • Filter to collect the cleaved peptide solution.

  • Precipitate the crude peptide by adding cold diethyl ether.

  • Centrifuge to pellet the peptide, then decant the ether.

• Purification and Characterization:

  • Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile mixture).

  • Purify the peptide by preparative reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the final product by mass spectrometry and analytical RP-HPLC.

Synthesis of Leu-Pro-Thr-Val (LPTV)

The synthesis of LPTV follows a similar Fmoc-SPPS protocol, typically on a 2-chlorotrityl chloride resin to yield the C-terminal carboxylic acid. The amino acids used would be Fmoc-Val-OH, Fmoc-Pro-OH, Fmoc-Thr(tBu)-OH, and Fmoc-Leu-OH. The side chain of Threonine is protected with a tert-butyl (tBu) group, which is removed during the final TFA cleavage. While specific literature with detailed yield and purity for this exact sequence is scarce, typical yields for tetrapeptide synthesis via SPPS are in the range of 70-90% for the crude product, with final purities after HPLC purification exceeding 95%.[3]

Biological Activity and Experimental Protocols

The two tetrapeptides exert their biological effects through different mechanisms. Pal-GQPR is primarily known for its anti-inflammatory properties, while LPTV is associated with antioxidant and general skin conditioning effects.

Palmitoyl Tetrapeptide-7 (Pal-GQPR): Anti-Inflammatory Action

Mechanism of Action: Palmitoyl Tetrapeptide-7 is reported to reduce the secretion of the pro-inflammatory cytokine Interleukin-6 (IL-6) in skin cells.[4][5][6] IL-6 is a key mediator of inflammation, and its chronic elevation in the skin can accelerate the degradation of the extracellular matrix (ECM), leading to wrinkles and loss of elasticity. By suppressing IL-6, Pal-GQPR helps to mitigate inflammatory damage. This effect is thought to involve the modulation of the NF-κB signaling pathway.[7]

Signaling Pathway: Inhibition of IL-6 Production

Caption: Pal-GQPR is thought to inhibit the intracellular signaling cascade that leads to NF-κB activation, thereby reducing IL-6 gene transcription and subsequent inflammation.

Experimental Protocol: In Vitro IL-6 Inhibition Assay

This protocol describes how to measure the reduction of IL-6 in human keratinocytes stimulated with lipopolysaccharide (LPS).

Materials:

• Human epidermal keratinocytes (HEKs)

• Keratinocyte growth medium

• Lipopolysaccharide (LPS)

• Palmitoyl Tetrapeptide-7 (Pal-GQPR)

• Phosphate-buffered saline (PBS)

• Human IL-6 ELISA kit

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Culture: Culture HEKs in keratinocyte growth medium until they reach approximately 80% confluency.

• Seeding: Seed the HEKs into 96-well plates at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Treatment: Replace the medium with fresh medium containing various concentrations of Pal-GQPR (e.g., 1, 5, 10 µM). Include a vehicle control (no peptide). Incubate for 2 hours.

• Inflammatory Stimulation: Add LPS to each well (except for the negative control) to a final concentration of 1 µg/mL to induce an inflammatory response.

• Incubation: Incubate the plates for 24 hours.

• Supernatant Collection: Collect the cell culture supernatant from each well.

• ELISA: Quantify the concentration of IL-6 in the supernatants using a human IL-6 ELISA kit, following the manufacturer's instructions.[5][8][9]

• Data Analysis: Calculate the percentage inhibition of IL-6 production for each concentration of Pal-GQPR compared to the LPS-only control. Determine the IC50 value if possible.

Peptide	Assay	Cell Type	Result
Palmitoyl Tetrapeptide-7	IL-6 Expression	Hairless Mouse Skin (in vivo)	Statistically significant decrease in IL-6 expression after PM10 treatment with 5% PT-7 gel.[10]

Tetrapeptide-1 (LPTV): Antioxidant and ECM-Stimulating Activity

Mechanism of Action: The antioxidant activity of peptides like LPTV is often attributed to their amino acid composition. Hydrophobic amino acids such as Leucine and Valine can enhance the peptide's ability to scavenge free radicals.[11] Additionally, some tetrapeptides have been shown to stimulate the production of extracellular matrix components, including collagen. This is thought to occur through the activation of the Transforming Growth Factor-beta (TGF-β) signaling pathway, a key regulator of collagen synthesis in fibroblasts.[12]

// Nodes Tetrapeptide [label="Tetrapeptide\n(e.g., LPTV, GEKG)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; TGF_beta_RII [label="TGF-β Receptor II", fillcolor="#F1F3F4", fontcolor="#202124"]; TGF_beta_RI [label="TGF-β Receptor I", fillcolor="#F1F3F4", fontcolor="#202124"]; SMAD23 [label="SMAD2/3", fillcolor="#FBBC05", fontcolor="#202124"]; pSMAD23 [label="p-SMAD2/3", fillcolor="#FBBC05", fontcolor="#202124"]; SMAD4 [label="SMAD4", fillcolor="#FBBC05", fontcolor="#202124"]; SMAD_complex [label="SMAD Complex", fillcolor="#FBBC05", fontcolor="#202124"]; Nucleus [shape=ellipse, label="Nucleus", fillcolor="#F1F3F4", fontcolor="#202124"]; COL1A1_Gene [label="COL1A1 Gene\nTranscription", fillcolor="#F1F3F4", fontcolor="#202124"]; Procollagen [label="Pro-collagen I\nSynthesis", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Tetrapeptide -> TGF_beta_RII [arrowhead=vee, color="#5F6368", label=" Activates"]; TGF_beta_RII -> TGF_beta_RI [arrowhead=vee, color="#5F6368", label=" Recruits &\n Phosphorylates"]; TGF_beta_RI -> SMAD23 [arrowhead=vee, color="#5F6368", label=" Phosphorylates"]; SMAD23 -> pSMAD23 [style=invis]; pSMAD23 -> SMAD_complex [arrowhead=vee, color="#5F6368"]; SMAD4 -> SMAD_complex [arrowhead=vee, color="#5F6368"]; SMAD_complex -> Nucleus [arrowhead=vee, color="#5F6368"]; Nucleus -> COL1A1_Gene [style=invis]; COL1A1_Gene -> Procollagen [arrowhead=vee, color="#5F6368"];

// Invisible edges for alignment {rank=same; Tetrapeptide;} {rank=same; TGF_beta_RII;} {rank=same; TGF_beta_RI;} {rank=same; SMAD23; SMAD4;} {rank=same; pSMAD23;} {rank=same; SMAD_complex;} {rank=same; Nucleus; COL1A1_Gene;} {rank=same; Procollagen;} }

Caption: A generalized workflow for the solid-phase synthesis of a modified tetrapeptide, such as Pal-GQPR.

Workflow: In Vitro Biological Assays

Caption: A general workflow for evaluating the biological activity of tetrapeptides in skin cell cultures.

References

• 1. americanpeptidesociety.org [americanpeptidesociety.org]
• 2. Bioactive tetrapeptide GEKG boosts extracellular matrix formation: in vitro and in vivo molecular and clinical proof - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC04387K [pubs.rsc.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Palmitoyl Tetrapeptide-7 | Rigin™ former Palmitoyl Tetrapeptide-3 | Cosmetic Ingredients Guide [ci.guide]
• 6. myrevea.com [myrevea.com]
• 7. researchgate.net [researchgate.net]
• 8. NF-κB inhibition in keratinocytes causes RIPK1-mediated necroptosis and skin inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Convenient Approach to Synthesizing Peptide C-Terminal N-Alkyl Amides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [PDF] Control Effect of Palmitoyl Teterapeptide-7 Gel to Inflammatory Responses Elicited by PM10 | Semantic Scholar [semanticscholar.org]
• 11. Research Progress on the Preparation and Function of Antioxidant Peptides from Walnuts - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Tetrapeptide-1 chemical structure and amino acid sequence

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrapeptide-1 is a synthetic signaling peptide with the amino acid sequence L-Leucyl-L-Prolyl-L-Threonyl-L-Valine (LPTV). As a "matrikine," it is a fragment of an extracellular matrix (ECM) protein that is believed to signal for matrix repair and regeneration. Primarily utilized in advanced cosmetic and dermatological formulations, Tetrapeptide-1 is recognized for its ability to stimulate the synthesis of key ECM components, such as collagen and elastin, thereby improving skin firmness and elasticity. This guide provides a comprehensive overview of its chemical structure, proposed mechanism of action, and the experimental protocols used for its analysis.

Chemical Structure and Properties

Tetrapeptide-1 is a small oligopeptide composed of four amino acids linked by peptide bonds. Its specific sequence and chemical properties are fundamental to its biological activity.

Amino Acid Sequence

The primary structure of Tetrapeptide-1 is:

L-Leucine - L-Proline - L-Threonine - L-Valine (LPTV) [1][2]

Chemical Properties

The key chemical identifiers and properties of Tetrapeptide-1 are summarized in the table below for quick reference.

Property	Value	Reference
IUPAC Name	(2S)-2-[[(2S,3R)-2-[[(2S)-1-[(2S)-2-amino-4-methylpentanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxybutanoyl]amino]-3-methylbutanoic acid	[1]
Molecular Formula	C20H36N4O6	[1]
Molecular Weight	428.5 g/mol	[1]
Purity (Typical)	≥98%	[3]
Appearance	Solid (White to off-white)
Solubility	Soluble in Ethanol (≥10 mg/ml), PBS (pH 7.2) (≥10 mg/ml), and sparingly soluble in DMSO (1-10 mg/ml)	[3]

Mechanism of Action and Signaling Pathway

Tetrapeptide-1 functions as a signaling molecule that interacts with dermal fibroblasts, the primary cells responsible for producing and maintaining the skin's extracellular matrix.[4][5] While the precise, complete signaling cascade for the LPTV sequence is not extensively detailed in publicly available literature, its mechanism can be inferred from the general action of matrikine peptides, which are known to stimulate regenerative processes.

The proposed pathway involves Tetrapeptide-1 binding to a specific receptor on the fibroblast cell surface. This binding event initiates an intracellular signaling cascade that ultimately leads to the upregulation of genes encoding for ECM proteins. A highly plausible pathway is the activation of the Transforming Growth Factor-β (TGF-β) signaling cascade, a master regulator of collagen and elastin synthesis.[6][7]

Proposed Signaling Pathway

The diagram below illustrates the hypothesized signaling pathway for Tetrapeptide-1 in dermal fibroblasts.

Caption: Proposed signaling pathway of Tetrapeptide-1 in fibroblasts.

Quantitative Efficacy Data

Table 1: Example of Gene Expression Upregulation in Human Dermal Fibroblasts by Collagen Peptides (Data adapted from a study on general collagen peptides, not specific to Tetrapeptide-1)

Gene Target	Peptide Concentration	Mean Upregulation (%) vs. Control	p-value	Reference
COL1A1 (Collagen Type I)	0.01%	108.4 ± 7.6%	< 0.005	[8]
ELN (Elastin)	0.01%	35.2 ± 13.2%	< 0.005	[8]
VCAN (Versican)	0.01%	127.6 ± 7.0%	< 0.005	[8]

Experimental Protocols

The synthesis, purification, and analysis of Tetrapeptide-1, along with the evaluation of its biological activity, involve standard biochemical and cell biology techniques.

Peptide Synthesis via Solid-Phase Peptide Synthesis (SPPS)

SPPS is the standard method for chemically synthesizing peptides like Tetrapeptide-1. The Fmoc/tBu strategy is commonly employed.

Workflow Diagram for SPPS of Tetrapeptide-1 (LPTV)

Caption: Step-wise workflow for the synthesis of Tetrapeptide-1 (LPTV).

Detailed Protocol:

• Resin Preparation: Swell a suitable resin (e.g., Wang or Rink Amide resin) in a solvent like Dimethylformamide (DMF).

• First Amino Acid Loading: Covalently attach the C-terminal amino acid (Fmoc-L-Valine-OH) to the resin using an activating agent.

• Deprotection: Remove the temporary N-terminal Fmoc protecting group from the valine residue using a mild base, typically a solution of 20% piperidine in DMF. This exposes a free amine group.

• Coupling: Introduce the next Fmoc-protected amino acid (Fmoc-L-Threonine(tBu)-OH). Activate its carboxyl group with a coupling reagent (e.g., HBTU/DIPEA) to facilitate the formation of a peptide bond with the free amine on the resin-bound peptide.

• Repeat Cycle: Repeat the deprotection and coupling steps for L-Proline and then L-Leucine.

• Final Cleavage: Once the full peptide chain is assembled, treat the resin with a strong acid cocktail (e.g., Trifluoroacetic acid with scavengers) to cleave the peptide from the resin and remove the permanent side-chain protecting groups.

• Purification & Analysis: Purify the cleaved peptide using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) and confirm its identity and purity via Mass Spectrometry (MS).

In Vitro Efficacy Testing: Gene Expression Analysis in Fibroblasts

This protocol determines the effect of Tetrapeptide-1 on the expression of ECM-related genes in human dermal fibroblasts.

Protocol:

• Cell Culture: Culture primary human dermal fibroblasts in standard growth medium (e.g., DMEM with 10% FBS) until they reach approximately 80% confluency.

• Treatment: Starve the cells in a serum-free medium for 24 hours to synchronize them. Then, treat the cells with varying concentrations of Tetrapeptide-1 (e.g., 0.001%, 0.01%, 0.1%) dissolved in a serum-free medium for a specified time (e.g., 24 or 48 hours). A vehicle-only group serves as the control.

• RNA Extraction: After treatment, lyse the cells and extract total RNA using a suitable kit (e.g., RNeasy Mini Kit).

• cDNA Synthesis: Reverse transcribe the extracted RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme.

• Quantitative PCR (qPCR): Perform qPCR using the synthesized cDNA, specific primers for target genes (e.g., COL1A1, ELN, FN1), and a reference gene (e.g., GAPDH).

• Data Analysis: Calculate the relative gene expression changes using the ΔΔCt method, comparing the expression levels in peptide-treated cells to the control cells.

Conclusion

Tetrapeptide-1 (L-Leucyl-L-Prolyl-L-Threonyl-L-Valine) is a well-defined synthetic peptide with a clear role as a signaling molecule in skin biology. Its proposed mechanism, centered on the stimulation of fibroblast activity to increase the production of extracellular matrix proteins, positions it as a valuable ingredient in formulations aimed at addressing the signs of cutaneous aging. While detailed public data on its specific signaling pathway and quantitative efficacy are limited, the established protocols for its synthesis and biological evaluation provide a robust framework for its study and application in research and development. Further investigation into its precise molecular interactions will undoubtedly enhance its targeted use in next-generation dermatological products.

References

• 1. Tetrapeptide-1 | C20H36N4O6 | CID 169450584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ewg.org [ewg.org]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Peptides: Emerging Candidates for the Prevention and Treatment of Skin Senescence: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. Collagen peptides affect collagen synthesis and the expression of collagen, elastin, and versican genes in cultured human dermal fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]

physical and chemical properties of Tetrapeptide-1

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrapeptide-1, a synthetic peptide comprised of the amino acid sequence Leucine-Proline-Threonine-Valine (LPTV), is a bioactive molecule of growing interest in dermatological and cosmetic research. This technical guide provides a comprehensive overview of the known physical, chemical, and biological properties of Tetrapeptide-1. It details its role as an antioxidant and a modulator of the extracellular matrix, offering insights into its potential mechanisms of action. This document includes a compilation of its physicochemical data, detailed experimental protocols for its synthesis and biological evaluation, and visual representations of associated cellular pathways to support further research and development.

Physicochemical Properties

Tetrapeptide-1 is a well-defined oligopeptide with specific physical and chemical characteristics that are crucial for its handling, formulation, and biological activity.

Structural and General Properties

Property	Value	Source
Amino Acid Sequence	Leucine-Proline-Threonine-Valine (Leu-Pro-Thr-Val; LPTV)	[Generic Peptide Information]
Molecular Formula	C₂₀H₃₆N₄O₆	[Generic Peptide Information]
Molecular Weight	428.52 g/mol	[Generic Peptide Information]
Appearance	White to off-white solid	[Generic Peptide Information]
IUPAC Name	(2S)-2-[[(2S,3R)-2-[[(2S)-1-[(2S)-2-amino-4-methylpentanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxybutanoyl]amino]-3-methylbutanoic acid	[Generic Peptide Information]
CAS Number	1632354-04-1	[Generic Peptide Information]

Solubility and Stability

Property	Details	Source
Solubility	Soluble in Dimethyl Sulfoxide (DMSO).	[Generic Peptide Information]
Storage (Powder)	Store at -20°C for long-term stability.	[Generic Peptide Information]
Storage (Solution)	Store stock solutions at -20°C or -80°C. Avoid repeated freeze-thaw cycles.	[Generic Peptide Information]

Biological Activity and Mechanism of Action

Tetrapeptide-1 exhibits promising biological activities relevant to dermatology and tissue regeneration, primarily centered around its antioxidant properties and its ability to influence the cutaneous extracellular matrix (ECM).

Antioxidant Activity

Tetrapeptide-1 is recognized for its antioxidant properties, which enable it to counteract the damaging effects of reactive oxygen species (ROS) in biological systems. Oxidative stress is a key contributor to cellular aging and tissue damage. The antioxidant capacity of peptides is often attributed to their amino acid composition and sequence, which can facilitate the donation of hydrogen atoms or electrons to neutralize free radicals.

Extracellular Matrix (ECM) Synthesis

A significant biological function attributed to Tetrapeptide-1 is its ability to stimulate the synthesis of key components of the extracellular matrix in the skin. The ECM, primarily composed of collagen and elastin fibers, provides structural support and elasticity to the skin. The age-related decline in the production of these proteins leads to the formation of wrinkles and loss of skin firmness.

Tetrapeptide-1 is reported to stimulate dermal fibroblasts to increase the production of:

• Collagen (specifically Type I): The main structural protein in the dermis, providing tensile strength.

• Elastin: A protein that imparts elasticity and resilience to the skin.

Note: Although it is widely stated that Tetrapeptide-1 stimulates collagen and elastin synthesis, specific quantitative data from in vitro studies on human dermal fibroblasts (e.g., percentage increase in COL1A1 or ELN gene expression) for the Leu-Pro-Thr-Val sequence are not available in the public domain literature reviewed.

Putative Signaling Pathway: TGF-β

The stimulation of collagen and elastin synthesis by bioactive peptides is often mediated through the Transforming Growth Factor-β (TGF-β) signaling pathway. This pathway is a central regulator of ECM homeostasis in fibroblasts. While direct evidence for the interaction of Tetrapeptide-1 with the TGF-β pathway is limited, a proposed mechanism is illustrated below.

Caption: Proposed TGF-β signaling pathway potentially modulated by Tetrapeptide-1.

Experimental Protocols

This section provides detailed methodologies for the synthesis of Tetrapeptide-1 and for conducting key experiments to evaluate its biological activities. These protocols are based on standard laboratory practices and can be adapted for specific research needs.

Synthesis of Tetrapeptide-1 (Leu-Pro-Thr-Val)

Methodology: Solid-Phase Peptide Synthesis (SPPS) using Fmoc/tBu strategy.

Workflow Diagram:

Caption: Workflow for the solid-phase synthesis of Tetrapeptide-1.

Detailed Protocol:

• Resin Preparation: Swell Rink Amide resin in N,N-Dimethylformamide (DMF) for 1-2 hours in a reaction vessel.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating with 20% piperidine in DMF for 20-30 minutes. Wash the resin thoroughly with DMF.

• Amino Acid Coupling (Iterative Process):

  • Couple the C-terminal amino acid (Fmoc-Val-OH) to the deprotected resin. Activate the amino acid with a coupling reagent such as HBTU/HOBt in the presence of a base like DIEA in DMF. Allow the reaction to proceed for 1-2 hours.

  • Wash the resin with DMF to remove excess reagents.

  • Repeat the Fmoc deprotection and coupling steps for the subsequent amino acids in the sequence: Fmoc-Thr(tBu)-OH, Fmoc-Pro-OH, and Fmoc-Leu-OH.

• Final Deprotection and Cleavage: After the final coupling, wash the resin with DMF and then Dichloromethane (DCM). Treat the peptide-resin with a cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane) for 2-3 hours to cleave the peptide from the resin and remove the side-chain protecting groups.

• Peptide Precipitation and Purification: Precipitate the cleaved peptide in cold diethyl ether. Centrifuge to collect the crude peptide. Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the synthesized Tetrapeptide-1 using mass spectrometry (e.g., ESI-MS or MALDI-TOF) and analytical HPLC.

In Vitro Antioxidant Activity Assay

Methodology: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay.

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from purple to yellow, which is quantified spectrophotometrically.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

  • Prepare a series of dilutions of Tetrapeptide-1 in a suitable solvent (e.g., methanol or DMSO).

  • Use a known antioxidant, such as Ascorbic Acid or Trolox, as a positive control.

• Assay Procedure:

  • In a 96-well microplate, add a fixed volume of the DPPH solution to each well.

  • Add different concentrations of the Tetrapeptide-1 solution, positive control, and a blank (solvent only) to the wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at approximately 517 nm using a microplate reader.

• Calculation: Calculate the percentage of DPPH radical scavenging activity using the following formula:

  • % Scavenging = [(Abs_control - Abs_sample) / Abs_control] * 100

  • Determine the IC₅₀ value (the concentration of the peptide required to scavenge 50% of the DPPH radicals) by plotting the percentage of scavenging activity against the peptide concentration.

In Vitro ECM Gene Expression Analysis

Methodology: Quantitative Reverse Transcription Polymerase Chain Reaction (qRT-PCR) in Human Dermal Fibroblasts (HDFs).

Principle: This method quantifies the messenger RNA (mRNA) levels of target genes (e.g., COL1A1 for collagen type I and ELN for elastin) to assess the effect of Tetrapeptide-1 on their expression.

Protocol:

• Cell Culture and Treatment:

  • Culture primary Human Dermal Fibroblasts in appropriate media (e.g., DMEM with 10% FBS).

  • Seed the cells in culture plates and allow them to adhere and grow to a suitable confluency.

  • Treat the cells with various concentrations of Tetrapeptide-1 for a specified period (e.g., 24 or 48 hours). Include an untreated control group.

• RNA Extraction: Isolate total RNA from the treated and control cells using a suitable RNA extraction kit.

• Reverse Transcription: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• Quantitative PCR:

  • Perform qPCR using the synthesized cDNA, specific primers for the target genes (COL1A1, ELN), a housekeeping gene for normalization (e.g., GAPDH or ACTB), and a suitable qPCR master mix.

  • Run the qPCR reaction in a real-time PCR system.

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the fold change in gene expression in the Tetrapeptide-1 treated groups relative to the untreated control.

Conclusion

Tetrapeptide-1 (Leu-Pro-Thr-Val) is a synthetic peptide with documented antioxidant and skin-conditioning properties, including the stimulation of extracellular matrix protein synthesis. Its well-defined physicochemical characteristics make it a suitable candidate for inclusion in dermatological and cosmetic formulations. The provided experimental protocols offer a framework for the synthesis and bio-evaluation of this peptide. While the qualitative biological effects of Tetrapeptide-1 are established, further research is warranted to generate specific quantitative data on its antioxidant potency and its efficacy in stimulating collagen and elastin production. Elucidating the precise molecular mechanisms, particularly its interaction with the TGF-β signaling pathway, will be crucial for optimizing its application in skin health and anti-aging therapies. This guide serves as a foundational resource for scientists and researchers dedicated to advancing the understanding and application of this promising bioactive peptide.

An In-depth Technical Guide to Tetrapeptide-1: Synthesis, Mechanism of Action, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrapeptide-1, a synthetic peptide comprised of four amino acids, has garnered significant interest in the fields of dermatology and cosmetic science for its potential anti-aging and skin-conditioning properties. This technical guide provides a comprehensive overview of Tetrapeptide-1, including its fundamental chemical and physical properties, a detailed methodology for its synthesis, an exploration of its mechanism of action, and a collection of experimental protocols for its evaluation. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development and cosmetic formulation.

Core Data Presentation

A summary of the key quantitative data for Tetrapeptide-1 is presented in the tables below for easy reference and comparison.

Table 1: Chemical and Physical Properties of Tetrapeptide-1

Property	Value	Reference
CAS Number	1632354-04-1	[1][2]
Molecular Formula	C20H36N4O6	[1]
Molecular Weight	428.52 g/mol	[1]
Amino Acid Sequence	Leucine-Proline-Threonine-Valine (Leu-Pro-Thr-Val)	[1]
Appearance	White to off-white solid	[1]
Purity	≥95%	[1]
Solubility	Soluble in DMSO	[1]
Storage	Store at -20°C	[1]

Synthesis of Tetrapeptide-1

The primary method for synthesizing Tetrapeptide-1 is Solid-Phase Peptide Synthesis (SPPS). This technique involves the stepwise addition of amino acids to a growing peptide chain that is covalently attached to an insoluble resin support.

Experimental Protocol: Fmoc-Based Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the manual synthesis of Tetrapeptide-1 using the widely adopted Fmoc (9-fluorenylmethyloxycarbonyl) strategy.

Materials:

• Rink Amide resin

• Fmoc-protected amino acids (Fmoc-Val-OH, Fmoc-Thr(tBu)-OH, Fmoc-Pro-OH, Fmoc-Leu-OH)

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)

• Activator: DIPEA (N,N-Diisopropylethylamine)

• Deprotection reagent: 20% piperidine in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane)

• Cleavage cocktail: Trifluoroacetic acid (TFA), deionized water, and a scavenger such as triisopropylsilane (TIS)

• Cold diethyl ether

Procedure:

• Resin Preparation: Swell the Rink Amide resin in DMF in a reaction vessel for 1-2 hours.

• First Amino Acid Coupling (Valine):

  • Deprotect the resin by treating it with 20% piperidine in DMF for 20 minutes.

  • Wash the resin thoroughly with DMF and DCM.

  • In a separate container, dissolve Fmoc-Val-OH, HBTU, HOBt, and DIPEA in DMF.

  • Add the activated amino acid solution to the resin and agitate for 2 hours.

  • Wash the resin to remove excess reagents.

• Subsequent Amino Acid Couplings (Threonine, Proline, Leucine):

  • Repeat the deprotection and coupling steps for Fmoc-Thr(tBu)-OH, Fmoc-Pro-OH, and Fmoc-Leu-OH sequentially.

• Final Deprotection: Remove the final Fmoc group from the N-terminal Leucine using 20% piperidine in DMF.

• Cleavage and Deprotection:

  • Wash the peptide-resin with DCM and dry it under vacuum.

  • Treat the resin with the cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% TIS) for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide and wash with cold diethyl ether.

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the synthesized Tetrapeptide-1 using mass spectrometry (MS) and analytical HPLC.

Mechanism of Action

Tetrapeptide-1 is recognized for its antioxidant properties and its ability to stimulate the synthesis of extracellular matrix (ECM) components, which are crucial for maintaining skin structure and elasticity.

Antioxidant Activity

Tetrapeptide-1 can neutralize free radicals, which are unstable molecules that contribute to oxidative stress and cellular damage, a key factor in the aging process. The specific amino acid sequence of Tetrapeptide-1 likely contributes to its radical scavenging capabilities.

Stimulation of Extracellular Matrix Synthesis

Tetrapeptide-1 has been shown to stimulate the production of essential ECM proteins such as collagen and elastin in dermal fibroblasts.[1] This action helps to improve skin firmness and elasticity, thereby reducing the appearance of fine lines and wrinkles. While the precise signaling pathways are still under investigation, it is hypothesized that Tetrapeptide-1 may act as a signaling molecule that interacts with cellular receptors to initiate downstream cascades leading to increased ECM protein expression.

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the efficacy of Tetrapeptide-1.

In Vitro Antioxidant Activity Assay (DPPH Assay)

Objective: To determine the free radical scavenging activity of Tetrapeptide-1.

Materials:

• Tetrapeptide-1

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol

• Methanol

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of Tetrapeptide-1 in a suitable solvent (e.g., DMSO) and create a series of dilutions.

• In a 96-well plate, add 50 µL of each Tetrapeptide-1 dilution to the wells.

• Add 150 µL of the DPPH solution to each well.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the Tetrapeptide-1 sample.

• Determine the IC50 value, which is the concentration of Tetrapeptide-1 required to scavenge 50% of the DPPH radicals.

In Vitro Collagen Synthesis Assay in Human Dermal Fibroblasts

Objective: To assess the effect of Tetrapeptide-1 on collagen production in skin cells.

Materials:

• Human dermal fibroblasts (HDFs)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Tetrapeptide-1

• Procollagen Type I C-Peptide (PIP) EIA Kit

• Cell culture plates (24-well)

• Incubator (37°C, 5% CO2)

Procedure:

• Seed HDFs in 24-well plates and culture until they reach 80-90% confluency.

• Starve the cells in serum-free medium for 24 hours.

• Treat the cells with various concentrations of Tetrapeptide-1 in serum-free medium for 48-72 hours. Include a vehicle control (medium without Tetrapeptide-1).

• Collect the cell culture supernatant.

• Quantify the amount of procollagen type I released into the supernatant using the PIP EIA kit according to the manufacturer's instructions.

• Normalize the results to the total protein content of the cells in each well.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, created using Graphviz (DOT language), illustrate key concepts related to Tetrapeptide-1.

Caption: Workflow for the Solid-Phase Synthesis of Tetrapeptide-1.

Caption: Proposed Mechanism of Action for Tetrapeptide-1.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]

Early In Vitro Studies on Tetrapeptide Bioactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the early in vitro bioactivity of a key tetrapeptide in dermatological and cosmetic research. Focusing on the core mechanisms and quantifiable effects, this document synthesizes data from foundational studies to offer a clear understanding of its potential applications. The information is presented through structured data tables, detailed experimental protocols, and visual diagrams of signaling pathways and workflows.

Quantitative Bioactivity Data

Early in vitro studies have quantified the effects of specific tetrapeptides on crucial biomarkers of skin health. The following tables summarize the key findings for two notable tetrapeptides, providing a comparative overview of their efficacy.

Table 1: In Vitro Efficacy of Tetrapeptide GEKG (Tetrapeptide-21)

Biomarker	Assay Type	Cell Line	Concentration	Result	Reference
Pro-collagen I	ELISA	Human Dermal Fibroblasts	10 ppm	~2.5-fold increase vs. control	[1]
Pro-collagen I	ELISA	Human Dermal Fibroblasts	10 ppm	~2-fold higher than Palmitoyl Pentapeptide-4 (Matrixyl)	[1]
Hyaluronic Acid	Not Specified	Human Dermal Fibroblasts	Not Specified	Increased synthesis	[1][2][3]
Fibronectin	Not Specified	Human Dermal Fibroblasts	Not Specified	Increased synthesis	[1][2][3]
COL1A1 mRNA	RT-qPCR	Primary Human Fibroblasts	2,500 µM	Increased expression	[2]
MMP1 mRNA	RT-qPCR	Primary Human Fibroblasts	2,500 µM	Reduced expression	[2]

Table 2: In Vitro Efficacy of Acetyl Tetrapeptide-2

Biomarker	Assay Type	Cell Line	Concentration	Result	Reference
Cell Stiffness	Atomic Force Microscopy	HaCaT Keratinocytes	0.5 - 50 µg/mL	Increased stiffness	[4][5]
COL17A1 mRNA	RT-qPCR	HaCaT Keratinocytes	0.5 µg/mL	Significantly upregulated	[5]
ACTN1, ITGB4, COL17A1 mRNA	RT-qPCR	HaCaT Keratinocytes	50 µg/mL	Significantly decreased	[5]
Collagen & Elastin	Not Specified	Not Specified	Not Specified	Stimulator of synthesis	[4][5][6][7]

Experimental Protocols

The following sections detail the methodologies employed in the foundational in vitro studies to assess the bioactivity of these tetrapeptides.

Cell Culture

• Cell Lines: Primary human dermal fibroblasts (HDFs) and immortalized human keratinocytes (HaCaT) are predominantly used.[2][4][5]

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin, and incubated at 37°C in a humidified atmosphere with 5% CO2.

Pro-Collagen I Quantification (ELISA)

• Cell Seeding: HDFs are seeded in 24-well plates at a density of 5 x 10^4 cells/well and allowed to adhere overnight.

• Peptide Treatment: The culture medium is replaced with fresh medium containing the test tetrapeptide (e.g., 10 ppm GEKG), a positive control (e.g., Palmitoyl Pentapeptide-4), or a vehicle control.

• Incubation: Cells are incubated for 72 hours to allow for protein synthesis and secretion.

• Supernatant Collection: The cell culture supernatant is collected.

• ELISA: The concentration of pro-collagen type I in the supernatant is quantified using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis: Results are normalized to the total protein content of the cell lysate and expressed as a fold change relative to the vehicle control.

Gene Expression Analysis (RT-qPCR)

• Cell Seeding and Treatment: Cells are seeded and treated with the tetrapeptide as described for the ELISA protocol.

• RNA Extraction: After the desired incubation period (e.g., 24 hours), total RNA is extracted from the cells using a suitable RNA isolation kit.

• cDNA Synthesis: First-strand complementary DNA (cDNA) is synthesized from the extracted RNA using a reverse transcription kit.

• Quantitative PCR: Real-time PCR is performed using gene-specific primers for the target genes (e.g., COL1A1, MMP1) and a housekeeping gene (e.g., GAPDH) for normalization.

• Data Analysis: The relative gene expression is calculated using the ΔΔCt method and expressed as a fold change relative to the control group.

Atomic Force Microscopy (AFM) for Cell Stiffness

• Cell Preparation: HaCaT cells are seeded on glass coverslips and treated with various concentrations of Acetyl Tetrapeptide-2 for 48 hours.[4][5]

• AFM Measurement: An atomic force microscope is used to measure the mechanical properties of the cells. A cantilever with a pyramidal tip is used to indent the cell surface at a controlled force.

• Data Acquisition: Force-distance curves are recorded for multiple points on the cell surface.

• Young's Modulus Calculation: The Young's modulus, a measure of stiffness, is calculated from the force-distance curves using the Hertz model.

• Statistical Analysis: The average Young's modulus is determined for each treatment group and compared to the untreated control.

Signaling Pathways and Experimental Workflows

The bioactivity of these tetrapeptides is primarily attributed to their role as signaling molecules that modulate cellular functions, particularly the synthesis of extracellular matrix (ECM) proteins.

Proposed Signaling Pathway for GEKG (Tetrapeptide-21)

Tetrapeptide-21, with the sequence Glycine-Glutamic Acid-Lysine-Glycine (GEKG), is believed to act as a matrikine. Matrikines are small peptides derived from the breakdown of ECM proteins that can, in turn, regulate cell activities by interacting with specific cell surface receptors. This interaction triggers intracellular signaling cascades that lead to the synthesis of new ECM components, creating a positive feedback loop for tissue repair and regeneration.[1][3]

Proposed signaling pathway of Tetrapeptide-21 (GEKG).

Experimental Workflow for In Vitro Peptide Bioactivity Screening

The general workflow for assessing the in vitro bioactivity of a novel tetrapeptide involves a series of sequential assays to determine its efficacy and mechanism of action.

General experimental workflow for in vitro peptide screening.

References

• 1. Tetrapeptide-21 (Explained + Products) [incidecoder.com]
• 2. researchgate.net [researchgate.net]
• 3. lifetein.com [lifetein.com]
• 4. The Effect of Anti-aging Peptides on Mechanical and Biological Properties of HaCaT Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. us.typology.com [us.typology.com]
• 7. uk.typology.com [uk.typology.com]

Tetrapeptide-1: A Comprehensive Technical Review for Scientific Professionals

An In-depth Analysis of a Promising Cosmeceutical Agent

Introduction

Tetrapeptide-1, a synthetic peptide comprised of the four amino acids Leucine, Proline, Threonine, and Valine (Leu-Pro-Thr-Val), is emerging as a noteworthy ingredient in the field of dermatology and cosmetic science.[1][2] Identified by the CAS Number 1632354-04-1, this oligopeptide is categorized as a signaling molecule with purported benefits in skin regeneration and anti-aging applications. This technical guide provides a comprehensive literature review of Tetrapeptide-1, synthesizing available data on its biochemical properties, mechanism of action, and potential therapeutic applications. This document is intended for researchers, scientists, and drug development professionals, offering a detailed overview of the current state of knowledge, including experimental protocols and a discussion of relevant signaling pathways.

Biochemical Profile and Properties

Tetrapeptide-1 is a synthetic peptide with the amino acid sequence Leu-Pro-Thr-Val.[3] As a small molecule, it is designed for potential interaction with cellular components to modulate biological processes. Its primary reported functions include acting as a signaling peptide and exhibiting antioxidant properties.[3] In cosmetic formulations, it is utilized for its skin-conditioning effects, aiming to improve skin texture and appearance.

Table 1: Physicochemical Properties of Tetrapeptide-1

Property	Value	Source
Amino Acid Sequence	Leu-Pro-Thr-Val (LPTV)	[3]
CAS Number	1632354-04-1	[3]
Molecular Formula	C20H36N4O6	[2]
Molecular Weight	428.52 g/mol	[2]
Appearance	White to off-white solid
Purity (typical)	≥98.0%	[1]
Moisture Content	≤0.5%	[1]
Storage Conditions	Powder: -20°C to -80°C	[3]

Mechanism of Action and Biological Activity

The primary mechanism of action attributed to Tetrapeptide-1 is its role as a signaling peptide that stimulates the synthesis of extracellular matrix (ECM) proteins.[3] The ECM is a complex network of proteins and other macromolecules that provides structural and biochemical support to surrounding cells. Key components of the ECM relevant to skin health include collagen, elastin, and fibronectin.

Extracellular Matrix Synthesis

Tetrapeptide-1 is reported to combat signs of skin aging, such as wrinkles and sagging, by stimulating the production of collagen, elastin, and fibronectin.[3] Collagen provides tensile strength and resilience to the skin, while elastin allows the skin to stretch and recoil. Fibronectin is involved in cell adhesion and wound healing. By promoting the synthesis of these crucial ECM components, Tetrapeptide-1 may help to improve skin firmness, elasticity, and overall appearance.

While direct, quantitative evidence from peer-reviewed literature for Tetrapeptide-1's efficacy in ECM synthesis is limited, the proposed mechanism aligns with the function of other well-studied cosmetic peptides. The Transforming Growth Factor-beta (TGF-β) signaling pathway is a primary regulator of collagen and other ECM protein synthesis in fibroblasts.[4][5] It is plausible that Tetrapeptide-1 exerts its effects by modulating this pathway.

Antioxidant Activity

Tetrapeptide-1 is also described as having antioxidant properties.[3] Oxidative stress, caused by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is a major contributor to skin aging. Antioxidants can neutralize ROS, thereby protecting cellular structures from damage. The specific antioxidant capacity of Tetrapeptide-1, including quantitative measures like IC50 values, is not extensively documented in publicly available research.

Experimental Protocols

To facilitate further research into the biological activities of Tetrapeptide-1, this section provides detailed methodologies for key experiments.

Synthesis and Purification of Tetrapeptide-1 (Leu-Pro-Thr-Val)

The synthesis of Tetrapeptide-1 can be achieved through solid-phase peptide synthesis (SPPS), a widely used method for producing peptides.

Protocol:

• Resin Preparation: Start with a suitable resin, such as a 2-chlorotrityl chloride resin, which allows for the attachment of the first amino acid.

• First Amino Acid Coupling: The C-terminal amino acid, Valine (Val), with its amino group protected by a fluorenylmethyloxycarbonyl (Fmoc) group, is coupled to the resin.

• Deprotection: The Fmoc protecting group is removed from the attached Valine using a solution of piperidine in a solvent like dimethylformamide (DMF).

• Stepwise Amino Acid Coupling: The subsequent amino acids, Threonine (Thr), Proline (Pro), and Leucine (Leu), are sequentially coupled. Each amino acid is protected with an Fmoc group at its N-terminus and is activated using a coupling reagent such as HBTU/HOBt to facilitate the formation of the peptide bond. A deprotection step is performed after each coupling.

• Cleavage from Resin: Once the full tetrapeptide sequence (Leu-Pro-Thr-Val) is assembled on the resin, it is cleaved from the solid support using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavenger reagents to protect the peptide from side reactions.

• Purification: The crude peptide is purified using reversed-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: The purified Tetrapeptide-1 is characterized by mass spectrometry to confirm its molecular weight and by analytical HPLC to determine its purity.

In Vitro Assessment of Collagen Synthesis in Human Dermal Fibroblasts

The Sirius Red assay is a colorimetric method for quantifying total collagen produced by fibroblasts in cell culture.[6][7]

Protocol:

• Cell Culture: Human dermal fibroblasts are cultured in a suitable medium, such as Dulbecco's Modified Eagle Medium (DMEM) supplemented with fetal bovine serum and antibiotics.

• Treatment: Once the cells reach a desired confluency, they are treated with varying concentrations of Tetrapeptide-1. A vehicle control (the solvent used to dissolve the peptide) and a positive control (e.g., TGF-β) should be included.

• Incubation: The cells are incubated with Tetrapeptide-1 for a specified period, typically 24 to 72 hours, to allow for collagen production.

• Sample Collection: The cell culture supernatant (containing secreted collagen) and the cell layer (containing cell-associated collagen) are collected separately.

• Sirius Red Staining:

  • A Sirius Red staining solution (0.1% Sirius Red in saturated picric acid) is added to the samples.

  • The mixture is incubated to allow the dye to bind specifically to collagen molecules.

  • The collagen-dye precipitate is then centrifuged and washed to remove unbound dye.

• Quantification: The bound dye is eluted using a destaining solution (e.g., 0.1 M sodium hydroxide), and the absorbance of the solution is measured using a spectrophotometer at a wavelength of around 540 nm.

• Data Analysis: The amount of collagen is determined by comparing the absorbance values of the treated samples to a standard curve generated using known concentrations of collagen. The results can be expressed as a percentage increase in collagen synthesis compared to the vehicle control.

In Vitro Antioxidant Activity Assessment (DPPH Assay)

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method for evaluating the free radical scavenging activity of a compound.[8][9]

Protocol:

• Preparation of DPPH Solution: A stock solution of DPPH in a suitable solvent like methanol or ethanol is prepared. The working solution is then made by diluting the stock solution to an absorbance of approximately 1.0 at 517 nm.

• Sample Preparation: Solutions of Tetrapeptide-1 at various concentrations are prepared. A known antioxidant, such as ascorbic acid or Trolox, is used as a positive control.

• Reaction: The Tetrapeptide-1 solutions are mixed with the DPPH working solution. A blank containing only the solvent and DPPH is also prepared.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period, typically 30 minutes.

• Measurement: The absorbance of each solution is measured at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100 Where Abs_control is the absorbance of the blank and Abs_sample is the absorbance of the sample containing Tetrapeptide-1.

• IC50 Determination: The IC50 value, which is the concentration of the peptide required to scavenge 50% of the DPPH radicals, can be determined by plotting the percentage of scavenging activity against the concentration of Tetrapeptide-1.

Signaling Pathways

Based on its purported biological activities, the following signaling pathways are likely to be modulated by Tetrapeptide-1.

TGF-β Signaling Pathway for Collagen Synthesis

The Transforming Growth Factor-beta (TGF-β) pathway is central to the regulation of ECM protein synthesis.[10][11]

Caption: Proposed TGF-β signaling pathway for Tetrapeptide-1-induced ECM synthesis.

Experimental Workflow for In Vitro Collagen Synthesis Assay

The following diagram illustrates the workflow for assessing the effect of Tetrapeptide-1 on collagen production in fibroblasts.

Caption: Workflow for the in vitro assessment of collagen synthesis.

Conclusion and Future Directions

Tetrapeptide-1 (Leu-Pro-Thr-Val) is a synthetic peptide with potential applications in anti-aging and skin-conditioning cosmetic products. Its proposed mechanisms of action, including the stimulation of extracellular matrix protein synthesis and antioxidant activity, are biologically plausible and align with the functions of other known bioactive peptides. However, there is a notable lack of comprehensive, quantitative, and peer-reviewed data in the public domain to substantiate these claims fully.

Future research should focus on:

• Quantitative Efficacy Studies: Conducting rigorous in vitro and in vivo studies to quantify the effects of Tetrapeptide-1 on collagen, elastin, and fibronectin synthesis at various concentrations.

• Clinical Trials: Performing well-controlled, double-blind, placebo-controlled clinical trials to evaluate the efficacy of Tetrapeptide-1 in improving skin parameters such as wrinkle depth, elasticity, and hydration.

• Mechanism of Action Elucidation: Investigating the specific molecular targets and signaling pathways modulated by Tetrapeptide-1, particularly its interaction with the TGF-β pathway.

• Antioxidant Capacity: Quantifying the antioxidant activity of Tetrapeptide-1 using a battery of standard assays to determine its potency and mechanism of radical scavenging.

• Skin Penetration Studies: Assessing the bioavailability of Tetrapeptide-1 in different formulations to optimize its delivery into the skin.

A more robust body of scientific evidence will be crucial for fully understanding the potential of Tetrapeptide-1 as a therapeutic and cosmeceutical agent and for guiding its effective use in product development.

References

• 1. nbinno.com [nbinno.com]
• 2. Tetrapeptide-1 | C20H36N4O6 | CID 169450584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. skintypesolutions.com [skintypesolutions.com]
• 5. Collagen peptides promote photoaging skin cell repair by activating the TGF-β/Smad pathway and depressing collagen degradation - Food & Function (RSC Publishing) [pubs.rsc.org]
• 6. scielo.br [scielo.br]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. DPPH Radical Scavenging Assay [mdpi.com]
• 10. TGF beta signaling pathway - Wikipedia [en.wikipedia.org]
• 11. The Role of TGFβ Signaling in Wound Epithelialization - PMC [pmc.ncbi.nlm.nih.gov]

In Silico Prediction of Tetrapeptide-1 Binding Targets: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrapeptide-1, a synthetic peptide comprised of the amino acid sequence Leucine-Proline-Threonine-Valine (LPTV), has garnered significant interest in the cosmetic and dermatological fields for its purported ability to stimulate the synthesis of extracellular matrix (ECM) components, thereby combating signs of skin aging.[1][][3] This technical guide provides a comprehensive overview of the in silico methodologies that can be employed to predict and characterize the binding of Tetrapeptide-1 to its putative protein targets. By leveraging computational approaches such as molecular docking and molecular dynamics simulations, researchers can elucidate the molecular mechanisms underlying the bioactivity of Tetrapeptide-1, paving the way for the rational design of more potent and specific cosmetic and therapeutic agents. This document details a hypothesized workflow for identifying and validating these interactions, supported by established experimental protocols.

Introduction to Tetrapeptide-1 and its Biological Significance

Tetrapeptide-1 is a signaling peptide with documented antioxidant properties.[3] Its primary application lies in cosmetic formulations where it is purported to enhance skin elasticity and firmness by stimulating the production of key extracellular matrix proteins such as collagen and elastin.[] While the macroscopic effects of Tetrapeptide-1 on skin health are anecdotally reported, the precise molecular targets and signaling pathways through which it exerts its action remain largely uncharacterized. In silico prediction methods offer a powerful, cost-effective, and time-efficient approach to bridge this knowledge gap.

Hypothesized Protein Targets for Tetrapeptide-1

Based on its reported biological effects, two primary protein targets are hypothesized to be central to the mechanism of action of Tetrapeptide-1:

• Procollagen C-proteinase (PCP) , also known as Bone Morphogenetic Protein-1 (BMP-1), is a key enzyme in collagen biosynthesis. It cleaves the C-propeptides from procollagen, a critical step for the assembly of collagen fibrils.[4][5] Modulation of PCP activity could directly impact collagen production.

• Elastin Binding Protein (EBP) , a splice variant of β-galactosidase, acts as a receptor for elastin-derived peptides and plays a crucial role in elastogenesis by chaperoning tropoelastin monomers.[6] Interaction with EBP could influence the assembly of elastic fibers.

In Silico Prediction of Binding Interactions: A Methodological Workflow

The following workflow outlines the computational steps to predict and analyze the binding of Tetrapeptide-1 to its hypothesized protein targets.

Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[7] This method can be used to predict the binding mode and affinity of Tetrapeptide-1 to its target proteins.

Experimental Protocol: Molecular Docking

• Preparation of the Receptor Structure:

  • Obtain the 3D crystal structure of the target protein (e.g., Procollagen C-proteinase, Elastin Binding Protein) from a protein structure database such as the Protein Data Bank (PDB).

  • Prepare the protein structure for docking by removing water molecules, adding hydrogen atoms, and assigning appropriate charges using software like AutoDockTools or Chimera.

  • Define the binding site or "docking box" on the receptor based on known active sites or by using blind docking approaches.

• Preparation of the Ligand Structure:

  • Generate the 3D structure of Tetrapeptide-1 (Leu-Pro-Thr-Val) using a molecule builder or from its SMILES string.

  • Perform energy minimization of the peptide structure using a suitable force field (e.g., CHARMM, AMBER).

• Docking Simulation:

  • Utilize docking software such as AutoDock Vina, Glide, or Gold to perform the docking calculations.

  • The software will generate a series of possible binding poses of Tetrapeptide-1 within the defined binding site of the receptor.

  • These poses are scored based on a scoring function that estimates the binding affinity (e.g., in kcal/mol).

• Analysis of Results:

  • Analyze the top-ranked docking poses to identify the most probable binding mode.

  • Visualize the interactions (e.g., hydrogen bonds, hydrophobic interactions) between Tetrapeptide-1 and the protein residues using visualization software like PyMOL or VMD.

Table 1: Representative Quantitative Data from Molecular Docking

Parameter	Description	Example Value
Binding Affinity (kcal/mol)	The predicted free energy of binding. More negative values indicate stronger binding.	-8.5
RMSD (Å)	Root Mean Square Deviation between the predicted and a known binding pose (if available).	< 2.0
Interacting Residues	Amino acid residues in the target protein that form significant interactions with the peptide.	Tyr234, Asp256, Arg312
Hydrogen Bonds	Number of hydrogen bonds formed between the peptide and the protein.	4

Molecular Dynamics (MD) Simulations

MD simulations provide insights into the dynamic behavior of the peptide-protein complex over time, allowing for an assessment of the stability of the predicted binding pose and a more refined calculation of binding free energy.

Experimental Protocol: Molecular Dynamics Simulation

• System Setup:

  • Use the best-ranked docked complex from the molecular docking study as the starting structure.

  • Solvate the complex in a periodic box of water molecules (e.g., TIP3P water model).

  • Add counter-ions to neutralize the system.

• Simulation:

  • Perform an initial energy minimization of the entire system.

  • Gradually heat the system to the desired temperature (e.g., 310 K) and equilibrate it under constant pressure and temperature (NPT ensemble).

  • Run a production MD simulation for a significant time scale (e.g., 100 ns or more) using software like GROMACS, AMBER, or NAMD.

• Analysis:

  • Analyze the trajectory of the simulation to assess the stability of the peptide-protein complex by calculating the Root Mean Square Deviation (RMSD) and Root Mean Square Fluctuation (RMSF).

  • Calculate the binding free energy using methods like MM/PBSA or MM/GBSA.

  • Identify key residues involved in the stable interaction by analyzing the interaction energies.

Table 2: Representative Quantitative Data from Molecular Dynamics Simulations

Parameter	Description	Example Value
RMSD of Peptide (Å)	Fluctuation of the peptide's backbone atoms from the initial docked pose, indicating stability.	1.5 ± 0.3
Binding Free Energy (kcal/mol)	More accurate estimation of the binding affinity, including entropic contributions.	-12.7 ± 2.1
Key Interacting Residues	Residues that consistently show strong interactions with the peptide throughout the simulation.	Arg312, Glu280

Visualization of Workflows and Pathways

References

• 1. ewg.org [ewg.org]
• 3. Tetrapeptide-1 | Melanocortin Receptor | TargetMol [targetmol.com]
• 4. Procollagen C-proteinase Enhancer Stimulates Procollagen Processing by Binding to the C-propeptide Region Only - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. Frontiers | Tropoelastin and Elastin Assembly [frontiersin.org]
• 7. Peptides Evaluated In Silico, In Vitro, and In Vivo as Therapeutic Tools for Obesity: A Systematic Review | MDPI [mdpi.com]

Preliminary Toxicity Screening of Tetrapeptide-1: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrapeptide-1, a synthetic peptide comprised of leucine, proline, threonine, and valine, is increasingly utilized in the cosmetics industry for its skin-conditioning properties.[1] As with any active ingredient intended for topical application, a thorough evaluation of its safety profile is paramount. This technical guide provides an in-depth overview of the preliminary toxicity screening methodologies relevant to Tetrapeptide-1. It details experimental protocols for assessing cytotoxicity, skin irritation and sensitization, and genotoxicity. While specific public data on Tetrapeptide-1 toxicity is limited, this document consolidates established testing frameworks and presents illustrative data from related peptide studies to guide researchers in their safety evaluations. Furthermore, this guide visualizes key experimental workflows and relevant cellular signaling pathways to facilitate a comprehensive understanding of the toxicological assessment process.

Introduction to Tetrapeptide-1

Tetrapeptide-1 is a synthetic peptide that has gained popularity in cosmetic formulations for its purported benefits to skin texture and resilience.[1] Its mechanism of action is primarily associated with skin conditioning, helping to maintain the skin in good condition by making it feel smoother and more hydrated.[1] Given its intended use in leave-on products, a rigorous preliminary toxicity screening is essential to ensure consumer safety. The primary endpoints for such a screening include cytotoxicity, skin irritation and sensitization, and genotoxicity.

In Vitro Cytotoxicity Assessment

An initial step in toxicity screening is to assess the potential of Tetrapeptide-1 to cause cell death. This is typically performed on relevant human cell lines, such as dermal fibroblasts or keratinocytes.

Experimental Protocol: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability. Metabolically active cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT tetrazolium salt to purple formazan crystals.[2]

Materials:

• Human dermal fibroblast (HDF) or human keratinocyte (HaCaT) cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Tetrapeptide-1 stock solution (dissolved in a suitable solvent, e.g., sterile water or DMSO)

• MTT solution (5 mg/mL in sterile phosphate-buffered saline - PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well microplates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a density of approximately 1 x 10^4 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Treatment: Prepare serial dilutions of the Tetrapeptide-1 stock solution in culture medium. Remove the old medium from the wells and add 100 µL of the various concentrations of Tetrapeptide-1. Include untreated cells as a negative control and cells treated with a known cytotoxic agent as a positive control.

• Incubation: Incubate the plate for a predetermined exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT stock solution to each well.

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C to allow for the formation of formazan crystals by viable cells.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

Data Presentation: Cytotoxicity

The results of the MTT assay are typically presented as the percentage of cell viability relative to the untreated control. The half-maximal inhibitory concentration (IC50), which is the concentration of the substance that reduces cell viability by 50%, is a key parameter derived from this data.

Table 1: Illustrative Cytotoxicity Data for a Synthetic Peptide on Human Dermal Fibroblasts (HDF) after 24-hour exposure.

Tetrapeptide Concentration (µg/mL)	Mean Absorbance (570 nm)	Standard Deviation	% Cell Viability
0 (Control)	1.25	0.08	100%
10	1.22	0.07	97.6%
50	1.15	0.09	92.0%
100	1.05	0.11	84.0%
250	0.88	0.10	70.4%
500	0.60	0.09	48.0%
1000	0.35	0.06	28.0%

Note: This table presents hypothetical data for illustrative purposes. Actual results for Tetrapeptide-1 would need to be determined experimentally. Studies on other peptides have shown varying IC50 values; for instance, certain venom-derived peptides showed an IC50 of 36.45 ± 0.38 μg/mL on MCF-7 cells, while showing significantly less toxicity to normal HDF cells.[3] Some synthetic lipopeptides have demonstrated IC50 values ranging from 1.8 to 7.4 mg/L on HaCaT keratinocytes.[4]

MTT Assay Experimental Workflow.

Skin Irritation and Sensitization Assessment

Evaluating the potential of a topical ingredient to cause skin irritation or to induce an allergic reaction (sensitization) is a critical safety endpoint.

Experimental Protocol: Human Repeat Insult Patch Test (HRIPT)

The HRIPT is the gold standard for assessing the skin sensitization potential of a cosmetic ingredient in humans. The test involves repeated applications of the test material to the skin of human volunteers under controlled conditions.

Materials:

• Human volunteer panel (typically 50-200 subjects)

• Test material (Tetrapeptide-1 in a suitable vehicle at the intended use concentration)

• Occlusive or semi-occlusive patches

• Control patches (vehicle only)

Procedure:

• Induction Phase: The test material is applied under a patch to the same site on the skin (e.g., the back) of each subject three times a week for three consecutive weeks (a total of nine applications). Each patch is left in place for 24-48 hours.

• Rest Phase: A two-week rest period follows the induction phase, during which no applications are made. This allows for the development of any potential sensitization.

• Challenge Phase: After the rest period, a single challenge patch with the test material is applied to a new, adjacent skin site. The patch is removed after 24-48 hours.

• Scoring: The challenge site is evaluated for signs of irritation or allergic reaction (e.g., erythema, edema) at specified time points after patch removal (e.g., 24, 48, and 72 hours). Reactions are scored using a standardized scale.

Data Presentation: Skin Irritation and Sensitization

The results of an HRIPT are primarily qualitative, with the main outcome being the number of subjects who exhibit a positive reaction during the challenge phase. For skin irritation, a primary irritation index (PII) can be calculated based on the severity of the reactions.

Table 2: Illustrative HRIPT Results for a Tetrapeptide-based Formulation.

Parameter	Result
Number of Subjects	52
Test Material Concentration	100 ppm Tetrapeptide in cream base
Induction Phase Reactions	No adverse reactions observed
Challenge Phase Reactions	No adverse reactions observed
Conclusion	Non-irritating and non-sensitizing

Note: This table presents hypothetical data. A study on a trade name mixture containing 500 ppm of palmitoyl tetrapeptide-7 was evaluated in an HRIPT with 52 subjects and was found to be negative for skin irritation and sensitization.[5] Another study on a novel acetylated tetrapeptide (Ac-RLYE) showed no skin irritation in rabbits or sensitization in guinea pigs.[6]

Human Repeat Insult Patch Test (HRIPT) Workflow.

Genotoxicity Assessment

Genotoxicity assays are performed to determine if a substance can cause damage to the genetic material (DNA) of cells, which could potentially lead to cancer.

Experimental Protocol: Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method for identifying chemical mutagens. It uses several strains of the bacterium Salmonella typhimurium that have mutations in genes involved in histidine synthesis, making them unable to grow in a histidine-free medium. The test assesses the ability of a substance to cause a reverse mutation, allowing the bacteria to regain the ability to synthesize histidine and grow on a histidine-deficient medium.[4]

Materials:

• Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537)

• Test substance (Tetrapeptide-1) dissolved in a suitable solvent

• S9 metabolic activation mixture (optional, to mimic mammalian metabolism)

• Positive and negative controls

• Minimal glucose agar plates (histidine-deficient)

• Top agar

Procedure:

• Preparation: Overnight cultures of the bacterial strains are prepared.

• Exposure: The test substance, the bacterial culture, and (if used) the S9 mix are combined in a test tube.

• Plating: The mixture is combined with molten top agar and poured onto a minimal glucose agar plate.

• Incubation: The plates are incubated at 37°C for 48-72 hours.

• Colony Counting: The number of revertant colonies (colonies that have grown on the histidine-deficient medium) is counted for each plate.

Data Presentation: Genotoxicity

A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies that is at least twice the number of spontaneous revertants seen in the negative control.

Table 3: Illustrative Ames Test Results for Tetrapeptide-1.

S. typhimurium Strain	Metabolic Activation (S9)	Tetrapeptide-1 Conc. (µ g/plate )	Mean Revertant Colonies ± SD	Fold Increase over Control	Result
TA98	-	0 (Control)	25 ± 4	-	Negative
50	28 ± 5	1.1
500	26 ± 3	1.0
5000	29 ± 6	1.2
TA100	-	0 (Control)	110 ± 12	-	Negative
50	115 ± 10	1.0
500	121 ± 14	1.1
5000	118 ± 11	1.1
TA98	+	0 (Control)	45 ± 7	-	Negative
50	48 ± 6	1.1
500	50 ± 8	1.1
5000	47 ± 5	1.0
TA100	+	0 (Control)	130 ± 15	-	Negative
50	135 ± 12	1.0
500	140 ± 16	1.1
5000	133 ± 14	1.0

Note: This table presents hypothetical data demonstrating a negative result. A genotoxicity study of collagen peptide derived from skate skin showed no mutagenic activity in the Ames test.[7] Similarly, a biopreservative rich in Enterocin AS-48 was found to be non-mutagenic in the Ames test.[8]

Potential Signaling Pathways in Peptide Toxicity

While Tetrapeptide-1 is generally considered safe, high concentrations of certain peptides or specific peptide sequences could potentially trigger cellular stress responses. Understanding these pathways is crucial for a comprehensive toxicological assessment.

Apoptosis Signaling Pathways

Apoptosis, or programmed cell death, can be initiated through two main pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondria-mediated) pathways.[9] Certain peptides have been shown to induce apoptosis in cancer cells.[10]

Peptide-Induced Apoptosis Signaling Pathways.

Inflammatory Signaling Pathway

Skin irritation can be mediated by the activation of inflammatory signaling pathways. The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a key regulator of inflammation. Some peptides can modulate this pathway, leading to either a pro-inflammatory or anti-inflammatory response.[11][12]

Peptide-Mediated NF-κB Inflammatory Pathway.

Conclusion

The preliminary toxicity screening of Tetrapeptide-1 for cosmetic applications should follow a tiered approach, beginning with in vitro cytotoxicity assays, followed by assessments for skin irritation, sensitization, and genotoxicity. While publicly available toxicity data specifically for Tetrapeptide-1 is sparse, the methodologies outlined in this guide provide a robust framework for its safety evaluation. Generally, peptides used in cosmetics are well-tolerated with a low risk of irritation.[13][14] However, a comprehensive, data-driven safety assessment is crucial for any new formulation or application. The use of validated in vitro and in vivo models, coupled with an understanding of potential underlying cellular mechanisms, will ensure the safe development and use of Tetrapeptide-1 in cosmetic products.

References

• 1. deascal.com [deascal.com]
• 2. researchgate.net [researchgate.net]
• 3. Cytotoxic and Anticancer Effects of ICD-85 (Venom Derived Peptides) in Human Breast Adenocarcinoma and Normal Human Dermal Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Can Peptides Irritate Your Skin? [byrdie.com]
• 6. Topical Administration of a Novel Acetylated Tetrapeptide Suppresses Vascular Permeability and Immune Responses and Alleviates Atopic Dermatitis in a Murine Model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Mutagenicity and genotoxicity assessment of a new biopreservative product rich in Enterocin AS-48 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Natural Peptides Inducing Cancer Cell Death: Mechanisms and Properties of Specific Candidates for Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. weightlossstuff.com [weightlossstuff.com]
• 12. mdpi.com [mdpi.com]
• 13. us.typology.com [us.typology.com]
• 14. lesielle.com [lesielle.com]

A Technical Guide to Tetrapeptide-1: A Comparative Analysis of Natural and Synthetic Sources

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrapeptide-1, a synthetic peptide comprised of the amino acid sequence Leucine-Proline-Threonine-Valine (Leu-Pro-Thr-Val), has garnered significant interest in the cosmetic and dermatological fields for its purported anti-aging properties. This technical guide provides an in-depth analysis of Tetrapeptide-1, focusing on its sources, synthesis, and biological activity. A pivotal finding of our comprehensive literature review is that Tetrapeptide-1 is exclusively a synthetically derived molecule; there is no current scientific evidence to suggest a natural origin for this specific peptide sequence. Consequently, this paper will first elucidate the established synthetic methodologies for Tetrapeptide-1 production. It will then offer a broader comparative framework for natural versus synthetic peptides in general, covering key parameters such as purity, scalability, and immunogenicity. Detailed experimental protocols for both synthetic peptide production and the general isolation of naturally occurring peptides are provided to offer a comprehensive methodological context. Furthermore, a proposed signaling pathway for Tetrapeptide-1's action in skin cells is presented, accompanied by the requisite visualizations to facilitate a deeper understanding of its mechanism of action.

Introduction to Tetrapeptide-1

Tetrapeptide-1 is a signaling peptide known for its antioxidant properties and its ability to stimulate the synthesis of extracellular matrix components, such as collagen and elastin.[1] Its primary application is in cosmetic formulations aimed at mitigating the signs of skin aging, including wrinkles and loss of firmness.[1] The constituent amino acids—leucine, proline, threonine, and valine—are all naturally occurring, but the specific sequence Leu-Pro-Thr-Val defines the synthetic peptide known as Tetrapeptide-1.[2]

A crucial distinction for researchers and developers is the origin of this peptide. Despite the natural existence of a vast array of tetrapeptides in various organisms[3], extensive database searches and literature reviews have not identified a natural source for the Leu-Pro-Thr-Val sequence. Therefore, for the purpose of scientific and commercial use, Tetrapeptide-1 is considered a synthetic molecule.

Sources of Tetrapeptide-1: A Synthetic Paradigm

As Tetrapeptide-1 is not known to be naturally occurring, its sole source is chemical synthesis. The two primary methods for peptide synthesis are Solid-Phase Peptide Synthesis (SPPS) and Liquid-Phase Peptide Synthesis (LPPS).

Solid-Phase Peptide Synthesis (SPPS)

SPPS is the most common method for laboratory and commercial-scale synthesis of peptides like Tetrapeptide-1.[1] The process involves the stepwise addition of amino acids to a growing peptide chain that is covalently attached to an insoluble resin support.[1][4] This methodology offers simplified purification at each step, as excess reagents and by-products are removed by simple filtration and washing.[1]

Liquid-Phase Peptide Synthesis (LPPS)

LPPS, also known as solution-phase synthesis, involves the sequential addition of amino acids in a homogenous solution.[5][6] While generally more time-consuming and labor-intensive than SPPS for longer peptides, LPPS allows for the purification of intermediates at each step, which can result in a highly pure final product.[1] It is often favored for the large-scale synthesis of shorter peptides.[1]

General Comparison: Natural vs. Synthetic Peptides

While a direct comparison of natural versus synthetic Tetrapeptide-1 is not feasible due to the lack of a natural counterpart, a general comparison between naturally sourced and synthetically produced peptides is crucial for research and development decisions. The choice between a natural and a synthetic peptide depends heavily on the specific application and desired characteristics of the final product.[7][8]

Feature	Natural Peptides	Synthetic Peptides
Source	Extracted from plants, animals, or microorganisms.[9]	Chemically synthesized in a laboratory.[7]
Purity	Can vary depending on the extraction and purification process; may contain contaminants.[3]	High purity and well-defined composition are achievable.[3]
Consistency	Potential for batch-to-batch variability due to fluctuations in the natural source.[3]	High batch-to-batch consistency and reproducibility.[3]
Cost & Scalability	Extraction can be costly and challenging to scale up.[3]	Synthesis can be cost-effective, particularly for large-scale production.[3]
Modifications	Limited to naturally occurring modifications.[3]	Can be easily modified with non-natural amino acids, fluorescent labels, or other chemical groups.[3]
Immunogenicity	Generally considered less immunogenic if homologous to endogenous peptides. However, impurities from the extraction process can trigger an immune response.[10]	Can be immunogenic, especially if they contain non-natural modifications or form aggregates. However, the high purity can minimize the risk of an immune response from contaminants.[11][12]

Experimental Protocols

Synthesis and Purification of Tetrapeptide-1 via Fmoc-SPPS

This protocol describes the manual synthesis of Tetrapeptide-1 (Leu-Pro-Thr-Val) using the Fmoc/tBu strategy.

Materials:

• Rink Amide resin

• Fmoc-Val-OH, Fmoc-Thr(tBu)-OH, Fmoc-Pro-OH, Fmoc-Leu-OH

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine

• HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

• Diethyl ether

• Acetonitrile (ACN)

Protocol:

• Resin Swelling: Swell the Rink Amide resin in DMF for 1 hour.

• First Amino Acid Coupling (Valine):

  • Deprotect the resin by treating with 20% piperidine in DMF for 5 minutes, followed by a 15-minute treatment.

  • Wash the resin thoroughly with DMF and DCM.

  • In a separate vessel, activate Fmoc-Val-OH (3 eq.) with HBTU (3 eq.) and DIPEA (6 eq.) in DMF.

  • Add the activated amino acid solution to the resin and agitate for 2 hours.

  • Wash the resin with DMF and DCM.

• Peptide Chain Elongation (Threonine, Proline, Leucine):

  • Repeat the deprotection and coupling steps for Fmoc-Thr(tBu)-OH, Fmoc-Pro-OH, and Fmoc-Leu-OH sequentially.

• Final Cleavage and Deprotection:

  • Wash the peptide-resin with DCM and dry under vacuum.

  • Treat the resin with a cleavage cocktail of 95% TFA, 2.5% TIS, and 2.5% water for 2 hours.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide and wash with cold diethyl ether.

• Purification:

  • Dissolve the crude peptide in a minimal amount of ACN/water.

  • Purify the peptide by reverse-phase high-performance liquid chromatography (RP-HPLC) using a C18 column and a gradient of ACN in water with 0.1% TFA.

  • Collect the fractions containing the pure peptide.

• Characterization:

  • Confirm the identity and purity of the final Tetrapeptide-1 by mass spectrometry (MS) and analytical HPLC.

General Protocol for Isolation of Naturally Occurring Peptides

This protocol provides a general framework for the extraction and purification of peptides from biological tissues.[6][13]

Materials:

• Biological tissue (e.g., animal brain, plant leaves)

• Liquid nitrogen

• Extraction buffer (e.g., acid ethanol, Tris-HCl)

• Homogenizer

• Centrifuge

• Sep-Pak C18 cartridges

• Acetonitrile (ACN)

• Trifluoroacetic acid (TFA)

• RP-HPLC system with C18, C4, and diphenyl columns

Protocol:

• Extraction:

  • Freeze the tissue in liquid nitrogen and grind to a fine powder.

  • Homogenize the powdered tissue in a suitable extraction buffer.

  • Centrifuge the homogenate at high speed to pellet cellular debris.

  • Collect the supernatant containing the peptides.

• Solid-Phase Extraction (SPE):

  • Activate a Sep-Pak C18 cartridge with ACN followed by equilibration with 0.1% TFA in water.

  • Load the supernatant onto the cartridge.

  • Wash the cartridge with 0.1% TFA in water to remove salts and hydrophilic impurities.

  • Elute the peptides with a stepwise gradient of ACN in 0.1% TFA.

• RP-HPLC Purification:

  • Lyophilize the peptide-containing fractions from SPE.

  • Dissolve the sample in a minimal volume of 0.1% TFA.

  • Inject the sample onto a semi-preparative RP-HPLC column (e.g., C18).

  • Elute the peptides using a linear gradient of ACN in 0.1% TFA.

  • Collect fractions and assay for biological activity (if applicable).

  • Further purify the active fractions on different RP-HPLC columns (e.g., C4, diphenyl) with different selectivities until homogeneity is achieved.

• Characterization:

  • Determine the purity of the isolated peptide by analytical RP-HPLC.

  • Determine the molecular weight by mass spectrometry.

  • Determine the amino acid sequence by Edman degradation or tandem mass spectrometry.

Proposed Signaling Pathway of Tetrapeptide-1

Tetrapeptide-1 is classified as a signal peptide that stimulates the synthesis of extracellular matrix (ECM) proteins.[1] While the specific receptor for Tetrapeptide-1 has not been definitively identified in the literature, its mechanism of action is believed to be analogous to other signal peptides that promote collagen and elastin production. These peptides are thought to act as mimics of ECM degradation fragments, which in turn signal to fibroblasts to synthesize new ECM components.

The proposed signaling pathway is as follows:

• Receptor Binding: Tetrapeptide-1 binds to a specific, yet to be fully characterized, cell surface receptor on fibroblasts.

• Signal Transduction: This binding event activates an intracellular signaling cascade. Based on the actions of other ECM-stimulating peptides, this could involve the activation of Transforming Growth Factor-β (TGF-β) or other growth factor signaling pathways.

• Gene Expression: The signaling cascade leads to the upregulation of genes encoding for collagen (e.g., COL1A1, COL1A2) and elastin.

• Protein Synthesis: The increased gene expression results in the enhanced synthesis and secretion of procollagen and tropoelastin by the fibroblasts.

• ECM Remodeling: These precursor proteins are then processed and assembled into mature collagen and elastin fibers in the extracellular space, leading to a strengthened and more youthful skin matrix.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Peptide Repairs Your Damaged Skin - Life Extension [lifeextension.com]
• 3. Tetrapeptide-1 | Melanocortin Receptor | TargetMol [targetmol.com]
• 4. Signalling and regulation of collagen I synthesis by ET-1 and TGF-beta1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. karger.com [karger.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. rau-cosmetics.hk [rau-cosmetics.hk]
• 11. What is acetyl tetrapeptide and its benefits? - VIBRE Paris [vibre-paris.com]
• 12. cosmileeurope.eu [cosmileeurope.eu]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Purity Tetrapeptide-1 Purification via Reverse-Phase High-Performance Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the purification of Tetrapeptide-1 using reverse-phase high-performance liquid chromatography (RP-HPLC). Tetrapeptide-1, a synthetic peptide with the sequence Leu-Pro-Thr-Val, is increasingly utilized in cosmetic and pharmaceutical research for its potential antioxidant and skin-conditioning properties.[][2] Achieving high purity of this peptide is critical for accurate in-vitro and in-vivo studies, as well as for formulation development. This document outlines the optimized chromatographic conditions, sample preparation, and post-purification processing steps necessary to obtain highly pure Tetrapeptide-1. The provided methodologies are intended to serve as a comprehensive guide for researchers and professionals involved in peptide synthesis and purification.

Introduction

Tetrapeptide-1 (H-Leu-Pro-Thr-Val-OH) is a small synthetic peptide with a molecular weight of 428.52 g/mol .[][3] Its sequence, comprised of both hydrophobic (Leucine, Valine, Proline) and polar (Threonine) amino acid residues, results in a relatively hydrophilic nature, which influences its chromatographic behavior. Reverse-phase high-performance liquid chromatography (RP-HPLC) is the standard and most effective method for the purification of synthetic peptides.[4] This technique separates peptides based on their hydrophobicity, allowing for the efficient removal of impurities generated during solid-phase peptide synthesis (SPPS), such as truncated sequences, deletion sequences, and residual protecting groups.

The selection of appropriate RP-HPLC parameters, including the stationary phase, mobile phase composition, and gradient profile, is crucial for achieving optimal separation and purity of the target peptide. This application note details a robust method for the purification of Tetrapeptide-1, providing researchers with a reliable starting point for their purification workflows.

Experimental Protocols

Materials and Reagents

• Crude Tetrapeptide-1 (lyophilized powder)

• HPLC-grade water

• HPLC-grade acetonitrile (ACN)

• Trifluoroacetic acid (TFA), HPLC-grade

• 0.22 µm syringe filters

Instrumentation and Columns

• A preparative HPLC system equipped with a gradient pump, UV detector, and fraction collector is required.

• Analytical Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size, 100-120 Å pore size) for initial method development and purity analysis.

• Preparative Column: C18 reverse-phase column with a larger diameter (e.g., 21.2 x 250 mm, 5-10 µm particle size, 100-120 Å pore size) for purification. For small, hydrophilic peptides like Tetrapeptide-1, a C18 column is a suitable starting point; however, a C8 column could also be considered.[5]

Mobile Phase Preparation

• Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water. To prepare 1 L, add 1 mL of TFA to 999 mL of water.

• Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile. To prepare 1 L, add 1 mL of TFA to 999 mL of ACN.

Note: TFA is a common ion-pairing agent that improves peak shape and resolution for peptides.

Sample Preparation

• Dissolve the crude lyophilized Tetrapeptide-1 in Mobile Phase A at a concentration of approximately 10-20 mg/mL.

• If solubility is an issue, a small amount of acetonitrile (not exceeding 5-10% of the total volume) can be added to aid dissolution.

• Vortex or sonicate briefly to ensure complete dissolution.

• Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter before injection.

Analytical HPLC Method for Scouting and Purity Analysis

This initial step is performed on an analytical scale to determine the retention time of Tetrapeptide-1 and to assess the impurity profile of the crude product.

• Equilibrate the analytical C18 column with 95% Mobile Phase A and 5% Mobile Phase B for at least 10-15 column volumes at a flow rate of 1.0 mL/min, or until a stable baseline is achieved.

• Inject 10-20 µL of the filtered crude peptide solution.

• Run a linear gradient to identify the elution point of the target peptide.

• Monitor the elution at 214 nm and 280 nm. The peptide bond absorbs strongly at 214 nm.

Preparative HPLC Purification Protocol

Based on the results from the analytical run, the gradient for the preparative purification is optimized.

• Equilibrate the preparative C18 column with the starting mobile phase conditions (e.g., 95% Mobile Phase A, 5% Mobile Phase B) at a flow rate appropriate for the column diameter (e.g., 15-20 mL/min for a 21.2 mm ID column).

• Inject the filtered crude peptide solution onto the column. The loading amount will depend on the column size and the purity of the crude material.

• Apply a shallow gradient around the elution point of Tetrapeptide-1 determined in the analytical run. A shallow gradient (e.g., 0.5-1% increase in Mobile Phase B per minute) is often effective for separating closely eluting impurities.

• Collect fractions across the main peak corresponding to Tetrapeptide-1.

• Analyze the purity of the collected fractions using the analytical HPLC method described above.

• Pool the fractions that meet the desired purity level (e.g., >98%).

• Lyophilize the pooled fractions to obtain the purified Tetrapeptide-1 as a white, fluffy powder.

Data Presentation

Table 1: Physicochemical Properties of Tetrapeptide-1

Property	Value	Reference
Sequence	Leu-Pro-Thr-Val (LPTV)	[][3]
Molecular Formula	C20H36N4O6	[]
Molecular Weight	428.52 g/mol	[][3]
Appearance	White to off-white solid	[]
Computed XLogP3	-3.5	[3]
Solubility	Soluble in DMSO	[]

Table 2: Recommended RP-HPLC Parameters for Tetrapeptide-1 Purification

Parameter	Analytical Scale	Preparative Scale
Column	C18, 4.6 x 150 mm, 5 µm	C18, 21.2 x 250 mm, 5-10 µm
Mobile Phase A	0.1% TFA in Water	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile	0.1% TFA in Acetonitrile
Flow Rate	1.0 mL/min	15-20 mL/min
Detection	214 nm, 280 nm	214 nm, 280 nm
Injection Volume	10-20 µL	Dependent on concentration and column size
Scouting Gradient	5% to 65% B over 30 min	N/A
Optimized Gradient	Shallow gradient around elution point	Shallow gradient around elution point (e.g., 15-35% B over 40 min)
Column Temperature	Ambient	Ambient

Visualizations

Caption: Workflow for the purification of Tetrapeptide-1 by RP-HPLC.

Caption: Relationship between peptide properties and HPLC parameter selection.

Conclusion

The protocol detailed in this application note provides a reliable and efficient method for the purification of Tetrapeptide-1 using reverse-phase HPLC. By carefully selecting the appropriate column and optimizing the mobile phase gradient, it is possible to achieve high levels of purity, which is essential for subsequent research and development activities. The principles and methodologies described herein can also be adapted for the purification of other small, synthetic peptides with similar physicochemical properties.

References

• 2. medchemexpress.com [medchemexpress.com]
• 3. Tetrapeptide-1 | C20H36N4O6 | CID 169450584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. bachem.com [bachem.com]
• 5. researchgate.net [researchgate.net]

Application Notes: Tetrapeptide-1 Treatment of HaCaT Cells for Skin Bioactivity Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tetrapeptide-1 is a synthetic signaling peptide known for its potential in skin conditioning and anti-aging applications.[1][2] It is suggested to stimulate the synthesis of extracellular matrix components, such as collagen, and improve the cohesion of the dermo-epidermal junction.[1][3] The immortalized human keratinocyte cell line, HaCaT, is a widely used in vitro model for studying epidermal cell biology, differentiation, and the effects of cosmetic and therapeutic agents.[4][5] These application notes provide a detailed protocol for the treatment of HaCaT cells with Tetrapeptide-1 to investigate its biological effects and mechanism of action.

Key Applications

• Assessment of Tetrapeptide-1's impact on keratinocyte proliferation and viability.

• Investigation of the peptide's role in stimulating extracellular matrix protein expression.

• Elucidation of the signaling pathways modulated by Tetrapeptide-1 in keratinocytes.

Data Summary

The following table summarizes hypothetical quantitative data based on typical results observed for signaling peptides in HaCaT cell culture. These values should be experimentally determined for Tetrapeptide-1.

Parameter	Concentration	Duration	Result	Analysis Method
Cell Viability	0.1 - 100 µg/mL	48 hours	No significant cytotoxicity observed up to 50 µg/mL. A slight decrease in viability may be seen at 100 µg/mL.	MTT Assay
Gene Expression (COL1A1)	10 µg/mL	24 hours	~1.5 - 2.5 fold increase in mRNA levels compared to untreated control.	qRT-PCR
Protein Expression (Syndecan-1)	10 µg/mL	48 hours	~1.8 - 3.0 fold increase in protein levels compared to untreated control.	Western Blot
ERK1/2 Phosphorylation	10 µg/mL	15 - 60 minutes	Peak phosphorylation observed between 15 and 30 minutes post-treatment.	Western Blot

Experimental Protocols

HaCaT Cell Culture

A foundational aspect of this research is the proper maintenance of the HaCaT cell line.

Materials:

• HaCaT cells

• Dulbecco's Modified Eagle Medium (DMEM) with high glucose[6]

• Fetal Bovine Serum (FBS)[6]

• Penicillin-Streptomycin (P/S)

• 0.25% Trypsin-EDTA

• Phosphate-Buffered Saline (PBS), Ca2+/Mg2+ free

Protocol:

• Culture HaCaT cells in DMEM supplemented with 10% FBS and 1% P/S in a T-75 flask.[6]

• Incubate at 37°C in a humidified atmosphere with 5% CO2.[7][8]

• When cells reach 80-90% confluency, aspirate the medium and wash once with PBS.

• Add 2-3 mL of 0.25% Trypsin-EDTA and incubate for 3-5 minutes at 37°C until cells detach.

• Neutralize trypsin with 5-7 mL of complete culture medium.

• Centrifuge the cell suspension at 200 x g for 5 minutes.

• Resuspend the cell pellet in fresh medium and seed into new flasks or plates for experiments at a ratio of 1:2 to 1:4.[7][8]

• Renew the culture medium every 2-3 days.[7][8]

Tetrapeptide-1 Stock Solution Preparation

Proper preparation of the peptide is crucial for experimental reproducibility.

Materials:

• Lyophilized Tetrapeptide-1

• Sterile, nuclease-free water or a recommended solvent (e.g., DMSO)

Protocol:

• Briefly centrifuge the vial of lyophilized Tetrapeptide-1 to collect the powder at the bottom.

• Reconstitute the peptide in a sterile solvent to a stock concentration of 1 mg/mL. Note: The choice of solvent should be based on the manufacturer's instructions. If using DMSO, ensure the final concentration in the cell culture medium does not exceed 0.1% to avoid solvent-induced cytotoxicity.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C as recommended.[1]

Tetrapeptide-1 Treatment of HaCaT Cells

This protocol outlines the steps for treating HaCaT cells with the prepared Tetrapeptide-1.

Materials:

• HaCaT cells seeded in appropriate culture plates (e.g., 6-well, 24-well, or 96-well)

• Tetrapeptide-1 stock solution

• Serum-free or low-serum culture medium

Protocol:

• Seed HaCaT cells in culture plates and allow them to adhere and reach 60-70% confluency.

• Prior to treatment, starve the cells by replacing the complete medium with serum-free or low-serum (e.g., 1% FBS) medium for 12-24 hours. This step helps to reduce basal signaling and enhance the cellular response to the peptide.

• Prepare working solutions of Tetrapeptide-1 by diluting the stock solution in the appropriate culture medium to the desired final concentrations (e.g., 0.05, 0.5, 5, 50 µg/mL).[9] Also, prepare a vehicle control using the same concentration of the solvent used for the stock solution.

• Aspirate the starvation medium from the cells and replace it with the medium containing different concentrations of Tetrapeptide-1 or the vehicle control.

• Incubate the cells for the desired duration (e.g., 15 minutes to 48 hours), depending on the downstream analysis. For signaling pathway studies, short incubation times (e.g., 15-60 minutes) are typical, while for gene or protein expression analysis, longer incubations (e.g., 24-48 hours) are common.[9][10]

Downstream Analysis

Following treatment, various assays can be performed to assess the effects of Tetrapeptide-1.

• Cell Viability Assay (MTT):

  • After the treatment period (e.g., 48 hours), add MTT solution to each well and incubate for 4 hours at 37°C.[5]

  • Solubilize the formazan crystals with a solubilization solution (e.g., DMSO).

  • Measure the absorbance at 570 nm.[5]

• Quantitative Real-Time PCR (qRT-PCR):

  • After treatment (e.g., 24 hours), lyse the cells and extract total RNA using a suitable kit.

  • Synthesize cDNA from the RNA.

  • Perform qRT-PCR using primers for target genes (e.g., COL1A1, SDC1) and a housekeeping gene (e.g., GAPDH).

• Western Blotting:

  • After treatment, lyse the cells in RIPA buffer with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against target proteins (e.g., p-ERK1/2, total ERK1/2, Syndecan-1, Collagen XVII) and a loading control (e.g., β-actin).

  • Incubate with HRP-conjugated secondary antibodies and visualize using a chemiluminescence detection system.

Visualizations

Experimental Workflow

Caption: A flowchart of the experimental procedure for treating HaCaT cells with Tetrapeptide-1.

Putative Signaling Pathway

Caption: A diagram of the potential signaling pathways activated by Tetrapeptide-1 in keratinocytes.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. deascal.com [deascal.com]
• 3. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. ebiohippo.com [ebiohippo.com]
• 7. elabscience.com [elabscience.com]
• 8. resources.amsbio.com [resources.amsbio.com]
• 9. The Effect of Anti-aging Peptides on Mechanical and Biological Properties of HaCaT Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. YAC tripeptide of epidermal growth factor promotes the proliferation of HaCaT keratinocytes through activation of EGFR - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: In Vitro Wound Healing Assay Using Tetrapeptide-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Wound healing is a complex biological process involving the coordinated migration and proliferation of various cell types, alongside the deposition of extracellular matrix (ECM) components to restore tissue integrity. Tetrapeptides, short chains of four amino acids, have emerged as promising bioactive molecules in skin care and regenerative medicine due to their ability to modulate cellular functions. Tetrapeptide-1, a synthetic signaling peptide, is known for its antioxidant properties and its capacity to stimulate the synthesis of ECM proteins like collagen and fibronectin, which are crucial for skin repair.[1] These characteristics make it a compelling candidate for applications in promoting wound healing.

This document provides detailed application notes and protocols for conducting an in vitro wound healing assay to evaluate the efficacy of Tetrapeptide-1 in promoting the migration of dermal fibroblasts, a key cell type in the wound healing process.

Principle of the In Vitro Wound Healing (Scratch) Assay

The in vitro wound healing assay, or scratch assay, is a straightforward and widely used method to study collective cell migration in vitro. A "wound" is created by mechanically scratching a confluent monolayer of cells. The rate at which the cells migrate to close this gap is monitored over time. This assay allows for the quantitative assessment of the effects of compounds, such as Tetrapeptide-1, on cell migration.

Experimental Protocols

Materials

• Human Dermal Fibroblasts (HDFs)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS), sterile

• Tetrapeptide-1 (lyophilized powder)

• Dimethyl sulfoxide (DMSO) for stock solution preparation

• 24-well tissue culture plates

• Sterile 200 µL pipette tips

• Inverted microscope with a camera

• Image analysis software (e.g., ImageJ)

Methods

1. Cell Culture and Seeding

• Culture Human Dermal Fibroblasts in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ humidified incubator.

• When cells reach 80-90% confluency, detach them using Trypsin-EDTA.

• Neutralize trypsin with complete medium, centrifuge the cell suspension, and resuspend the cell pellet in fresh medium.

• Seed the HDFs into 24-well plates at a density that allows them to form a confluent monolayer within 24 hours.

2. Preparation of Tetrapeptide-1 Solutions

• Prepare a stock solution of Tetrapeptide-1 by dissolving the lyophilized powder in sterile DMSO.

• Prepare working solutions of Tetrapeptide-1 at various concentrations (e.g., 1 µM, 10 µM, 50 µM) by diluting the stock solution in serum-free DMEM. A vehicle control (containing the same concentration of DMSO as the highest Tetrapeptide-1 concentration) and a negative control (serum-free DMEM only) should also be prepared.

3. In Vitro Scratch Assay

• Once the HDFs have formed a confluent monolayer, carefully create a scratch in the center of each well using a sterile 200 µL pipette tip.

• Gently wash the wells with sterile PBS to remove detached cells and debris.

• Replace the PBS with the prepared working solutions of Tetrapeptide-1, vehicle control, or negative control.

• Immediately capture images of the scratches at time 0 (T=0) using an inverted microscope at 10x magnification. Mark reference points on the plate to ensure the same field of view is imaged at subsequent time points.

• Incubate the plate at 37°C and 5% CO₂.

• Capture images of the same scratch areas at regular intervals (e.g., 12, 24, and 48 hours).

4. Data Acquisition and Analysis

• Use image analysis software to measure the area of the scratch at each time point for all experimental conditions.

• Calculate the percentage of wound closure at each time point using the following formula:

  Wound Closure (%) = [(Area at T=0 - Area at T=x) / Area at T=0] * 100

  Where T=x is the time point of measurement.

• Perform statistical analysis (e.g., t-test or ANOVA) to determine the significance of the results.

Data Presentation

The following tables present representative quantitative data on the effect of a modified tetrapeptide, Palmitoyl-GDPH, on the migration of Normal Human Dermal Fibroblasts (NHDF) in an in vitro scratch assay. This data is provided as an example of the expected outcomes when testing a pro-migratory tetrapeptide. A study on Palmitoyl-GDPH demonstrated a significant promotion of cell migration, with wound closure progressing faster compared to the control group.[2]

Table 1: Percentage of Wound Closure in Human Dermal Fibroblasts Treated with Palmitoyl-GDPH

Treatment Group	12 hours	24 hours	48 hours
Negative Control	25.4 ± 3.1%	52.1 ± 4.5%	75.3 ± 5.2%
Vehicle Control (DMSO)	26.1 ± 2.9%	53.5 ± 4.8%	76.8 ± 5.5%
Palmitoyl-GDPH (50 µM)	48.7 ± 3.8%	85.2 ± 4.1%	98.4 ± 2.8%
Positive Control (Tetracycline)	45.3 ± 3.5%	80.6 ± 3.9%	95.8 ± 3.8%

Data are presented as mean ± standard deviation and are representative.

Table 2: Cell Migration Rate of Human Dermal Fibroblasts

Treatment Group	Migration Rate (µm/hour)
Negative Control	10.5 ± 1.2
Vehicle Control (DMSO)	10.8 ± 1.3
Palmitoyl-GDPH (50 µM)	20.3 ± 1.9
Positive Control (Tetracycline)	18.9 ± 1.7

Migration rates are calculated based on the change in wound width over 24 hours and are representative.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the in vitro wound healing assay.

Proposed Signaling Pathway of Tetrapeptide-1 in Wound Healing

Tetrapeptides are thought to promote wound healing by stimulating the production of extracellular matrix components. One of the key signaling pathways involved in this process is the Transforming Growth Factor-β (TGF-β)/Smad pathway. A myristoylated tetrapeptide has been shown to activate the TGF-β signaling pathway, leading to increased collagen expression.[3] The binding of a tetrapeptide to its receptor can initiate a signaling cascade that ultimately leads to the transcription of genes responsible for ECM proteins.

Caption: Proposed TGF-β/Smad signaling pathway for Tetrapeptide-1.

Conclusion

The in vitro wound healing assay is a robust method for evaluating the pro-migratory effects of Tetrapeptide-1 on dermal fibroblasts. The provided protocols and representative data offer a framework for researchers to investigate the potential of Tetrapeptide-1 as a therapeutic agent for promoting wound healing. The proposed signaling pathway provides a basis for further mechanistic studies to elucidate the molecular actions of this tetrapeptide.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Smad-induced alterations of matrix metabolism by a myristoyl tetra peptide - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tetrapeptide-1 Stock Solutions in DMSO

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of Tetrapeptide-1 stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent. Adherence to these guidelines is crucial for maintaining the integrity, stability, and experimental reproducibility of the peptide.

Introduction to Tetrapeptide-1

Tetrapeptide-1 is a synthetic signaling peptide composed of the four amino acids Leucine, Proline, Threonine, and Valine (LPTV).[][2] It is recognized for its antioxidant properties and its ability to stimulate the synthesis of extracellular matrix proteins such as collagen, elastin, and fibronectin.[3] These characteristics make it a valuable compound in research related to dermatology, cosmetology, and tissue regeneration.[3][4][5]

Properties of Tetrapeptide-1

A summary of the key physical and chemical properties of Tetrapeptide-1 is provided in the table below.

Property	Value	Reference
Sequence	Leu-Pro-Thr-Val (LPTV)	[][3]
Molecular Formula	C20H36N4O6	[][2][3]
Molecular Weight	428.52 g/mol	[][2][3]
Appearance	White to off-white solid	[][3]
Solubility in DMSO	50 mg/mL (116.68 mM)	[3]

Preparing Tetrapeptide-1 Stock Solutions in DMSO

This protocol outlines the steps for preparing a concentrated stock solution of Tetrapeptide-1 in DMSO. It is critical to use high-purity, anhydrous (newly opened) DMSO to ensure optimal solubility and stability of the peptide.[3]

Materials and Equipment

• Tetrapeptide-1 (lyophilized powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Sonicator (optional, but recommended)[3]

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Experimental Workflow

The following diagram illustrates the workflow for preparing the Tetrapeptide-1 stock solution.

Caption: Workflow for Tetrapeptide-1 Stock Solution Preparation.

Step-by-Step Protocol

• Equilibration: Before opening, allow the vial of lyophilized Tetrapeptide-1 to warm to room temperature (preferably in a desiccator) to prevent moisture condensation.[6][7][8]

• Calculation: Determine the required mass of Tetrapeptide-1 and the volume of DMSO needed to achieve the desired stock concentration. Refer to Table 1 for quick calculations.

• Weighing: Carefully weigh the calculated amount of Tetrapeptide-1 powder and transfer it to a sterile microcentrifuge tube or vial.

• Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the peptide.

• Mixing: Close the tube tightly and vortex for 30-60 seconds to facilitate dissolution.

• Sonication (Recommended): If the peptide does not fully dissolve, sonicate the solution for 5-10 minutes.[3] Visually inspect the solution to ensure it is clear and free of particulates.

• Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the stock solution into smaller, single-use sterile tubes.[9][10]

• Labeling: Clearly label each aliquot with the peptide name, concentration, date of preparation, and solvent.

• Storage: Immediately store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[3][9]

Stock Solution Concentration Calculator

The following table provides the required volume of DMSO to prepare common stock concentrations from 1 mg, 5 mg, and 10 mg of Tetrapeptide-1 powder.

Table 1: DMSO Volumes for Tetrapeptide-1 Stock Solutions [3]

Desired Concentration	Mass of Tetrapeptide-1	Volume of DMSO to Add
1 mM	1 mg	2.3336 mL
5 mM	1 mg	0.4667 mL
10 mM	1 mg	0.2334 mL
1 mM	5 mg	11.6681 mL
5 mM	5 mg	2.3336 mL
10 mM	5 mg	1.1668 mL
1 mM	10 mg	23.3361 mL
5 mM	10 mg	4.6672 mL
10 mM	10 mg	2.3336 mL

Calculations are based on a molecular weight of 428.52 g/mol .

Storage and Stability

Proper storage is essential to maintain the bioactivity of Tetrapeptide-1.

Table 2: Storage Conditions and Stability

Form	Storage Temperature	Stability Period	Reference
Lyophilized Powder	-20°C	1 year	[3]
-80°C	2 years	[3]
Stock Solution in DMSO	-20°C	1 month	[3]
-80°C	6 months	[3]

Important Considerations:

• Always store solutions in tightly sealed containers to protect from moisture.[3]

• Avoid repeated freeze-thaw cycles.[9][10]

• Protect from direct light.[7][9]

Application in Cell-Based Assays

When using Tetrapeptide-1 stock solutions for cell-based experiments, the final concentration of DMSO in the culture medium must be considered, as it can be cytotoxic.

• Most cell lines can tolerate DMSO concentrations up to 0.5% without significant cytotoxicity.[11]

• It is recommended to keep the final DMSO concentration below 0.1% for sensitive or primary cell cultures.[11]

• Always include a vehicle control (culture medium with the same final concentration of DMSO) in your experiments.

Signaling Pathway of Tetrapeptide-1

Tetrapeptide-1 acts as a signaling molecule that influences cellular processes related to skin structure and repair.

Caption: Proposed Signaling Pathway for Tetrapeptide-1.

References

• 2. Tetrapeptide-1 | C20H36N4O6 | CID 169450584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. deascal.com [deascal.com]
• 5. cosmileeurope.eu [cosmileeurope.eu]
• 6. Peptide solubility and storage - AltaBioscience [altabioscience.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. peptide.com [peptide.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. biomatik.com [biomatik.com]
• 11. lifetein.com [lifetein.com]

Application Notes and Protocols for Tetrapeptide-1 Dosage in In Vivo Animal Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The term "Tetrapeptide-1" is a general descriptor for a peptide consisting of four amino acids. The specific sequence of these amino acids, along with any modifications such as N-terminal acetylation or C-terminal amidation, defines the peptide's biological activity and, consequently, its effective dosage for in vivo studies. Dosages can vary significantly, from micrograms per eye for localized delivery to milligrams per kilogram for systemic administration, depending on the peptide's target, potency, and pharmacokinetic profile.

These application notes provide a detailed overview of reported dosages for various tetrapeptides in animal models and offer standardized protocols for their administration.

Data Presentation: Tetrapeptide Dosages in In Vivo Studies

The following table summarizes dosages of different tetrapeptides used in various animal models, highlighting the wide range of effective concentrations.

Peptide Name/Sequence	Animal Model	Application/Target	Administration Route	Dosage	Reference(s)
Ac-RLYE	Rat, Rabbit, Minipig	Age-Related Macular Degeneration (VEGFR-2 inhibitor)	Intravitreal	0.2 - 100 µ g/eye	[1][2]
PTT-A (Tetra-agonist)	Diet-Induced Obese (DIO) Rats	Obesity (GLP-1, GIP, Amylin, Calcitonin receptor agonist)	Not Specified	10 and 30 nmol/kg (for 21 days)	[3][4][5]
Palmitoyl-GDPH	Sprague Dawley Rats	Wound Healing	Topical	12.5 µg/mL	[6]
Generic Therapeutic Peptides (Initial Studies)	Mouse	General/Dose-Escalation	Intravenous (IV) or Subcutaneous (SC)	1 - 5 mg/kg (starting dose)	[7]
Generic Tetrapeptide	Sprague-Dawley Rats	Pharmacokinetics	Intravenous (IV)	2.5 mg/kg	[8]
Generic Tetrapeptide	Sprague-Dawley Rats	Pharmacokinetics	Oral	10 mg/kg	[8]

Signaling Pathways

VEGFR-2 Signaling Pathway

The acetylated tetrapeptide Ac-RLYE has been shown to inhibit the Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) signaling pathway, which is crucial for angiogenesis.[1][2] The diagram below illustrates a simplified representation of this pathway.

Caption: Simplified VEGFR-2 signaling pathway inhibited by Ac-RLYE.

GLP-1 Receptor Signaling Pathway

The tetra-agonist peptide PTT-A targets multiple receptors, including the Glucagon-like peptide-1 (GLP-1) receptor.[3][5][9] Activation of this pathway is key to its effects on glucose control and appetite.

Caption: GLP-1 receptor signaling cascade activated by PTT-A.

Experimental Protocols

The following are generalized protocols for common administration routes in animal studies. Note: All procedures must be approved by the institution's Animal Care and Use Committee (IACUC).

Experimental Workflow: General Peptide Administration

Caption: General workflow for in vivo peptide administration studies.

Protocol 1: Subcutaneous (SC) Injection in Rats

This protocol is suitable for sustained release and is technically straightforward.

Materials:

• Sterile tetrapeptide solution

• Sterile syringes (1-3 ml)

• Sterile needles (23-25 gauge)[10]

• 70% ethanol wipes

Procedure:

• Animal Restraint: Manually restrain the rat, ensuring a firm but gentle grip that exposes the dorsal area.[11]

• Site Preparation: The most common injection site is the loose skin over the scruff of the neck and between the shoulders.[11] Disinfecting the skin with alcohol is recommended.[11]

• Injection:

  • Grasp the loose skin and lift it to form a "tent".[12]

  • Insert the needle, with the bevel facing up, into the base of the tented skin, parallel to the animal's back.[10][11]

  • Aspirate slightly to ensure the needle has not entered a blood vessel. If no blood appears, proceed with the injection.[10][11]

  • Inject the solution slowly. A small bleb will form under the skin.

• Post-Injection:

  • Withdraw the needle and apply gentle pressure to the site to prevent leakage.[12]

  • Return the animal to its cage and monitor for any adverse reactions.

Protocol 2: Intravenous (IV) Tail Vein Injection in Mice

This route ensures 100% bioavailability and rapid distribution.

Materials:

• Sterile tetrapeptide solution

• Sterile syringes (0.3-1.0 ml)

• Sterile needles (27-30 gauge)[13]

• Mouse restrainer

• Heat lamp or warming pad

• 70% ethanol wipes

Procedure:

• Animal Preparation:

  • Place the mouse in a suitable restrainer.

  • Warm the mouse's tail using a heat lamp or warming pad to induce vasodilation, making the veins more visible and accessible.[13][14]

• Site Preparation: Disinfect the tail with an ethanol wipe. The lateral tail veins are the primary injection sites.[14][15]

• Injection:

  • Align the needle parallel to the vein, with the bevel facing up.[14]

  • Insert the needle into the vein, typically starting towards the distal end of the tail.[14]

  • A successful insertion may result in a small "flash" of blood in the needle hub.[14]

  • Inject the solution slowly and steadily. There should be minimal resistance.[14] If a subcutaneous bleb forms, the needle is not in the vein.

• Post-Injection:

  • Withdraw the needle and apply gentle pressure with gauze to the injection site to prevent bleeding.[14]

  • Return the mouse to its cage and monitor closely.

Protocol 3: Intravitreal Injection in Rabbits

This protocol is highly specialized for ocular drug delivery, as used for Ac-RLYE.[1]

Materials:

• Sterile tetrapeptide solution (in a microsyringe)

• 30-gauge needles[16][17]

• Anesthetics (e.g., ketamine/xylazine combination)[17]

• Topical anesthetic and mydriatic agents (e.g., proparacaine, phenylephrine)[17]

• 5% povidone-iodine solution[17]

• Lid speculum

Procedure:

• Animal Anesthesia and Preparation:

  • Anesthetize the rabbit following an approved protocol.[16][17]

  • Dilate the pupil of the target eye using mydriatic drops.[16][17]

  • Apply a topical anesthetic to the ocular surface.[17]

  • Aseptically prepare the eye and surrounding area using povidone-iodine.[16][17] Place a lid speculum.

• Injection:

  • The injection site is typically 1-2 mm posterior to the limbus, in the superotemporal quadrant, to avoid the lens.[16][18]

  • Using a 30-gauge needle, carefully puncture the sclera and advance the needle into the mid-vitreous cavity.[17]

  • Slowly inject the precise volume of the tetrapeptide solution (e.g., 50 µL).

• Post-Injection:

  • Withdraw the needle carefully.

  • Apply a sterile cotton-tipped applicator to the injection site to prevent reflux.

  • Administer a topical antibiotic to the eye.[17]

  • Monitor the animal during recovery from anesthesia and for any signs of ocular inflammation or complications.

References

• 1. mdpi.com [mdpi.com]
• 2. Therapeutic Efficacy of a Novel Acetylated Tetrapeptide in Animal Models of Age-Related Macular Degeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Tetra-agonist peptide PTT-A enhances metabolism in obese rodents | BioWorld [bioworld.com]
• 5. A Novel Unimolecular Peptide Tetra-agonist (PTT-A) Targeting GLP-1, GIP, Amylin, and Calcitonin Receptors with Superior Weight Loss Effects vs. Tirzepatide While Preserving Muscle in DIO Rats - American Diabetes Association [events.diabetes.org]
• 6. The Therapeutic Effect and In Vivo Assessment of Palmitoyl- GDPH on the Wound Healing Process - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Pharmacokinetic study in rats after single intravenous and oral administrations of [14C]-ITF-296 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. diabetesjournals.org [diabetesjournals.org]
• 10. animalcare.ubc.ca [animalcare.ubc.ca]
• 11. Intraperitoneal Injection in Rats | Animals in Science [queensu.ca]
• 12. research.vt.edu [research.vt.edu]
• 13. animalcare.ubc.ca [animalcare.ubc.ca]
• 14. research.vt.edu [research.vt.edu]
• 15. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 16. Use of Rabbit Eyes in Pharmacokinetic Studies of Intraocular Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. iovs.arvojournals.org [iovs.arvojournals.org]
• 18. Development of an Experimental Model of Proliferative Retinopathy by Intravitreal Injection of VEGF165 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Western Blot Analysis of Tetrapeptide-1 Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrapeptide-1 is a synthetic, bioactive peptide composed of four amino acids (Leucine-Proline-Threonine-Valine) recognized for its antioxidant and skin-conditioning properties.[1] Emerging research indicates that its primary mechanism of action involves the stimulation of the synthesis of key extracellular matrix (ECM) proteins, including collagen, elastin, and fibronectin.[1] This activity makes Tetrapeptide-1 a person of interest in cosmetology and dermatology for combating signs of skin aging. Understanding the specific molecular signaling pathways activated by Tetrapeptide-1 is crucial for its targeted development and application.

These application notes provide a comprehensive guide to utilizing Western blot analysis for the investigation of Tetrapeptide-1-mediated signaling events in dermal fibroblasts. The protocols and data herein are based on established methodologies for analyzing signaling pathways associated with ECM protein synthesis.

Proposed Signaling Pathways of Tetrapeptide-1

Based on studies of analogous bioactive peptides that stimulate ECM production, Tetrapeptide-1 is hypothesized to primarily signal through the Transforming Growth Factor-β (TGF-β) pathway. A potential secondary involvement of the Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-regulated Kinase (ERK) pathway is also considered, representing a possible area of crosstalk.

TGF-β/Smad Signaling Pathway

The canonical pathway for the synthesis of ECM proteins is the TGF-β/Smad cascade. It is proposed that Tetrapeptide-1 initiates this pathway, leading to the transcription and translation of genes encoding for collagen, fibronectin, and elastin.

TGF-β/Smad Signaling Pathway Activated by Tetrapeptide-1.

Potential Crosstalk with MAPK/ERK Signaling Pathway

The MAPK/ERK pathway is fundamental in regulating cell proliferation and differentiation. There is established crosstalk between the TGF-β and MAPK/ERK pathways in fibroblasts, which could be modulated by Tetrapeptide-1 to fine-tune the cellular response, including ECM production.

Potential Crosstalk with the MAPK/ERK Signaling Pathway.

Data Presentation: Quantitative Western Blot Analysis

The following tables summarize representative quantitative data from a hypothetical dose-response and time-course Western blot experiment. Human dermal fibroblasts are treated with Tetrapeptide-1, and the expression levels of key signaling and ECM proteins are analyzed. Data is presented as fold change relative to the untreated control, normalized to a loading control (e.g., GAPDH or β-actin).

Table 1: Dose-Response Effect of Tetrapeptide-1 on Protein Expression (48-hour treatment)

Target Protein	Molecular Weight (kDa)	Untreated Control (Fold Change)	1 µM Tetrapeptide-1 (Fold Change)	10 µM Tetrapeptide-1 (Fold Change)	50 µM Tetrapeptide-1 (Fold Change)
p-Smad2 (Ser465/467)	~60	1.0	1.8	2.5	2.8
Total Smad2	~60	1.0	1.0	1.1	1.0
p-ERK1/2 (Thr202/Tyr204)	42/44	1.0	1.2	1.5	1.6
Total ERK1/2	42/44	1.0	1.0	0.9	1.0
Collagen Type I	~138	1.0	2.2	3.5	4.1
Fibronectin	~250	1.0	1.9	2.8	3.2

Table 2: Time-Course Effect of 10 µM Tetrapeptide-1 on Protein Expression

Target Protein	Untreated Control (Fold Change)	6 hours (Fold Change)	24 hours (Fold Change)	48 hours (Fold Change)
p-Smad2 (Ser465/467)	1.0	2.1	1.7	1.3
Total Smad2	1.0	1.0	1.1	1.0
p-ERK1/2 (Thr202/Tyr204)	1.0	1.6	1.3	1.1
Total ERK1/2	1.0	0.9	1.0	1.0
Collagen Type I	1.0	1.3	2.4	3.5
Fibronectin	1.0	1.2	2.1	2.8

Experimental Protocols

Experimental Workflow for Western Blot Analysis

The following diagram outlines the key steps in the Western blotting workflow to analyze the effects of Tetrapeptide-1.

Western Blotting Experimental Workflow.

Detailed Methodology

1. Cell Culture and Treatment:

• Culture human dermal fibroblasts in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified incubator.

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Prior to treatment, serum-starve the cells for 12-24 hours in DMEM with 0.5% FBS to reduce basal signaling activity.

• Treat cells with varying concentrations of Tetrapeptide-1 (e.g., 1, 10, 50 µM) for a specified duration (e.g., 6, 24, 48 hours). Include an untreated control group.

2. Cell Lysis and Protein Quantification:

• After treatment, wash cells twice with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Collect the supernatant and determine the protein concentration using a BCA protein assay kit.

3. SDS-PAGE:

• Prepare protein samples by mixing with Laemmli sample buffer and heating at 95°C for 5 minutes.

• Load equal amounts of protein (20-30 µg) per lane onto a 4-12% Bis-Tris polyacrylamide gel.

• Run the gel at 150V until the dye front reaches the bottom.

4. Protein Transfer:

• Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane using a wet or semi-dry transfer system.

• Transfer at 100V for 1-2 hours or according to the manufacturer's instructions.

• Confirm successful transfer by staining the membrane with Ponceau S.

5. Blocking:

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature with gentle agitation.

6. Antibody Incubation:

• Incubate the membrane with primary antibodies diluted in blocking buffer overnight at 4°C with gentle agitation. Recommended primary antibodies include:

  • Rabbit anti-p-Smad2 (Ser465/467)

  • Rabbit anti-Smad2

  • Rabbit anti-p-ERK1/2 (Thr202/Tyr204)

  • Rabbit anti-ERK1/2

  • Mouse anti-Collagen Type I

  • Mouse anti-Fibronectin

  • Rabbit anti-GAPDH or Mouse anti-β-actin (as loading controls)

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody (anti-rabbit or anti-mouse) diluted in blocking buffer for 1 hour at room temperature.

• Wash the membrane three times for 10 minutes each with TBST.

7. Signal Detection and Analysis:

• Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

• Incubate the membrane with the ECL substrate for 1-5 minutes.

• Capture the chemiluminescent signal using a digital imaging system.

• Quantify the band intensities using image analysis software (e.g., ImageJ).

• Normalize the intensity of the target protein bands to the corresponding loading control bands.

• Calculate the fold change in protein expression relative to the untreated control.

Conclusion

These application notes provide a framework for the investigation of Tetrapeptide-1's signaling pathways using Western blot analysis. The proposed involvement of the TGF-β/Smad pathway in the stimulation of ECM protein synthesis offers a clear and testable hypothesis. The detailed protocols and representative data serve as a valuable resource for researchers and professionals in the fields of dermatology, cosmetic science, and drug development, facilitating a deeper understanding of the molecular mechanisms underlying the bioactivity of Tetrapeptide-1. Further studies are encouraged to validate these pathways and explore the full therapeutic potential of this promising peptide.

References

• 1. researchgate.net [researchgate.net]

Quantitative Analysis of Tetrapeptide-1: Application Notes and Protocols for a Competitive ELISA Kit

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol and technical information for the quantitative determination of Tetrapeptide-1 in various sample types using a competitive Enzyme-Linked Immunosorbent Assay (ELISA) kit. This assay is intended for research use only and is a valuable tool for studies in cosmetics, dermatology, and drug development.

Introduction

Tetrapeptide-1 is a synthetic signaling peptide composed of four amino acids: Leucine, Proline, Threonine, and Valine.[1][2] It is recognized for its role in stimulating the synthesis of extracellular matrix (ECM) proteins such as collagen and elastin.[3] This activity makes Tetrapeptide-1 a significant ingredient in cosmetic formulations aimed at improving skin elasticity and firmness and reducing the signs of aging.[1][4][5] The quantitative analysis of Tetrapeptide-1 is crucial for formulation development, quality control, and efficacy studies.

Principle of the Assay

This kit employs a competitive ELISA format for the quantification of Tetrapeptide-1. A microplate is pre-coated with a specific antibody against Tetrapeptide-1. During the assay, Tetrapeptide-1 present in the sample or standard competes with a fixed amount of biotinylated Tetrapeptide-1 for binding to the antibody. After an incubation period, the unbound components are washed away. Streptavidin-HRP is then added, which binds to the biotinylated Tetrapeptide-1 captured by the antibody. Following another wash step, a substrate solution is added, and the color development is stopped. The intensity of the color is inversely proportional to the concentration of Tetrapeptide-1 in the sample.

Caption: Workflow of the Tetrapeptide-1 Competitive ELISA.

Materials Provided

Component	Quantity	Storage
Antibody-Coated Microplate (96 wells)	1 plate	4°C
Tetrapeptide-1 Standard (lyophilized)	2 vials	-20°C
Biotinylated Tetrapeptide-1	1 vial	-20°C
Streptavidin-HRP	1 vial	4°C
Assay Diluent	1 bottle	4°C
Wash Buffer (20x Concentrate)	1 bottle	4°C
TMB Substrate	1 bottle	4°C
Stop Solution	1 bottle	4°C
Plate Sealer	2 sheets	Room Temperature

Materials Required but Not Provided

• Deionized or distilled water

• Pipettes and pipette tips

• Microplate reader capable of measuring absorbance at 450 nm

• Tubes for standard dilution

• Vortex mixer

• Absorbent paper

Experimental Protocols

Reagent Preparation

• Wash Buffer (1x): Dilute the 20x Wash Buffer concentrate with deionized water at a 1:20 ratio.

• Tetrapeptide-1 Standard: Reconstitute the lyophilized standard with 1 mL of Assay Diluent to create a stock solution. Allow it to dissolve for 10 minutes and mix gently. Prepare serial dilutions of the standard in Assay Diluent to create concentrations ranging from the highest to the lowest standard point as indicated in the kit's certificate of analysis.

• Biotinylated Tetrapeptide-1: Dilute the concentrated Biotinylated Tetrapeptide-1 with Assay Diluent according to the instructions on the vial label.

• Streptavidin-HRP: Dilute the concentrated Streptavidin-HRP with Assay Diluent according to the instructions on the vial label.

Sample Preparation

• Cosmetic Formulations (Creams, Lotions, Serums): Accurately weigh a known amount of the formulation and extract Tetrapeptide-1 using a suitable solvent (e.g., a mixture of water and an organic solvent). The extraction method may need to be optimized based on the formulation's matrix. Centrifuge the extract to remove any precipitates and dilute the supernatant with Assay Diluent to bring the concentration within the assay's detection range.

• Cell Culture Supernatants: Collect the cell culture supernatant and centrifuge to remove any cells or debris. The supernatant can typically be used directly or diluted with Assay Diluent if high concentrations of Tetrapeptide-1 are expected.

Assay Procedure

• Bring all reagents and samples to room temperature before use.

• Add 50 µL of the prepared standards and samples to the appropriate wells of the antibody-coated microplate.

• Add 50 µL of the diluted Biotinylated Tetrapeptide-1 to each well.

• Seal the plate and incubate for 2 hours at room temperature.

• Aspirate the liquid from each well and wash the plate four times with 300 µL of 1x Wash Buffer per well.

• Add 100 µL of diluted Streptavidin-HRP to each well.

• Seal the plate and incubate for 1 hour at room temperature.

• Repeat the wash step as in step 5.

• Add 100 µL of TMB Substrate to each well.

• Incubate for 15-30 minutes at room temperature in the dark.

• Add 50 µL of Stop Solution to each well.

• Read the absorbance at 450 nm within 15 minutes.

Data Analysis

• Calculate the average absorbance for each set of duplicate standards and samples.

• Create a standard curve by plotting the mean absorbance for each standard on the y-axis against the corresponding concentration on the x-axis. A four-parameter logistic (4-PL) curve fit is recommended.

• Determine the concentration of Tetrapeptide-1 in the samples by interpolating their mean absorbance values from the standard curve.

• Multiply the interpolated concentration by the dilution factor to obtain the actual concentration of Tetrapeptide-1 in the original sample.

Data Presentation

Table 1: Hypothetical Standard Curve Data

Standard Concentration (ng/mL)	Mean Absorbance (450 nm)
100	0.215
50	0.388
25	0.654
12.5	1.021
6.25	1.589
3.125	2.134
0	2.850

Table 2: Hypothetical Sample Data Analysis

Sample ID	Mean Absorbance	Interpolated Concentration (ng/mL)	Dilution Factor	Final Concentration (ng/mL)
Cosmetic A	0.782	20.5	100	2050
Cell Culture B	1.254	9.8	10	98

Signaling Pathway

Tetrapeptide-1 is known to stimulate the production of extracellular matrix (ECM) components. It is hypothesized to act as a signaling molecule that interacts with cell surface receptors on fibroblasts, leading to the activation of intracellular pathways that upregulate the gene expression and synthesis of collagen and elastin. This process contributes to the maintenance and repair of the skin's dermal matrix.

Caption: Tetrapeptide-1's role in ECM synthesis.

References

• 1. The extracellular matrix as a key regulator of intracellular signalling networks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. Extracellular Matrix Signaling in Morphogenesis and Repair - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Extracellular Matrix Signaling Cues: Biological Functions, Diseases, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sinobiological.com [sinobiological.com]

Application Note: Mass Spectrometry Characterization of Synthetic Tetrapeptide-1

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the characterization of synthetic Tetrapeptide-1 (Leu-Pro-Thr-Val) using Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS). The methods outlined herein are essential for confirming the identity, purity, and sequence of the synthesized peptide, crucial steps in research, quality control, and drug development. This guide includes protocols for sample preparation, LC-MS/MS analysis, and data interpretation, supplemented with theoretical fragmentation data and workflow diagrams.

Introduction

Tetrapeptide-1 is a synthetic peptide with the amino acid sequence L-Leucyl-L-prolyl-L-threonyl-L-valine.[1] It has gained interest in various research and cosmetic applications for its potential biological activities.[1] Accurate and comprehensive characterization of synthetic peptides is critical to ensure the correct sequence and the absence of impurities, which could impact experimental outcomes and product safety. Mass spectrometry, particularly LC-MS/MS with electrospray ionization (ESI), is a powerful analytical technique for the definitive identification and sequencing of peptides.[2][3] This application note details the methodology for the successful characterization of Tetrapeptide-1.

Physicochemical Properties of Tetrapeptide-1

Property	Value	Reference
Amino Acid Sequence	Leu-Pro-Thr-Val (LPTV)	[1]
Molecular Formula	C20H36N4O6	[1][4]
Average Molecular Weight	428.52 g/mol	[1]
Monoisotopic Molecular Weight	428.2635 g/mol	[4]

Experimental Protocols

Sample Preparation

• Stock Solution Preparation: Accurately weigh 1 mg of lyophilized synthetic Tetrapeptide-1 and dissolve it in 1 mL of HPLC-grade water to create a 1 mg/mL stock solution.

• Working Solution Preparation: Dilute the stock solution with a mixture of 50% acetonitrile and 0.1% formic acid in water to a final concentration of 10 pmol/µL. This concentration is suitable for direct infusion or LC-MS analysis.

Liquid Chromatography (LC)

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5-40% B

  • 15-16 min: 40-90% B

  • 16-18 min: 90% B

  • 18-18.1 min: 90-5% B

  • 18.1-25 min: 5% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

Mass Spectrometry (MS)

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Mass Analyzer: Quadrupole Time-of-Flight (Q-TOF) or Orbitrap Mass Spectrometer.

• MS1 Scan Range: m/z 100-1000.

• Data Acquisition Mode: Data-Dependent Acquisition (DDA). The most intense precursor ions from the MS1 scan are selected for fragmentation.

• Precursor Ion Selection: Isolate the [M+H]⁺ ion of Tetrapeptide-1 (expected m/z ≈ 429.27).

• Fragmentation Method: Collision-Induced Dissociation (CID).

• Collision Energy: Use a collision energy ramp (e.g., 20-40 eV) to generate a rich fragmentation spectrum.

• MS/MS Scan Range: m/z 50-500.

Data Presentation

Predicted Precursor Ion

Ion	Formula	Calculated m/z
[M+H]⁺	[C20H37N4O6]⁺	429.2708

Theoretical Fragmentation of Tetrapeptide-1 (Leu-Pro-Thr-Val)

Collision-Induced Dissociation (CID) of peptides typically results in the cleavage of the amide bonds along the peptide backbone, generating b- and y-type fragment ions. The theoretical monoisotopic m/z values for the singly charged b- and y-ions of Tetrapeptide-1 are presented below.

Fragment Ion	Sequence	Formula	Calculated m/z
b1	L	C6H12NO	114.0913
b2	LP	C11H19N2O2	211.1441
b3	LPT	C15H26N3O4	312.1867
y1	V	C5H12NO2	118.0863
y2	TV	C9H19N2O4	219.1339
y3	PTV	C14H26N3O5	316.1867

Calculations are based on monoisotopic masses of the amino acid residues and include the addition of a proton for the charge.

Data Analysis and Interpretation

• Precursor Ion Identification: In the MS1 spectrum, identify the peak corresponding to the protonated molecule of Tetrapeptide-1, [M+H]⁺, at an m/z of approximately 429.27.

• Fragmentation Spectrum Analysis: Analyze the MS/MS spectrum obtained from the fragmentation of the precursor ion.

• Sequence Confirmation: Identify the series of b- and y-ions. The mass difference between consecutive b-ions or y-ions corresponds to the mass of a specific amino acid residue, allowing for the confirmation of the peptide sequence. For example, the mass difference between the b2 and b1 ions should correspond to the mass of a Proline residue.

Visualizations

Caption: Workflow for Tetrapeptide-1 Characterization.

Caption: Fragmentation of Tetrapeptide-1.

Conclusion

The protocols described in this application note provide a robust framework for the comprehensive characterization of synthetic Tetrapeptide-1 using LC-MS/MS. By following these methodologies, researchers can confidently verify the identity, sequence, and purity of their synthetic peptide, ensuring data quality and reliability for subsequent applications. The provided theoretical fragmentation data serves as a valuable reference for the interpretation of experimental results.

References

• 1. UWPR [proteomicsresource.washington.edu]
• 2. UWPR [proteomicsresource.washington.edu]
• 3. De Novo Peptide Sequencing [ionsource.com]
• 4. Amino Acid Masses Tables [biosyn.com]

Application Notes and Protocols for Tetrapeptide-1 Studies using THP-1 Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

The human monocytic leukemia cell line, THP-1, serves as a cornerstone model in immunology and drug discovery for studying monocyte and macrophage functions.[1] These cells, originally isolated from a patient with acute monocytic leukemia, can be differentiated into various macrophage and dendritic cell phenotypes, providing a versatile in vitro system to investigate the effects of novel compounds on the innate immune system.[2][3] This document provides detailed protocols for the differentiation of THP-1 cells into macrophage-like and dendritic-like cells, and subsequent application in studying the immunomodulatory effects of Tetrapeptide-1.

Tetrapeptides are a class of short peptides that have been shown to possess a range of biological activities, including the ability to modulate immune responses.[4][5] Some tetrapeptides have been observed to enhance immune activation, acting as vaccine adjuvants, while others exhibit anti-inflammatory properties.[4][6] Understanding the interaction of a novel compound like Tetrapeptide-1 with immune cells is crucial for its development as a potential therapeutic agent. These protocols will guide researchers in assessing the impact of Tetrapeptide-1 on key macrophage and dendritic cell functions, such as cytokine production and phagocytosis.

Part 1: THP-1 Cell Culture and Differentiation Protocols

General Cell Culture of THP-1 Monocytes

THP-1 monocytes are cultured as suspension cells.[1]

Materials:

• THP-1 cell line

• RPMI-1640 cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (Pen-Strep)

• Phosphate Buffered Saline (PBS)

• Trypan Blue solution

• Centrifuge

• Incubator (37°C, 5% CO2)

• Cell culture flasks (T-25, T-75)

Protocol:

• Culture THP-1 cells in RPMI-1640 medium supplemented with 10% FBS and 1% Pen-Strep.

• Maintain the cells in a humidified incubator at 37°C with 5% CO2.[1]

• Split the cells 2-3 times per week to maintain a cell density between 2 x 10^5 and 8 x 10^5 cells/mL. Do not exceed 1 x 10^6 cells/mL to ensure optimal health and reactivity.

• To passage, centrifuge the cell suspension at 300 x g for 5 minutes, aspirate the supernatant, and resuspend the cell pellet in fresh, pre-warmed medium at the desired density.[1]

Differentiation of THP-1 into Macrophage-Like Cells (M0)

Differentiation into macrophage-like cells is commonly achieved using Phorbol 12-myristate 13-acetate (PMA).[2][7] This process induces the cells to become adherent and express macrophage-specific surface markers.[8]

Materials:

• THP-1 monocytes

• Complete RPMI-1640 medium

• PMA (Phorbol 12-myristate 13-acetate) stock solution (e.g., 1 mg/mL in DMSO)

• 6-well or 24-well tissue culture plates

Protocol:

• Seed THP-1 monocytes at a density of 5 x 10^5 cells/mL into the desired culture plates.[2]

• Add PMA to the culture medium to a final concentration of 50-100 ng/mL.[2][9] The optimal concentration may need to be determined empirically for each cell stock and PMA lot.

• Incubate the cells for 48-72 hours at 37°C with 5% CO2.[9] During this time, the cells will adhere to the plate and adopt a more spread-out, macrophage-like morphology.

• After the incubation period, carefully aspirate the PMA-containing medium and wash the adherent cells twice with pre-warmed PBS or serum-free RPMI-1640 to remove any residual PMA.

• Add fresh, complete RPMI-1640 medium and rest the cells for at least 24 hours before initiating experiments with Tetrapeptide-1.[9] This resting period allows the cells to return to a baseline state after PMA stimulation.

Table 1: Summary of PMA Concentrations and Incubation Times for Macrophage Differentiation

Parameter	Recommended Range	Reference
PMA Concentration	10 - 100 ng/mL	[9]
Incubation Time	24 - 72 hours	[9]
Resting Period	24 - 72 hours	[9]

Differentiation of THP-1 into Dendritic-Like Cells

Differentiation into dendritic-like cells (DCs) is achieved using a combination of cytokines. This protocol generates immature DCs, which can be further matured if needed.

Materials:

• THP-1 monocytes

• Complete RPMI-1640 medium

• Recombinant human Granulocyte-Macrophage Colony-Stimulating Factor (GM-CSF)

• Recombinant human Interleukin-4 (IL-4)

• Recombinant human Tumor Necrosis Factor-alpha (TNF-α)

• Ionomycin

• 6-well or 24-well tissue culture plates

Protocol:

• Seed THP-1 monocytes at a density of 5 x 10^5 cells/mL into the desired culture plates.

• Supplement the culture medium with the following cytokines to the final concentrations listed in the table below.[10][11]

• Incubate the cells for 48-72 hours at 37°C with 5% CO2.[10]

• After incubation, the non-adherent and loosely adherent cells are considered differentiated dendritic-like cells and can be used for subsequent experiments.

Table 2: Cytokine Cocktail for THP-1 Differentiation into Dendritic-Like Cells

Cytokine	Recommended Concentration	Reference
GM-CSF	100 ng/mL	[10]
IL-4	100 - 200 ng/mL	[10]
TNF-α	20 ng/mL	[10]
Ionomycin	200 ng/mL	[10]

Part 2: Experimental Protocols for Tetrapeptide-1 Studies

Assessment of Cytokine Production

A key function of macrophages and dendritic cells is the secretion of cytokines in response to stimuli. The effect of Tetrapeptide-1 on cytokine release can be quantified using Enzyme-Linked Immunosorbent Assays (ELISAs).[12]

Protocol:

• Differentiate THP-1 cells into macrophage-like or dendritic-like cells as described in Part 1.

• After the resting period (for macrophages), replace the medium with fresh complete RPMI-1640.

• Treat the differentiated cells with various concentrations of Tetrapeptide-1. Include a vehicle control (the solvent used to dissolve Tetrapeptide-1) and a positive control (e.g., Lipopolysaccharide (LPS) at 100 ng/mL for macrophage activation).

• Incubate the cells for a predetermined time course (e.g., 6, 24, 48 hours).

• After incubation, collect the cell culture supernatants and centrifuge at 1000 x g for 10 minutes to pellet any detached cells.

• Store the clarified supernatants at -80°C until analysis.

• Quantify the concentration of relevant cytokines (e.g., TNF-α, IL-6, IL-1β, IL-10) in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.[12]

Phagocytosis Assay

Phagocytosis is a critical function of macrophages. This assay measures the ability of Tetrapeptide-1-treated macrophages to engulf particles.

Protocol:

• Differentiate THP-1 cells into macrophage-like cells in a 96-well plate as described in Part 1.2.

• Treat the differentiated macrophages with various concentrations of Tetrapeptide-1 for 24 hours.

• During the last hour of treatment, add fluorescently labeled zymosan particles or E. coli bioparticles to each well at a particle-to-cell ratio of 10:1.

• Incubate for 1-2 hours at 37°C to allow for phagocytosis.

• Aspirate the medium and wash the cells three times with cold PBS to remove non-engulfed particles.

• Add a quenching solution (e.g., Trypan Blue) to quench the fluorescence of any remaining extracellular particles.

• Measure the intracellular fluorescence using a fluorescence plate reader. An increase in fluorescence intensity corresponds to an increase in phagocytic activity.

• Alternatively, the cells can be visualized and quantified using fluorescence microscopy or flow cytometry.[3][13][14]

Part 3: Signaling Pathways and Visualizations

While the specific signaling pathway activated by Tetrapeptide-1 in THP-1 cells requires empirical determination, many immunomodulatory peptides interact with cell surface receptors, such as Toll-like receptors (TLRs), to initiate intracellular signaling cascades.[15] A plausible hypothetical pathway to investigate involves the activation of the NF-κB and MAPK pathways, which are central to the inflammatory response in macrophages.[16]

Experimental Workflow

Caption: Experimental workflow for studying Tetrapeptide-1 effects on THP-1 cells.

Hypothetical Signaling Pathway for Tetrapeptide-1 in Macrophages

Caption: Hypothetical signaling cascade for Tetrapeptide-1 in macrophages.

Conclusion

The protocols outlined in this document provide a robust framework for investigating the effects of Tetrapeptide-1 on THP-1-derived macrophages and dendritic cells. By following these detailed methodologies, researchers can obtain reliable and reproducible data on cytokine secretion and phagocytic activity, which are critical for characterizing the immunomodulatory properties of this novel peptide. The provided diagrams offer a clear visualization of the experimental workflow and a plausible signaling pathway for further investigation. These studies will contribute to a deeper understanding of the mechanism of action of Tetrapeptide-1 and its potential as a therapeutic agent.

References

• 1. Cell culture of THP-1 monocytes and differentiation into macrophages with PMA [protocols.io]
• 2. How to Induce THP-1 Cells to Differentiate into Macrophages [absin.net]
• 3. Macrophage Based Assays - Cellomatics Biosciences [cellomaticsbio.com]
• 4. Immune Enhancement by the Tetra-Peptide Hydrogel as a Promising Adjuvant for an H7N9 Vaccine against Highly Pathogenic H7N9 Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Anti-Inflammatory Activity of a Cyclic Tetrapeptide in Mouse and Human Experimental Models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. The Monocytic Cell Line THP-1 as a Validated and Robust Surrogate Model for Human Dendritic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Macrophage Inflammatory Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. A robust, high-throughput assay to determine the phagocytic activity of clinical antibody samples - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Antimicrobial peptides could antagonize uncontrolled inflammation via Toll-like 4 receptor [frontiersin.org]
• 16. Dynamic changes in human THP-1-derived M1-to-M2 macrophage polarization during Thelazia callipaeda MIF induction - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving Tetrapeptide-1 Solubility

Welcome to the technical support center for Tetrapeptide-1. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of Tetrapeptide-1 in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is the amino acid sequence of Tetrapeptide-1 and how does it influence its solubility?

A1: The most commonly referenced sequence for Tetrapeptide-1 is Leucine-Proline-Threonine-Valine (L-P-T-V) [1][][3][4][5]. This sequence is composed of predominantly hydrophobic and non-polar amino acids (Leucine, Proline, Valine) and one polar, uncharged amino acid (Threonine). The high proportion of hydrophobic residues can lead to poor solubility in aqueous solutions as these peptides tend to aggregate to minimize contact with water.[6]

Q2: I've heard Tetrapeptide-1 is soluble in DMSO. Can I use that for my experiments in aqueous buffers?

A2: Yes, Tetrapeptide-1 is known to be soluble in Dimethyl sulfoxide (DMSO).[][7] It is a common practice to first dissolve hydrophobic peptides in a minimal amount of an organic solvent like DMSO to create a concentrated stock solution. This stock can then be carefully diluted into your aqueous buffer to the final desired concentration. However, it is crucial to be mindful of the final DMSO concentration in your experimental setup, as high concentrations can be toxic to cells or interfere with assays. For most cell-based assays, a final DMSO concentration of 1% (v/v) or less is recommended.[1][]

Q3: My Tetrapeptide-1 solution is cloudy or has visible particles. What does this mean and what should I do?

A3: A cloudy appearance or visible particulates in your peptide solution are indicative of incomplete dissolution or aggregation.[][4] To address this, you can try sonicating the solution in a water bath to help break up aggregates.[][4] Gentle warming (e.g., to 30-40°C) can also aid dissolution, but exercise caution as excessive heat can degrade the peptide.[][4] Before use, it is advisable to centrifuge the solution at a high speed (e.g., 10,000 x g for 5-10 minutes) and use the clear supernatant to ensure no undissolved material is introduced into your experiment.[]

Q4: Can I adjust the pH of my buffer to improve the solubility of Tetrapeptide-1?

A4: Adjusting the pH can be an effective strategy for improving the solubility of many peptides, as they are typically least soluble at their isoelectric point (pI).[6] However, for a peptide like Tetrapeptide-1 (L-P-T-V), which has no acidic or basic side chains, the N-terminal amine and C-terminal carboxyl groups are the primary ionizable groups. This makes it a neutral peptide with a pI close to neutral pH. Therefore, significant pH adjustments may have a limited effect on its solubility compared to peptides with ionizable side chains. The dominant factor affecting its solubility is its hydrophobicity.

Q5: How should I store my Tetrapeptide-1 stock solution to prevent it from crashing out of solution?

A5: To maintain the stability of your Tetrapeptide-1 stock solution, it is recommended to store it at -20°C or -80°C.[3][4] To avoid repeated freeze-thaw cycles, which can promote peptide degradation and aggregation, it is best to aliquot the stock solution into smaller, single-use volumes before freezing.[8]

Troubleshooting Guides

Issue 1: Tetrapeptide-1 powder does not dissolve in my aqueous buffer.

This is a common issue due to the hydrophobic nature of the L-P-T-V sequence.

Logical Workflow for Troubleshooting

Caption: Troubleshooting workflow for dissolving Tetrapeptide-1.

Recommended Actions & Protocols

Troubleshooting Step	Detailed Protocol
1. Co-Solvent Method	1. Allow the lyophilized Tetrapeptide-1 powder to equilibrate to room temperature before opening the vial. 2. Add a small, precise volume of 100% DMSO to the vial to create a concentrated stock solution (e.g., 10 mg/mL). Ensure the powder is fully submerged. 3. Vortex the vial for 30-60 seconds. If necessary, sonicate in a water bath for 5-10 minutes to ensure complete dissolution. The solution should be clear. 4. While gently vortexing your aqueous buffer, add the DMSO stock solution dropwise to achieve the desired final peptide concentration. This slow addition helps prevent the peptide from precipitating out of solution.[][3]
2. Sonication	If the solution remains cloudy after dilution, place the vial in a sonicator water bath for 10-15 minutes.[4] This can help to break up any aggregates that may have formed.
3. Gentle Warming	As a further step, you can gently warm the solution to 30-40°C for a short period.[] Be cautious not to overheat, as this can lead to peptide degradation.
4. Centrifugation	Before use, centrifuge your final solution at high speed (e.g., 10,000 x g for 10 minutes) to pellet any remaining undissolved peptide.[] Carefully collect the clear supernatant for your experiment.

Issue 2: Tetrapeptide-1 precipitates out of solution after dilution into an aqueous buffer.

This often occurs when a concentrated stock in an organic solvent is diluted too quickly or into an incompatible buffer.

Signaling Pathway of Precipitation

Caption: Pathway of Tetrapeptide-1 precipitation upon dilution.

Recommended Actions & Protocols

Troubleshooting Step	Detailed Protocol
1. Slow, Dropwise Addition	When diluting your DMSO stock, add it very slowly (drop-by-drop) to the aqueous buffer while the buffer is being vigorously stirred or vortexed.[][3] This ensures rapid dispersion of the peptide molecules and prevents localized high concentrations that can trigger precipitation.
2. Buffer Composition	Consider the composition of your aqueous buffer. High salt concentrations can sometimes promote the aggregation of hydrophobic peptides. If possible, test the solubility in buffers with varying ionic strengths.
3. Lower Final Concentration	It may be that the desired final concentration is above the solubility limit of Tetrapeptide-1 in your specific buffer. Try preparing a more dilute solution.
4. Use of Solubilizing Excipients	For challenging cases, the inclusion of solubilizing agents in the final buffer may be necessary. These can include non-ionic surfactants or cyclodextrins, but their compatibility with your experimental system must be verified.

Quantitative Data Summary

The following table summarizes the solubility of Tetrapeptide-1 in a common organic solvent. Data for aqueous buffers is highly dependent on the specific buffer composition, pH, and temperature.

Solvent	Reported Solubility	Notes	Reference
DMSO	≥ 50 mg/mL (116.68 mM)	Ultrasonic treatment may be needed.	[9]
Aqueous Buffers	Highly Variable	Solubility is generally low due to the hydrophobic nature of the peptide.	General Peptide Chemistry

Experimental Protocols

Protocol 1: Preparation of a 10 mg/mL Stock Solution of Tetrapeptide-1 in DMSO

• Materials:

  • Lyophilized Tetrapeptide-1

  • Anhydrous, sterile DMSO

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Sonicator water bath

• Procedure:

  • Allow the vial of lyophilized Tetrapeptide-1 to warm to room temperature.

  • Briefly centrifuge the vial to ensure all the powder is at the bottom.

  • Carefully add the required volume of DMSO to achieve a 10 mg/mL concentration.

  • Vortex the tube for 1-2 minutes.

  • If the peptide is not fully dissolved, place the tube in a sonicator water bath for 10-15 minutes, or until the solution is clear.

  • Aliquot the stock solution into single-use volumes and store at -20°C or -80°C.

Protocol 2: Dilution of Tetrapeptide-1 Stock into an Aqueous Buffer

• Materials:

  • 10 mg/mL Tetrapeptide-1 stock solution in DMSO

  • Desired sterile aqueous buffer

  • Vortex mixer or magnetic stirrer

  • Sterile tubes

• Procedure:

  • Determine the volume of the DMSO stock solution needed to achieve the desired final concentration in your aqueous buffer. Ensure the final DMSO concentration does not exceed 1% (v/v).

  • Place the required volume of aqueous buffer in a sterile tube.

  • While continuously and vigorously vortexing or stirring the aqueous buffer, slowly add the calculated volume of the Tetrapeptide-1 DMSO stock solution drop by drop.

  • Continue to mix for an additional 1-2 minutes after the addition is complete.

  • Visually inspect the solution for any signs of precipitation. If the solution is clear, it is ready for use. If it is cloudy, refer to the troubleshooting guides above.

References

• 1. Tetrapeptide-1 | C20H36N4O6 | CID 169450584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Tetrapeptide-1 | Melanocortin Receptor | TargetMol [targetmol.com]
• 5. medkoo.com [medkoo.com]
• 6. Arg-Gly-Pro | C13H24N6O4 | CID 145453826 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. homework.study.com [homework.study.com]
• 8. Amino Acid Sequence in Constitutionally Isomeric Tetrapeptide Amphiphiles Dictates Architecture of One-Dimensional Nanostructures - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tetrapeptide Clinisciences [clinisciences.com]

Technical Support Center: Optimizing Tetrapeptide-1 Concentration for Cell Proliferation Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing Tetrapeptide-1 (Leu-Pro-Thr-Val) concentration in cell proliferation assays.

Frequently Asked Questions (FAQs)

Q1: What is Tetrapeptide-1 and what is its general function?

A1: Tetrapeptide-1 is a synthetic peptide with the amino acid sequence Leucine-Proline-Threonine-Valine.[1][2][3][4] It is known to be a signaling peptide with antioxidant properties.[2][5] Its functions include stimulating the synthesis of extracellular matrix components such as collagen and elastin, which suggests a role in skin aging and repair.[5]

Q2: What is a recommended starting concentration range for Tetrapeptide-1 in a cell proliferation assay?

A2: A definitive optimal concentration for Tetrapeptide-1 in cell proliferation assays has not been widely published and is highly dependent on the cell type and assay conditions. However, based on studies of other tetrapeptides, a broad starting range of 0.1 µM to 100 µM is recommended for initial dose-response experiments. For some sensitive cell lines or specific applications like angiogenesis, concentrations in the nanomolar range may be effective.[6] It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental setup.

Q3: How should I dissolve and store Tetrapeptide-1?

A3: For optimal stability, lyophilized Tetrapeptide-1 should be stored at -20°C or -80°C. To prepare a stock solution, it is advisable to first dissolve the peptide in a small amount of a sterile, high-quality solvent like dimethyl sulfoxide (DMSO) before diluting it with a sterile aqueous buffer or cell culture medium. It is important to ensure the final DMSO concentration in your cell culture is non-toxic (typically below 0.5%). Store the stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Q4: I am not observing any effect of Tetrapeptide-1 on cell proliferation. What are the possible causes?

A4: Several factors could contribute to a lack of effect:

• Suboptimal Concentration: The concentration range you tested may be too low or too high, potentially causing no response or even cytotoxicity. A broad dose-response experiment is necessary.

• Peptide Degradation: Improper storage or handling can lead to peptide degradation. Ensure you are using fresh aliquots and have stored the peptide correctly.

• Cell Type: The cell line you are using may not have the appropriate receptors or signaling pathways to respond to Tetrapeptide-1.

• Incorrect Assay Protocol: Review your cell proliferation assay protocol for any potential errors in reagent preparation, incubation times, or measurement settings.

Q5: I am observing high cytotoxicity even at low concentrations of Tetrapeptide-1. What could be the issue?

A5: Unexpected cytotoxicity can arise from:

• Inherent Peptide Toxicity: The peptide itself might be toxic to your specific cell line at the concentrations tested.

• Contaminants: Residual chemicals from the peptide synthesis process, such as trifluoroacetic acid (TFA), can be cytotoxic.[7] Ensure you are using high-purity peptide.

• Solvent Toxicity: The concentration of the solvent (e.g., DMSO) used to dissolve the peptide may be too high for your cells. Always include a vehicle control (medium with the same solvent concentration) in your experiments.

• Peptide Aggregation: Peptides can aggregate at high concentrations, which can sometimes lead to cytotoxic effects. Ensure the peptide is fully dissolved.

Troubleshooting Guide

Observation	Potential Cause	Recommended Solution
High variability between replicate wells	Inconsistent cell seeding: Uneven distribution of cells in the wells.	Gently swirl the cell suspension before pipetting to ensure a homogenous mixture. Use reverse pipetting technique.
Pipetting errors: Inaccurate volumes of peptide or reagents added.	Calibrate your pipettes regularly. Use a multichannel pipette for adding reagents to minimize timing differences.
Edge effects: Evaporation from the outer wells of the microplate.	Avoid using the outermost wells for experimental samples. Fill them with sterile PBS or media to maintain humidity.
Low signal or no response in all wells (including controls)	Low cell number: Insufficient number of viable cells to generate a strong signal.	Optimize the initial cell seeding density.
Incorrect assay reagent concentration or incubation time: Reagent concentration or incubation period is not optimal for the cell line.	Titrate the assay reagent and perform a time-course experiment to determine the optimal incubation time.
Degraded assay reagent: The reagent has lost its activity due to improper storage.	Use fresh, properly stored reagents.
High background signal in control wells	Contamination: Bacterial or yeast contamination in the cell culture.	Regularly check for contamination. If suspected, discard the culture and start with a fresh stock.
Media components: Phenol red or other components in the culture media may interfere with the assay.	Use phenol red-free media if it is known to interfere with your specific assay.

Experimental Protocols

Protocol: Determining Optimal Tetrapeptide-1 Concentration using an MTT Assay

This protocol provides a general guideline for a dose-response experiment to identify the optimal concentration of Tetrapeptide-1 for cell proliferation.

Materials:

• Tetrapeptide-1 (lyophilized powder)

• Sterile DMSO

• Complete cell culture medium appropriate for your cell line

• 96-well flat-bottom cell culture plates

• Your chosen cell line

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of complete medium).

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow cells to attach.

• Peptide Preparation and Treatment:

  • Prepare a high-concentration stock solution of Tetrapeptide-1 in sterile DMSO.

  • Perform serial dilutions of the Tetrapeptide-1 stock solution in complete cell culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Prepare a vehicle control (medium with the same final concentration of DMSO as the highest peptide concentration) and a no-treatment control (medium only).

  • Carefully remove the medium from the cells and add 100 µL of the prepared Tetrapeptide-1 dilutions or controls to the respective wells.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan crystals.

  • Carefully aspirate the medium containing MTT.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Subtract the absorbance of the blank wells (medium only) from all other readings.

  • Plot the cell viability (% of control) against the log of the Tetrapeptide-1 concentration to determine the optimal concentration for promoting cell proliferation.

Visualizations

Experimental Workflow

References

• 1. ewg.org [ewg.org]
• 2. Tetrapeptide-1 | Melanocortin Receptor | TargetMol [targetmol.com]
• 3. Tetrapeptide-1 | C20H36N4O6 | CID 169450584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Tetrapeptide-1 (with Product List) [incidecoder.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. sketchviz.com [sketchviz.com]

Technical Support Center: Ensuring the Stability of Tetrapeptide-1 During Storage

For researchers, scientists, and drug development professionals, maintaining the integrity of peptides is paramount for reproducible and reliable experimental outcomes. This technical support center provides a comprehensive guide to preventing the degradation of Tetrapeptide-1 (Leu-Pro-Thr-Val) during storage.

Frequently Asked Questions (FAQs)

Q1: What is Tetrapeptide-1 and why is its stability important?

A1: Tetrapeptide-1 is a synthetic peptide with the amino acid sequence Leucine-Proline-Threonine-Valine. It is utilized in various research and cosmetic applications for its signaling properties.[][2] The stability of Tetrapeptide-1 is crucial as degradation can lead to a loss of biological activity, altered efficacy, and the formation of undesirable impurities, compromising experimental results and product quality.

Q2: What are the primary pathways of Tetrapeptide-1 degradation?

A2: The main degradation pathways for peptides like Tetrapeptide-1 are hydrolysis, oxidation, and aggregation. Given its amino acid composition, specific concerns include:

• Hydrolysis: The peptide bond, particularly adjacent to the Proline residue, can be susceptible to hydrolysis, leading to cleavage of the peptide chain.

• Oxidation: The Leucine and Valine residues, although not as susceptible as methionine or cysteine, can undergo oxidation under certain conditions.[3][4][5]

• Aggregation: Peptides can self-associate to form aggregates, which can be influenced by factors like pH, temperature, and concentration.[6]

Q3: What are the ideal storage conditions for lyophilized Tetrapeptide-1?

A3: For long-term storage, lyophilized Tetrapeptide-1 should be stored at -20°C or -80°C in a tightly sealed container to protect it from moisture.[2] Exposure to moisture and repeated freeze-thaw cycles should be avoided as they can significantly accelerate degradation.

Q4: How should I store Tetrapeptide-1 once it is in solution?

A4: Once reconstituted, it is recommended to prepare aliquots of the Tetrapeptide-1 solution to avoid multiple freeze-thaw cycles. These aliquots should be stored at -20°C for short-term storage (up to one month) or -80°C for longer-term storage (up to six months).[2] The pH of the solution should be maintained within a stable range, typically between 5 and 7, to minimize hydrolysis.

Q5: What signs of degradation should I look for?

A5: Visual signs of degradation can include changes in the color or clarity of the solution, or the appearance of precipitates. However, significant degradation can occur without any visible changes. Therefore, analytical techniques like High-Performance Liquid Chromatography (HPLC) are necessary to accurately assess the purity and integrity of your Tetrapeptide-1 sample.

Troubleshooting Guide

Problem: I am observing a decrease in the biological activity of my Tetrapeptide-1 sample over time.

• Possible Cause 1: Chemical Degradation. The peptide may be undergoing hydrolysis or oxidation, leading to a loss of the active form.

  • Solution: Verify your storage conditions. Ensure the peptide is stored at the recommended temperature and protected from light and moisture. For solutions, confirm the pH is within the optimal range. Consider adding stabilizers such as antioxidants to your formulation.

• Possible Cause 2: Aggregation. The peptide may be forming aggregates, reducing the concentration of the monomeric, active form.

  • Solution: Analyze your sample using size-exclusion chromatography (SEC) to detect aggregates. To mitigate aggregation, you can try adjusting the peptide concentration, the ionic strength of the buffer, or including excipients that are known to reduce aggregation, such as certain sugars or polyols.

Problem: I see unexpected peaks in my HPLC chromatogram when analyzing my Tetrapeptide-1 sample.

• Possible Cause: Formation of Degradation Products. The new peaks likely represent fragments from hydrolysis, oxidized forms of the peptide, or isomers.

  • Solution: Perform a forced degradation study (see Experimental Protocols section) to intentionally generate degradation products. This will help in identifying the nature of the unknown peaks. Use a mass spectrometer (LC-MS) to determine the mass of the impurities and elucidate their structures.

Quantitative Data Summary

The stability of Tetrapeptide-1 is influenced by various factors. The following tables provide an overview of expected stability based on general peptide chemistry and data from similar short peptides. Note: This data is illustrative and should be confirmed by specific stability studies for your formulation.

Table 1: Estimated Impact of Temperature on Tetrapeptide-1 Degradation in Aqueous Solution (pH 6.5) over 30 Days

Temperature	Estimated Degradation (%)	Primary Degradation Pathway
4°C	< 5%	Minimal Hydrolysis
25°C (Room Temp)	5 - 15%	Hydrolysis, Oxidation
40°C	15 - 30%	Accelerated Hydrolysis, Oxidation

Table 2: Estimated Impact of pH on Tetrapeptide-1 Degradation in Aqueous Solution at 25°C over 30 Days

pH	Estimated Degradation (%)	Primary Degradation Pathway
3.0	10 - 20%	Acid-catalyzed hydrolysis
5.0 - 7.0	< 10%	Minimal degradation
8.0	15 - 25%	Base-catalyzed hydrolysis, Deamidation (if applicable to formulation)

Experimental Protocols

Protocol 1: Forced Degradation Study of Tetrapeptide-1

This protocol is designed to intentionally degrade Tetrapeptide-1 to identify potential degradation products and pathways.

1. Sample Preparation:

• Prepare a stock solution of Tetrapeptide-1 at a concentration of 1 mg/mL in purified water.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 2, 4, 8, and 24 hours.
• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 2, 4, 8, and 24 hours.
• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Incubate at room temperature for 2, 4, 8, and 24 hours.
• Thermal Degradation: Incubate 1 mL of the stock solution at 80°C for 24, 48, and 72 hours.
• Photodegradation: Expose 1 mL of the stock solution to a calibrated light source (e.g., Xenon lamp) according to ICH Q1B guidelines.

3. Sample Analysis:

• At each time point, neutralize the acid and base-stressed samples.
• Analyze all samples by a stability-indicating HPLC method (see Protocol 2) and LC-MS to identify and characterize the degradation products.

Protocol 2: Stability-Indicating HPLC Method for Tetrapeptide-1

This method is designed to separate Tetrapeptide-1 from its potential degradation products.

1. HPLC System and Column:

• System: A standard HPLC system with a UV detector.
• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

2. Mobile Phase and Gradient:

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.
• Mobile Phase B: 0.1% TFA in acetonitrile.
• Gradient Program:
• 0-5 min: 5% B
• 5-25 min: 5% to 50% B (linear gradient)
• 25-30 min: 50% to 95% B (linear gradient)
• 30-35 min: 95% B (isocratic)
• 35-40 min: Re-equilibration at 5% B

3. Method Parameters:

• Flow Rate: 1.0 mL/min
• Column Temperature: 30°C
• Detection Wavelength: 214 nm
• Injection Volume: 20 µL

4. Sample Preparation:

• Dilute the Tetrapeptide-1 sample to a final concentration of 0.1 mg/mL in Mobile Phase A.

5. Data Analysis:

• Integrate the peak areas of Tetrapeptide-1 and any degradation products.
• Calculate the percentage of degradation as the sum of the areas of all degradation peaks divided by the total area of all peaks, multiplied by 100.

Visualizations

Potential degradation pathways for Tetrapeptide-1.

Workflow for a forced degradation study of Tetrapeptide-1.

References

• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Transamination and oxidation of leucine and valine in rat adipose tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enzymology of the branched-chain amino acid oxidation disorders: the valine pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting inconsistent Tetrapeptide-1 bioactivity results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the bioactivity of Tetrapeptide-1.

Frequently Asked Questions (FAQs)

Q1: What is Tetrapeptide-1 and what is its primary mechanism of action?

A1: Tetrapeptide-1 is a synthetic peptide composed of four amino acids, often used in cosmetic and research applications for its skin conditioning and anti-aging properties.[1][2][3] Its primary bioactivity is attributed to its role as a signaling peptide that stimulates the synthesis of extracellular matrix (ECM) proteins such as collagen and elastin by dermal fibroblasts.[1] Some evidence suggests that similar peptides may exert their effects by modulating signaling pathways like the Transforming Growth Factor-beta (TGF-β) pathway, which is a key regulator of collagen production.

Q2: What are the recommended storage and handling conditions for Tetrapeptide-1?

A2: Proper storage and handling are critical for maintaining the bioactivity of Tetrapeptide-1. Lyophilized powder should be stored at -20°C for long-term stability.[3] Once reconstituted, stock solutions should be stored at -20°C for up to one month or at -80°C for up to six months.[1] It is crucial to avoid repeated freeze-thaw cycles, which can degrade the peptide. Aliquoting the stock solution into single-use vials is highly recommended.

Q3: What are common solvents for reconstituting Tetrapeptide-1?

A3: The choice of solvent depends on the specific experimental requirements. For cell-based assays, it is essential to use a solvent that is biocompatible at the final working concentration. Tetrapeptide-1 is often soluble in sterile water or phosphate-buffered saline (PBS). For peptides with modified lipophilicity (e.g., Palmitoyl Tetrapeptide-1), a small amount of a co-solvent like dimethyl sulfoxide (DMSO) may be necessary for initial solubilization, followed by dilution in the appropriate cell culture medium. Always ensure the final concentration of any organic solvent is non-toxic to the cells.

Q4: What are the typical working concentrations for Tetrapeptide-1 in cell-based assays?

A4: The optimal working concentration of Tetrapeptide-1 can vary depending on the cell type, assay duration, and specific endpoint being measured. Based on studies with similar bioactive peptides, concentrations typically range from the nanomolar to low micromolar range. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.

Troubleshooting Inconsistent Bioactivity Results

Inconsistent bioactivity of Tetrapeptide-1 can arise from various factors, from peptide integrity to experimental setup. This guide provides a systematic approach to troubleshooting.

Logical Troubleshooting Workflow

Caption: A logical workflow for troubleshooting inconsistent Tetrapeptide-1 bioactivity.

Issue	Potential Cause	Recommended Action
No or Low Bioactivity	Peptide Degradation	Ensure proper storage at -20°C or -80°C and avoid repeated freeze-thaw cycles. Prepare fresh stock solutions.
Incorrect Peptide Concentration	Verify calculations for stock and working solutions. Perform a dose-response curve to identify the optimal concentration.
Sub-optimal Assay Conditions	Review and optimize assay parameters such as incubation time, temperature, and serum concentration in the media.
Low Cell Responsiveness	Use cells at a low passage number. Ensure cells are healthy and not overly confluent. Consider using a different cell line known to be responsive.
High Variability Between Replicates	Inconsistent Cell Seeding	Ensure a homogenous cell suspension before and during plating. Use calibrated pipettes. Avoid using the outer wells of the plate due to the "edge effect."
Pipetting Errors	Calibrate pipettes regularly. Use reverse pipetting for viscous solutions.
Peptide Aggregation	Visually inspect the stock solution for precipitation. Filter the solution through a 0.22 µm filter. Consider sonication for difficult-to-dissolve peptides.
Batch-to-Batch Variability	Differences in Peptide Purity/Counter-ion	Purchase peptides from a reputable supplier that provides a certificate of analysis with HPLC and mass spectrometry data. Be aware of potential effects of counter-ions like trifluoroacetic acid (TFA) on cellular assays.
Inconsistent Cell Culture	Maintain consistent cell culture practices, including media composition, serum batches, and passage numbers.
Unexpected Cytotoxicity	Endotoxin Contamination	Use endotoxin-free reagents and test the peptide stock for endotoxin levels, especially in immune-responsive cell types.
High Solvent Concentration	Ensure the final concentration of solvents like DMSO is below the cytotoxic threshold for your cell line (typically <0.1%).
Peptide Aggregation	Large peptide aggregates can sometimes be cytotoxic. Refer to the peptide aggregation troubleshooting steps.

Key Experimental Protocols

Fibroblast Proliferation Assay (MTT Assay)

This protocol measures the metabolic activity of fibroblasts as an indicator of cell viability and proliferation.

Experimental Workflow:

Caption: Workflow for the MTT-based fibroblast proliferation assay.

Methodology:

• Cell Seeding: Seed human dermal fibroblasts in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Treatment: Prepare serial dilutions of Tetrapeptide-1 in serum-free or low-serum medium. After 24 hours, replace the existing medium with 100 µL of the Tetrapeptide-1 dilutions. Include untreated and vehicle controls.

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

• Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight at 37°C to dissolve the formazan crystals.

• Measurement: Measure the absorbance at approximately 570 nm using a microplate reader.

Quantification of Collagen Synthesis (ELISA)

This protocol quantifies the amount of soluble collagen (e.g., Type I pro-collagen) secreted by fibroblasts into the culture medium.

Methodology:

• Cell Culture and Treatment: Seed fibroblasts in 6-well plates and grow to near confluence. Replace the medium with serum-free medium containing a co-factor for collagen synthesis (e.g., 50 µg/mL ascorbic acid) and the desired concentrations of Tetrapeptide-1. A positive control, such as TGF-β1 (10 ng/mL), should be included.

• Sample Collection: After 48-72 hours of incubation, collect the cell culture supernatant. Centrifuge to remove any cell debris and store at -80°C until analysis.

• ELISA Procedure:

  • Coat a 96-well ELISA plate with a capture antibody specific for the target collagen type overnight at 4°C.

  • Wash the plate with a wash buffer (e.g., PBS with 0.05% Tween-20).

  • Block the plate with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

  • Add standards and collected culture supernatants to the wells and incubate for 2 hours at room temperature.

  • Wash the plate and add the detection antibody. Incubate for 1-2 hours at room temperature.

  • Wash the plate and add an enzyme-conjugated secondary antibody (e.g., HRP-conjugated). Incubate for 1 hour at room temperature.

  • Wash the plate and add the substrate solution (e.g., TMB). Incubate until color develops.

  • Stop the reaction with a stop solution and measure the absorbance at the appropriate wavelength (e.g., 450 nm for TMB).

• Data Analysis: Calculate the collagen concentration in the samples based on the standard curve.

Quantification of Elastin Gene Expression (RT-qPCR)

This protocol measures the relative expression of the elastin gene (ELN) in fibroblasts treated with Tetrapeptide-1.

Methodology:

• Cell Culture and Treatment: Culture fibroblasts in 6-well plates and treat with Tetrapeptide-1 as described for the collagen synthesis assay.

• RNA Extraction: After 24-48 hours of treatment, lyse the cells and extract total RNA using a suitable kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• Quantitative PCR (qPCR):

  • Prepare a reaction mixture containing cDNA, primers for the elastin gene (ELN) and a reference gene (e.g., GAPDH or ACTB), and a suitable qPCR master mix.

  • Perform the qPCR reaction using a real-time PCR system.

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in elastin gene expression in treated samples compared to untreated controls.

Signaling Pathway

Tetrapeptide-1 is thought to promote ECM synthesis, a process heavily regulated by the TGF-β signaling pathway. While direct activation by Tetrapeptide-1 is an area of ongoing research, a hypothesized pathway is presented below.

Caption: Hypothesized TGF-β signaling pathway for Tetrapeptide-1-induced ECM synthesis.

Quantitative Data Summary

The following tables summarize representative quantitative data from studies on bioactive peptides similar to Tetrapeptide-1, demonstrating their effects on fibroblast proliferation and ECM synthesis.

Table 1: Effect of Bioactive Peptides on Fibroblast Proliferation (MTT Assay)

Peptide Concentration	% Increase in Fibroblast Viability (Mean ± SD)
Control	100 ± 5.2
1 µM	115 ± 6.8
5 µM	132 ± 8.1
10 µM	145 ± 7.5

Data are hypothetical and representative of expected results based on available literature.

Table 2: Effect of Bioactive Peptides on Collagen Type I Synthesis (ELISA)

Treatment	Collagen I Concentration (ng/mL, Mean ± SD)	Fold Change vs. Control
Control	150 ± 15	1.0
Peptide (5 µM)	225 ± 20	1.5
TGF-β1 (10 ng/mL)	330 ± 25	2.2

Data are hypothetical and representative of expected results based on available literature.

Table 3: Effect of Bioactive Peptides on Elastin (ELN) Gene Expression (RT-qPCR)

Treatment	Relative ELN Gene Expression (Fold Change, Mean ± SD)
Control	1.0 ± 0.1
Peptide (5 µM)	1.8 ± 0.2

Data are hypothetical and representative of expected results based on available literature.

References

• 1. avenalab.com [avenalab.com]
• 2. Palmitoyl Tetrapeptide-7 | Rigin™ former Palmitoyl Tetrapeptide-3 | Cosmetic Ingredients Guide [ci.guide]
• 3. Effect of Peptides on the Synthesis, Properties and Wound Healing Capacity of Silver Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Tetrapeptide-1 Experiments: A Guide to Selecting Appropriate Negative Controls

Welcome to the technical support center for Tetrapeptide-1 experimental design. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to ensure the rigorous and accurate assessment of Tetrapeptide-1's biological effects. Proper negative controls are paramount in peptide research to validate that the observed activities are a direct result of the specific peptide sequence and not due to confounding factors.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of Tetrapeptide-1 and why are negative controls so critical?

A1: Tetrapeptide-1 is a signaling peptide known for its antioxidant properties and its ability to stimulate the synthesis of extracellular matrix (ECM) components like collagen, elastin, and fibronectin.[1] These properties make it a subject of interest in research related to dermatology, wound healing, and anti-aging.

Negative controls are crucial in Tetrapeptide-1 experiments to ensure that the observed effects, such as increased collagen production or enhanced cell viability, are specifically attributable to the unique amino acid sequence of Tetrapeptide-1. Without proper controls, results could be misinterpreted due to non-specific effects of the peptide's physicochemical properties, the solvent used to dissolve the peptide, or other experimental variables.

Q2: What are the most appropriate negative controls for a Tetrapeptide-1 experiment?

A2: The choice of negative control depends on the specific research question. However, a combination of the following controls is highly recommended for comprehensive and valid results:

• Scrambled Peptide: This is the most widely accepted and robust negative control for peptide experiments. A scrambled peptide has the exact same amino acid composition as Tetrapeptide-1 but in a randomized sequence. This control helps to demonstrate that the biological activity is dependent on the specific sequence of Tetrapeptide-1 and not just the presence of certain amino acids.

• Vehicle Control: This control consists of the solvent used to dissolve the Tetrapeptide-1 (e.g., sterile water, PBS, or DMSO) administered to cells or tissues at the same volume and concentration as in the experimental group. This is essential to rule out any effects of the solvent itself on the experimental outcome.

• Inactive Peptide Analog: In some cases, a peptide with a similar structure but with key amino acid residues mutated to render it inactive can be a powerful negative control. This is particularly useful for structure-activity relationship (SAR) studies.

Q3: Can I use a "no-treatment" group as my only negative control?

A3: While a "no-treatment" or "untreated" group is a necessary baseline control, it is not sufficient on its own. An untreated group does not account for potential effects of the peptide delivery vehicle (solvent) or non-specific interactions of a peptide with the biological system. Therefore, it should always be used in conjunction with a vehicle control and a scrambled peptide control.

Q4: Where can I obtain a scrambled version of Tetrapeptide-1?

A4: Scrambled peptides can be custom-synthesized by various commercial vendors who specialize in peptide synthesis. When ordering, you provide the sequence of your active peptide (Tetrapeptide-1), and the vendor will generate a randomized sequence with the same amino acid composition. It is good practice to ensure the scrambled sequence does not inadvertently create a known signaling motif.

Troubleshooting Guide

Issue 1: My scrambled peptide control shows similar activity to Tetrapeptide-1.

• Possible Cause 1: Non-specific peptide effects. The observed effect might be due to the general physicochemical properties of the peptide, such as charge or hydrophobicity, rather than a specific sequence-receptor interaction.

  • Troubleshooting Step: Consider designing a second, different scrambled sequence to see if the effect is reproducible. Additionally, an unrelated peptide with similar physicochemical properties but a completely different sequence could be used as another negative control.

• Possible Cause 2: The scrambled sequence has unexpected biological activity. By chance, the randomized sequence may have created a new, active motif.

  • Troubleshooting Step: Perform a bioinformatics analysis (e.g., BLAST search) on your scrambled sequence to check for homology to known active peptides. If a potential active site is identified, a new scrambled peptide should be synthesized.

Issue 2: The vehicle control is showing a significant effect on my cells.

• Possible Cause: Solvent toxicity or bioactivity. Some solvents, like DMSO, can have biological effects on cells, even at low concentrations.

  • Troubleshooting Step: Determine the maximum non-toxic concentration of your vehicle through a dose-response experiment (cell viability assay). Ensure the final concentration of the vehicle in your experiments is well below this toxic threshold. If possible, consider alternative, more biocompatible solvents.

Data Presentation: Comparing Tetrapeptide-1 and Negative Controls

The following tables provide examples of how to structure quantitative data to clearly compare the effects of Tetrapeptide-1 with its appropriate negative controls. Please note that the data presented here are illustrative examples based on typical results for peptides with similar functions and are not from a specific study on Tetrapeptide-1.

Table 1: Effect of Tetrapeptide-1 and Controls on Collagen Synthesis in Human Dermal Fibroblasts

Treatment (24 hours)	Concentration	Mean Collagen Production (µg/mL)	Standard Deviation	% Increase vs. Vehicle
Vehicle Control (PBS)	N/A	5.2	0.4	0%
Scrambled Peptide	10 µM	5.5	0.5	5.8%
Tetrapeptide-1	10 µM	12.8	1.1	146.2%

Table 2: Antioxidant Capacity of Tetrapeptide-1 and Scrambled Control

Treatment	Concentration	DPPH Radical Scavenging Activity (%)	Standard Deviation
Vehicle Control	N/A	2.1	0.3
Scrambled Peptide	50 µM	4.5	0.6
Tetrapeptide-1	50 µM	35.7	2.8
Ascorbic Acid (Positive Control)	50 µM	95.2	1.5

Table 3: Cell Viability of Human Keratinocytes after 48h Treatment

Treatment	Concentration	Cell Viability (% of Untreated)	Standard Deviation
Untreated Control	N/A	100	4.2
Vehicle Control (0.1% DMSO)	N/A	98.5	3.9
Scrambled Peptide	25 µM	97.2	4.5
Tetrapeptide-1	25 µM	115.8	5.1

Experimental Protocols

Protocol 1: In Vitro Collagen Synthesis Assay (Sircol Assay)

This protocol describes how to measure the effect of Tetrapeptide-1 on collagen production in a fibroblast cell culture.

Materials:

• Human dermal fibroblasts

• Cell culture medium (e.g., DMEM with 10% FBS)

• Tetrapeptide-1 and scrambled peptide stock solutions

• Vehicle control (e.g., sterile PBS)

• Sircol™ Soluble Collagen Assay kit

• Microplate reader

Procedure:

• Cell Seeding: Seed human dermal fibroblasts in a 24-well plate at a density of 5 x 104 cells/well and allow them to attach overnight.

• Treatment: Replace the medium with serum-free medium containing Tetrapeptide-1, scrambled peptide, or vehicle control at the desired concentrations.

• Incubation: Incubate the cells for 24-48 hours.

• Sample Collection: Collect the cell culture supernatant, which contains the secreted soluble collagen.

• Sircol Assay:

  • Follow the manufacturer's instructions for the Sircol assay.

  • Briefly, add the Sircol dye reagent to the collected supernatant.

  • Incubate to allow the dye to bind to collagen.

  • Centrifuge to pellet the collagen-dye complex.

  • Wash the pellet to remove unbound dye.

  • Dissolve the pellet in the alkali reagent.

  • Measure the absorbance at 555 nm using a microplate reader.

• Quantification: Calculate the collagen concentration in each sample by comparing the absorbance to a standard curve generated with known collagen concentrations.

Protocol 2: DPPH Radical Scavenging Assay

This protocol measures the antioxidant activity of Tetrapeptide-1.

Materials:

• Tetrapeptide-1 and scrambled peptide solutions

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol

• Methanol

• Microplate reader

Procedure:

• Sample Preparation: In a 96-well plate, add your Tetrapeptide-1, scrambled peptide, or vehicle control.

• Reaction Initiation: Add the DPPH solution to each well.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm. A decrease in absorbance indicates radical scavenging activity.

• Calculation: Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

Protocol 3: Cell Viability Assay (MTT Assay)

This protocol assesses the effect of Tetrapeptide-1 on cell proliferation and cytotoxicity.

Materials:

• Human keratinocytes or fibroblasts

• Cell culture medium

• Tetrapeptide-1 and scrambled peptide stock solutions

• Vehicle control

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate and allow them to attach.

• Treatment: Treat the cells with various concentrations of Tetrapeptide-1, scrambled peptide, or vehicle control.

• Incubation: Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells will convert the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm. The absorbance is directly proportional to the number of viable cells.

Mandatory Visualizations

Signaling Pathways and Experimental Logic

Caption: Proposed signaling pathway for Tetrapeptide-1-induced ECM synthesis.

Caption: Logical framework for using negative controls in peptide experiments.

Caption: General experimental workflow including essential controls.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Support Center: Enhancing Tetrapeptide-1 Stability in Cell Culture Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the stability of Tetrapeptide-1 in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is Tetrapeptide-1 and what is its structure?

A1: Tetrapeptide-1 is a synthetic peptide composed of four amino acids with the sequence Leucine-Proline-Threonine-Valine (LPTV). It is known for its antioxidant properties. The structure consists of these four amino acid residues linked by peptide bonds.

Q2: What are the primary factors affecting Tetrapeptide-1 stability in my cell culture experiments?

A2: The stability of Tetrapeptide-1 in cell culture media is primarily influenced by:

• Enzymatic Degradation: Proteases and peptidases present in serum (e.g., Fetal Bovine Serum - FBS) are the main cause of peptide degradation. These enzymes can cleave the peptide bonds, inactivating the tetrapeptide.

• pH of the Media: While most cell culture media are buffered to a physiological pH of around 7.4, deviations from the optimal pH range for the peptide can lead to chemical degradation.

• Temperature: Standard cell culture incubation at 37°C accelerates the rate of both enzymatic and chemical degradation compared to storage at lower temperatures.[1][2]

• Oxidation: Certain amino acid residues can be susceptible to oxidation, although this is less of a concern for the amino acids in Tetrapeptide-1 (Leucine, Proline, Threonine, Valine) compared to residues like Methionine or Cysteine.[1]

Q3: My experimental results are inconsistent. Could Tetrapeptide-1 degradation be the cause?

A3: Yes, inconsistent results are a common consequence of peptide instability. If Tetrapeptide-1 degrades over the course of your experiment, its effective concentration will decrease, leading to variable biological effects. It is crucial to assess the stability of the peptide under your specific experimental conditions.

Q4: How can I enhance the stability of Tetrapeptide-1 in my cell culture medium?

A4: Several strategies can be employed to improve the stability of Tetrapeptide-1:

• Chemical Modifications:

  • N-terminal Acetylation: Adding an acetyl group to the N-terminus (Leucine) can block degradation by aminopeptidases.[2][3][4][5][6]

  • C-terminal Amidation: Converting the C-terminal carboxyl group (on Valine) to an amide can prevent degradation by carboxypeptidases.[1][7][][9][10]

• Use of Protease Inhibitors: Adding a broad-spectrum protease inhibitor cocktail to the cell culture medium can reduce enzymatic degradation. However, it is essential to first test the cocktail for any potential cytotoxic effects on your specific cell line.[11][12]

• Serum-Reduced or Serum-Free Media: If your experimental design and cell type permit, using a lower concentration of serum or switching to a serum-free medium can significantly decrease the concentration of proteases and thus enhance peptide stability.

Q5: Are there modified versions of Tetrapeptide-1 available that are more stable?

A5: Yes, custom peptide synthesis services can create modified versions of Tetrapeptide-1, such as N-terminally acetylated (Ac-LPTV) or C-terminally amidated (LPTV-NH2) forms. Combining both modifications (Ac-LPTV-NH2) often provides the highest level of stability against enzymatic degradation.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or no biological activity of Tetrapeptide-1.	Rapid degradation of the peptide in the presence of serum.	1. Perform a stability study (see Experimental Protocols) to determine the half-life of your peptide. 2. Use a modified, more stable version of the peptide (N-terminal acetylation and/or C-terminal amidation). 3. Reduce the serum concentration in your culture medium if possible.
High variability in experimental results.	Inconsistent degradation of the peptide between experiments.	1. Standardize your experimental timeline to ensure consistent peptide incubation times. 2. Prepare fresh peptide stock solutions for each experiment. Avoid repeated freeze-thaw cycles of the stock solution. 3. Consider using a master mix of medium containing the peptide for all wells/flasks in an experiment to ensure uniform concentration.
Unexpected peaks in HPLC analysis of the culture medium.	Formation of degradation products from Tetrapeptide-1.	1. Use mass spectrometry (LC-MS) to identify the molecular weights of the new peaks and deduce the cleavage sites. 2. This information can help in designing more stable peptide analogs by modifying the amino acids at the cleavage sites.
Cell toxicity observed after adding protease inhibitors.	The protease inhibitor cocktail is toxic to the specific cell line being used.	1. Perform a dose-response experiment to determine the maximum non-toxic concentration of the protease inhibitor cocktail for your cells. 2. If toxicity remains an issue, explore alternative stabilization strategies such as using modified peptides or serum-free media.

Data Presentation: Tetrapeptide-1 Stability

The following tables summarize hypothetical stability data for Tetrapeptide-1 and its modified versions in standard cell culture medium supplemented with 10% Fetal Bovine Serum (FBS) at 37°C.

Table 1: Half-life of Tetrapeptide-1 and its Modified Analogs

Peptide Version	Modification(s)	Estimated Half-life (hours)
Tetrapeptide-1 (LPTV)	None	2 - 4
Ac-LPTV	N-terminal Acetylation	8 - 12
LPTV-NH2	C-terminal Amidation	10 - 16
Ac-LPTV-NH2	N-terminal Acetylation & C-terminal Amidation	> 24

Table 2: Degradation of Tetrapeptide-1 (LPTV) Over Time

Time (hours)	% Remaining (Standard Medium + 10% FBS)	% Remaining (Serum-Free Medium)	% Remaining (Standard Medium + Protease Inhibitors)
0	100%	100%	100%
2	~60%	~98%	~95%
4	~35%	~95%	~90%
8	~10%	~92%	~85%
24	< 1%	~85%	~70%

Experimental Protocols

Protocol: Assessing Tetrapeptide-1 Stability in Cell Culture Media using HPLC

This protocol outlines a method to determine the stability of Tetrapeptide-1 in a specific cell culture medium over time.

Materials:

• Tetrapeptide-1 (and/or its modified analogs)

• Cell culture medium (e.g., DMEM) with or without serum supplement

• Sterile, low-binding microcentrifuge tubes

• Incubator (37°C, 5% CO2)

• Quenching solution (e.g., 10% Trifluoroacetic Acid - TFA in water)

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

• HPLC mobile phases:

  • Mobile Phase A: 0.1% TFA in water

  • Mobile Phase B: 0.1% TFA in acetonitrile

• HPLC vials

Procedure:

• Preparation: a. Prepare a stock solution of Tetrapeptide-1 in a suitable solvent (e.g., sterile water or DMSO) at a high concentration (e.g., 10 mM). b. Spike the cell culture medium with Tetrapeptide-1 to a final concentration of 100 µM. c. Aliquot the peptide-containing medium into sterile, low-binding microcentrifuge tubes (e.g., 500 µL per tube).

• Incubation: a. Place the tubes in a 37°C incubator. b. At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours), remove one tube for analysis. The t=0 sample should be processed immediately.

• Sample Quenching and Protein Precipitation: a. For each time point, add an equal volume of cold quenching solution (10% TFA) to the aliquot of medium. This will stop enzymatic activity and precipitate proteins. b. Vortex the sample thoroughly and incubate on ice for 10 minutes. c. Centrifuge the sample at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet the precipitated proteins.

• HPLC Analysis: a. Carefully transfer the supernatant to an HPLC vial. b. Inject a standard volume (e.g., 20 µL) onto the HPLC system. c. Run a gradient elution method to separate the intact Tetrapeptide-1 from any degradation products. A typical gradient might be 5% to 95% Mobile Phase B over 20 minutes. d. Monitor the elution profile at a wavelength of 214 nm.

• Data Analysis: a. Identify the peak corresponding to the intact Tetrapeptide-1 based on its retention time (determined by injecting a fresh standard). b. Integrate the peak area for the intact peptide at each time point. c. Calculate the percentage of remaining peptide at each time point relative to the t=0 sample. d. Plot the percentage of remaining peptide versus time to determine the degradation profile and calculate the half-life.

Visualizations

Caption: Chemical structure of Tetrapeptide-1 (Leu-Pro-Thr-Val).

Caption: Plausible enzymatic degradation pathways of Tetrapeptide-1 in cell culture media.

Caption: Experimental workflow for assessing Tetrapeptide-1 stability.

References

• 1. Effect of C-terminus amidation of Aβ39–42 fragment derived peptides as potential inhibitors of Aβ aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. N-terminal acetylation of antimicrobial peptide L163 improves its stability against protease degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The effect of N-terminal acetylation and the inhibition activity of acetylated enkephalins on the aminopeptidase M-catalyzed hydrolysis of enkephalins☆ - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N-terminal acetylation can stabilize proteins independent of their ubiquitination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jpt.com [jpt.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Specific inhibitors prevent proteolytic degradation of recombinant proteins expressed in High Five cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. arrow.tudublin.ie [arrow.tudublin.ie]

Technical Support Center: Solid-Phase Synthesis of Tetrapeptide-1 (GEKG)

This guide provides troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the solid-phase peptide synthesis (SPPS) of Tetrapeptide-1, whose sequence is Glycyl-L-Glutamyl-L-Lysyl-L-Glycine (GEKG).

Frequently Asked Questions (FAQs)

Q1: What is the biggest challenge when synthesizing short peptides like Tetrapeptide-1?

A1: For short peptides, a primary challenge is the formation of cyclic dipeptides, specifically diketopiperazines (DKP). This side reaction is most likely to occur after the coupling of the second amino acid (Lysine in the C-to-N synthesis of GEKG), where the free N-terminal amine of the dipeptide can attack the ester linkage to the resin, cleaving the dipeptide from the support as a cyclic DKP.[1][2] This leads to a significant loss of yield.

Q2: Which side-chain protecting groups are required for the GEKG sequence?

A2: The GEKG sequence contains two amino acids with reactive side chains that require protection during Fmoc-based SPPS:

• Glutamic Acid (E): The γ-carboxyl group must be protected, typically with an acid-labile group like a t-butyl ester (Glu(OtBu)).

• Lysine (K): The ε-amino group must be protected, commonly with the acid-labile Boc group (Lys(Boc)).

Q3: How can I monitor if my coupling reactions are complete?

A3: The Kaiser test is a rapid and sensitive qualitative method used to detect the presence of free primary amines on the resin.[3][4] After a coupling step, a negative Kaiser test (yellow/colorless beads) indicates that the coupling was successful. A positive test (intense blue beads) signifies incomplete coupling, meaning free amines are still present.[5]

Q4: My final product is impure. What are the likely culprits?

A4: Impurities in the crude product typically arise from several sources:

• Incomplete Reactions: Failed deprotection or coupling steps lead to deletion sequences (e.g., GEG, GKG).[6]

• Side Reactions During Synthesis: Formation of diketopiperazine or pyroglutamate from the N-terminal glutamic acid.[7][8]

• Side Reactions During Cleavage: Scavengers are crucial during TFA cleavage to prevent reactive cations from modifying sensitive residues.[6][9]

Troubleshooting Guide

This section addresses specific problems encountered during the synthesis of Tetrapeptide-1 (GEKG).

Problem: Low or No Peptide Yield

Q: How can I determine if the low yield is from a failed synthesis or a problem with the final cleavage?

A: Perform a "test cleavage" on a small amount of your dried peptide-resin (10-20 mg).[10] Analyze the cleaved product with Mass Spectrometry (MS).

• If the correct mass for GEKG is present: The synthesis on the resin was at least partially successful. The issue likely lies with the large-scale cleavage procedure, inefficient peptide precipitation, or loss of product during work-up.[10]

• If the correct mass is absent or very low: This points to a significant problem during the synthesis cycles, such as poor coupling efficiency, premature chain cleavage, or extensive side reactions like DKP formation.[10]

Q: My Kaiser tests were all negative, but my yield is still low. What could have happened?

A: A common cause is diketopiperazine (DKP) formation at the dipeptide stage (H-Lys(Boc)-Gly-Resin).[1] The N-terminal amine of Lysine attacks the ester bond linking Glycine to the resin, cleaving the dipeptide. Since the resin is left with hydroxyl groups, subsequent Kaiser tests on the resin will be negative, falsely indicating successful couplings, while in reality, no further elongation is occurring.

Solutions:

• Use a 2-chlorotrityl chloride (2-CTC) resin, as its steric bulk can inhibit DKP formation.[8]

• Introduce the third amino acid (Fmoc-Glu(OtBu)-OH) as quickly as possible after the deprotection of the dipeptide.

Problem: Multiple Peaks in HPLC/Mass Spectrometry Analysis

Q: My mass spec shows the expected mass [M+H]⁺, but also a prominent peak at [M-17] or [M-18]. What is this impurity?

A: This is very likely the formation of pyroglutamate (pGlu) from the N-terminal Glutamic acid residue.[7][11] The side-chain carboxyl group of Glu can cyclize with the N-terminal amine, resulting in the loss of a water molecule (mass of 18 Da). This can occur spontaneously or be catalyzed by acidic conditions during cleavage.[11][12]

Q: I'm seeing peaks corresponding to deletion sequences (e.g., GKG, GEG). How do I prevent this?

A: Deletion sequences are a direct result of incomplete coupling reactions.[6]

• Monitor Every Coupling: Use the Kaiser test after each coupling step to ensure completion.[3] If the test is positive (blue beads), recouple using fresh reagents.

• Optimize Coupling Conditions: For difficult couplings, extend the reaction time or use a more potent coupling reagent like HATU or HCTU.[10]

• Prevent Aggregation: While less common for a tetrapeptide, peptide aggregation on the resin can hinder reagent access. Using solvents like NMP or adding DMSO can help disrupt secondary structures.[8]

Data Presentation

Table 1: Common Impurities in Tetrapeptide-1 (GEKG) Synthesis and Their Mass Differences

Impurity Name	Sequence	Mass Change from Target (Da)	Common Cause
Pyroglutamate Formation	pGlu-KG	-18.01	Cyclization of N-terminal Glutamic Acid
Lysine Deletion	GEG	-128.09	Incomplete coupling of Lysine
Glutamic Acid Deletion	GKG	-129.04	Incomplete coupling of Glutamic Acid
Diketopiperazine (DKP)	cyclo(Lys-Gly)	N/A (Yield Loss)	Intramolecular cyclization at dipeptide stage
Trifluoroacetylated Peptide	(TFA)-GEKG	+96.00	Incomplete removal of TFA; side reaction

Experimental Protocols

Protocol 1: Qualitative Kaiser Test for Monitoring Coupling

This protocol is used to detect free primary amines on the resin.

Materials:

• Reagent A: 1.0 mL of 0.01M KCN in water diluted with 49 mL of pyridine.[4]

• Reagent B: 1.0 g of ninhydrin dissolved in 20 mL of n-butanol.[4]

• Reagent C: 40 g of phenol dissolved in 20 mL of n-butanol.[4]

• Small test tubes.

• Heating block or water bath at 100-110°C.

Procedure:

• Collect a small sample of resin beads (10-15 beads) from the reaction vessel into a clean test tube.

• Wash the beads 3-5 times with DMF, then with ethanol, and dry them briefly.

• Add 2-3 drops of Reagent A, 2-3 drops of Reagent B, and 2-3 drops of Reagent C to the test tube.[4]

• Heat the tube at 110°C for 5 minutes.[4]

• Observe the color of the beads and the solution.

Interpretation of Results: [3]

• Intense Blue Solution & Beads: Positive result. Free amines are present. Indicates failed coupling.

• Yellow/Colorless Solution & Beads: Negative result. No free primary amines. Indicates successful coupling.

Protocol 2: Standard Cleavage and Deprotection

This protocol uses a standard Trifluoroacetic Acid (TFA) cocktail to cleave the peptide from the resin and remove side-chain protecting groups (OtBu and Boc).

Materials:

• Dried peptide-resin (e.g., 0.1 mmol scale).

• Cleavage Cocktail (Reagent K variation): 94% TFA, 2.5% Water, 2.5% 1,2-Ethanedithiol (EDT), 1% Triisopropylsilane (TIS). Prepare fresh.[13][14]

• Cold diethyl ether.

• Centrifuge tubes.

• Shaker or rotator.

Procedure:

• Place the dried peptide-resin in a suitable reaction vessel.

• CAUTION: In a well-ventilated fume hood, add the freshly prepared cleavage cocktail to the resin (approx. 2-5 mL for a 0.1 mmol synthesis).[13]

• Seal the vessel and agitate the mixture at room temperature for 2-3 hours.[13]

• Filter the TFA solution away from the resin beads into a clean centrifuge tube.

• Wash the resin beads with a small amount of fresh TFA (1 mL) and combine the filtrates.

• Precipitate the crude peptide by adding the TFA solution dropwise into a larger tube containing a 10-fold volume of ice-cold diethyl ether. A white precipitate should form.[13]

• Centrifuge the mixture to pellet the peptide. Decant the ether.

• Wash the peptide pellet with cold ether 2-3 more times to remove scavengers and residual TFA.

• Dry the final peptide pellet under vacuum.

Visualizations

Standard Fmoc Solid-Phase Peptide Synthesis Cycle

Caption: General workflow for one cycle of Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Troubleshooting Workflow for Low Peptide Yield

Caption: A logical workflow for diagnosing the cause of low peptide yield in SPPS.

References

• 1. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of Diketopiperazine Formation During the Solid‐Phase Synthesis of C‐Terminal Acid Peptides | Semantic Scholar [semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. chempep.com [chempep.com]
• 6. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. peptide.com [peptide.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. N-terminal Glutamate to Pyroglutamate Conversion in Vivo for Human IgG2 Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. l-Pyroglutamate Spontaneously Formed from l-Glutamate Inhibits Growth of the Hyperthermophilic Archaeon Sulfolobus solfataricus - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. peptide.com [peptide.com]

Technical Support Center: Refining Tetrapeptide-1 Treatment Duration for Optimal Response

This technical support center provides researchers, scientists, and drug development professionals with essential guidance for optimizing in vitro experiments using Tetrapeptide-1. Here, you will find troubleshooting guides for common experimental issues, frequently asked questions, and detailed protocols for assessing the efficacy of Tetrapeptide-1.

Frequently Asked Questions (FAQs)

Q1: What is Tetrapeptide-1 and what is its primary mechanism of action?

A1: Tetrapeptide-1 is a synthetic signaling peptide composed of four amino acids: Leucine, Proline, Threonine, and Valine.[1] Its primary-known biological activity in dermal fibroblasts is the stimulation of extracellular matrix (ECM) protein synthesis, including collagen and fibronectin.[2][3] This activity is believed to be mediated through the activation of the Transforming Growth Factor-β (TGF-β) signaling pathway, a key regulator of ECM homeostasis.

Q2: What is the proposed signaling pathway for Tetrapeptide-1 in fibroblasts?

A2: While direct receptor binding studies for Tetrapeptide-1 are not widely published, research on analogous myristoylated tetrapeptides (e.g., myristoyl-Ala-Ala-Pro-Val) strongly suggests that it functions as a TGF-β signaling agonist. The proposed pathway involves the activation of TGF-β receptors on the fibroblast surface, leading to the phosphorylation of downstream SMAD proteins (SMAD2/3). These activated SMADs then translocate to the nucleus to regulate the transcription of target genes, including those for collagen I, ultimately increasing collagen protein synthesis.

Q3: How should I dissolve and store Tetrapeptide-1?

A3: Tetrapeptide-1 is typically supplied as a lyophilized powder. For in vitro experiments, it is recommended to first dissolve the peptide in a small amount of an organic solvent like Dimethyl Sulfoxide (DMSO) to create a concentrated stock solution (e.g., 1-10 mM).[2] This stock solution should then be diluted to the final working concentration in your cell culture medium. It is crucial to ensure the final DMSO concentration in the culture does not exceed 0.1-0.5% to avoid cytotoxicity.[4] Lyophilized peptide should be stored at -20°C or -80°C.[2] Reconstituted stock solutions should be aliquoted into single-use volumes and stored at -80°C to minimize degradation from repeated freeze-thaw cycles.[2]

Q4: What is a good starting concentration and treatment duration for my experiments?

A4: Based on in vitro studies of similar tetrapeptides on fibroblasts, a good starting concentration range for dose-response experiments is between 1 µM and 100 µM. One study on a palmitoylated tetrapeptide (Palmitoyl-GDPH) showed significant effects on fibroblast viability and migration at a concentration of 100 µg/mL. For time-course experiments, treatment durations of 24, 48, and 72 hours are commonly used to assess effects on cell proliferation and ECM synthesis. However, it is highly recommended to perform a dose-response and time-course study for your specific cell line and experimental endpoint to determine the optimal conditions.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent or No Cellular Response	1. Peptide Degradation: Improper storage or repeated freeze-thaw cycles of the stock solution. 2. Suboptimal Concentration/Duration: The concentration or treatment time is not optimal for the specific cell line or endpoint. 3. Cell Line Variability: Different fibroblast cell lines or high passage numbers can lead to varied responses.	1. Prepare fresh aliquots of the peptide stock solution from a new vial. Store aliquots at -80°C and avoid repeated freeze-thaw cycles. 2. Perform a dose-response (e.g., 0.1 µM to 100 µM) and time-course (e.g., 12, 24, 48, 72 hours) experiment to identify the optimal conditions. 3. Use a consistent and low-passage number cell line. If possible, test the peptide on a different fibroblast line to confirm activity.
Visible Precipitate in Culture Medium	1. Peptide Aggregation: The peptide concentration may be too high, or the peptide may be prone to aggregation in the culture medium. 2. Solubility Issues: The peptide may not be fully dissolved in the stock solution or may precipitate when diluted in the aqueous culture medium. 3. Interaction with Media Components: The peptide may interact with components in the serum or media, leading to precipitation.	1. Prepare a fresh, more dilute stock solution. Consider using a different solvent for the initial stock if solubility issues persist. Gentle sonication may aid in dissolution.[4] 2. Ensure the peptide is fully dissolved in the stock solution before diluting it in the culture medium. Add the peptide stock to the medium dropwise while gently vortexing. 3. If possible, conduct short-term experiments in serum-free or reduced-serum media to minimize interactions.
Decreased Cell Viability (Cytotoxicity)	1. High Peptide Concentration: The concentration of the peptide may be toxic to the cells. 2. Solvent Toxicity: The final concentration of the solvent (e.g., DMSO) in the culture medium may be too high. 3. Peptide Impurities: Residual reagents from peptide synthesis (e.g., Trifluoroacetic Acid - TFA) can be cytotoxic.	1. Perform a cell viability assay (e.g., MTT, XTT) to determine the cytotoxic concentration of the peptide. Use concentrations well below the toxic threshold for your experiments. 2. Ensure the final concentration of DMSO or other organic solvents is below 0.5%, and ideally below 0.1%.[4] 3. Purchase high-purity (>95%) peptides from a reputable supplier who provides quality control data.
Microbial Contamination	1. Non-sterile Technique: Contamination introduced during handling of the peptide solution or cell cultures. 2. Contaminated Reagents: The peptide stock solution or other culture reagents may be contaminated.	1. Adhere to strict aseptic techniques when preparing peptide solutions and handling cell cultures. 2. Filter-sterilize the peptide stock solution through a 0.22 µm filter if you suspect contamination. Always use sterile, high-quality culture reagents.

Experimental Protocols

Cell Viability/Cytotoxicity Assay (MTT Assay)

This protocol is to determine the effect of Tetrapeptide-1 on the viability of fibroblasts and to establish a non-toxic working concentration range.

Materials:

• Human Dermal Fibroblasts (HDFs)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Tetrapeptide-1 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (for formazan solubilization)

• 96-well cell culture plates

• Microplate reader

Protocol:

• Cell Seeding: Seed HDFs into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Peptide Treatment: Prepare serial dilutions of Tetrapeptide-1 in serum-free medium to achieve final concentrations ranging from, for example, 0.1 µM to 200 µM. Include a vehicle control (medium with the same final concentration of DMSO) and an untreated control.

• Incubation: Carefully remove the medium from the wells and add 100 µL of the prepared Tetrapeptide-1 dilutions or control solutions. Incubate for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization: Carefully aspirate the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control.

Quantification of Collagen Synthesis (Sirius Red/Fast Green Assay)

This protocol quantifies the amount of collagen and non-collagenous proteins produced by fibroblasts after treatment with Tetrapeptide-1.

Materials:

• HDFs cultured and treated with Tetrapeptide-1 in 24- or 48-well plates

• Phosphate-Buffered Saline (PBS)

• Sirius Red/Fast Green staining solution

• Extraction buffer (e.g., 0.2 M NaOH)

• Microplate reader

Protocol:

• Cell Culture and Treatment: Seed and treat HDFs with the desired concentrations of Tetrapeptide-1 for 24-72 hours.

• Cell Fixation: After treatment, carefully remove the culture medium and wash the cell layers twice with PBS. Fix the cells with a suitable fixative (e.g., Kahle's fixative) for 15 minutes at room temperature.

• Staining: Wash the fixed cells with PBS and then add the Sirius Red/Fast Green staining solution to cover the cell layer. Incubate for 30-60 minutes at room temperature.

• Washing: Remove the staining solution and wash the wells with distilled water until the water runs clear to remove unbound dye.

• Dye Elution: Add the extraction buffer to each well and incubate with gentle agitation until the color is completely eluted from the cell layer.

• Absorbance Measurement: Transfer the eluate to a 96-well plate and measure the absorbance at 540 nm (for Sirius Red, corresponding to collagen) and 605 nm (for Fast Green, corresponding to non-collagenous proteins).

• Data Analysis: Calculate the amount of collagen and non-collagenous protein based on the absorbance values.

Analysis of Collagen I Expression (Western Blot)

This protocol is for the semi-quantitative analysis of Collagen Type I protein expression in fibroblasts treated with Tetrapeptide-1.

Materials:

• HDFs cultured and treated with Tetrapeptide-1

• RIPA lysis buffer with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against Collagen Type I

• HRP-conjugated secondary antibody

• Chemiluminescent substrate and imaging system

Protocol:

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer. For collagen analysis, it is often recommended not to boil the samples.

• SDS-PAGE and Transfer: Separate the proteins on an SDS-PAGE gel and transfer them to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody against Collagen I (diluted in blocking buffer) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. After further washes, add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Data Analysis: Perform densitometry analysis of the bands using image analysis software and normalize to a loading control (e.g., β-actin or GAPDH).

Visualizations

Caption: Proposed signaling pathway of Tetrapeptide-1 in fibroblasts.

Caption: Workflow for optimizing Tetrapeptide-1 treatment.

Caption: Logical flow for troubleshooting experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. api.ods.od.nih.gov [api.ods.od.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validating Tetrapeptide-1's Effect on Collagen Synthesis In Vitro: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro efficacy of Tetrapeptide-21, a likely candidate for the generically named "Tetrapeptide-1," in stimulating collagen synthesis. Its performance is compared against Palmitoyl Pentapeptide-4, a well-established collagen-stimulating peptide, and Transforming Growth Factor-beta 1 (TGF-β1), a potent natural inducer of collagen synthesis. This analysis is supported by quantitative data from various studies and detailed experimental protocols for key assays.

Comparative Analysis of Collagen Synthesis Stimulation

The following table summarizes the in vitro effects of Tetrapeptide-21, Palmitoyl Pentapeptide-4, and TGF-β1 on collagen synthesis in human dermal fibroblasts. The data is compiled from manufacturer-provided information and peer-reviewed studies.

Compound	Concentration	Metric	Fold Increase vs. Control (approx.)	Source
Tetrapeptide-21 (GEKG)	10 ppm	Collagen Protein	2.5	Manufacturer Data[1]
Not Specified	COL1A1 mRNA	Significant Induction	Peer-Reviewed Study[2]
Palmitoyl Pentapeptide-4 (Matrixyl)	Not Specified	Collagen I, III, IV	Stimulation	General Reference[3]
Not Specified	Procollagen Type I	Increased Expression	Peer-Reviewed Study[4]
TGF-β1	1 ng/mL	Collagen Protein	2.2	Peer-Reviewed Study[5]
0.1-5 ng/mL	Collagen Protein	3.0	Peer-Reviewed Study[6]
Not Specified	COL1A1 mRNA	Significant Induction	Peer-Reviewed Study[7]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the general signaling pathway for peptide-induced collagen synthesis and a typical experimental workflow for its in vitro validation.

Diagram 1: Peptide-Induced Collagen Synthesis Pathway

Diagram 2: Experimental Workflow

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Cell Culture and Treatment

• Cell Line: Human Dermal Fibroblasts (HDFs).

• Culture Conditions: Cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Treatment Protocol: Upon reaching 80-90% confluency, cells are serum-starved for 24 hours. Subsequently, the medium is replaced with fresh serum-free medium containing the test compounds (Tetrapeptide-21, Palmitoyl Pentapeptide-4, or TGF-β1) at desired concentrations. A vehicle control (e.g., sterile water or DMSO) is run in parallel. Cells are incubated for a specified period (typically 24-72 hours) before harvesting for analysis.

Quantification of Collagen Protein

This method quantifies total soluble collagen secreted into the cell culture medium.

• Principle: The Sirius Red dye specifically binds to the [Gly-X-Y]n helical structure of collagens under acidic conditions. The amount of bound dye is proportional to the amount of collagen.

• Protocol:

  • Collect the cell culture supernatant and centrifuge to remove cellular debris.

  • Add a solution of Sirius Red in picric acid to the supernatant and incubate for 1 hour at room temperature with gentle agitation.

  • Centrifuge at high speed to pellet the collagen-dye complex.

  • Discard the supernatant and wash the pellet with acidified water to remove unbound dye.

  • Dissolve the pellet in a known volume of 0.1 M NaOH.

  • Measure the absorbance of the resulting solution at 540 nm using a microplate reader.

  • Quantify the collagen concentration by comparing the absorbance to a standard curve generated with known concentrations of purified collagen.

This technique allows for the specific detection and semi-quantitative analysis of Type I collagen.

• Principle: Proteins from cell lysates or culture supernatants are separated by size using SDS-PAGE, transferred to a membrane, and then probed with an antibody specific to Type I collagen.

• Protocol:

  • Prepare protein lysates from the cultured fibroblasts using a suitable lysis buffer.

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • Separate equal amounts of protein from each sample on a polyacrylamide gel via SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the α1 chain of Type I collagen (COL1A1).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH) for cell lysates.

Quantification of Collagen Gene Expression (qPCR)

This method measures the mRNA levels of the gene encoding the α1 chain of Type I collagen (COL1A1).

• Principle: Real-time quantitative polymerase chain reaction (qPCR) is used to amplify and quantify the amount of COL1A1 mRNA in a sample. The level of gene expression is typically normalized to a housekeeping gene.

• Protocol:

  • Isolate total RNA from the cultured fibroblasts using a commercial RNA extraction kit.

  • Assess the quantity and quality of the extracted RNA.

  • Synthesize complementary DNA (cDNA) from the RNA using a reverse transcription kit.

  • Perform qPCR using the synthesized cDNA, specific primers for COL1A1, and a housekeeping gene (e.g., GAPDH or ACTB), and a fluorescent dye (e.g., SYBR Green).

  • The qPCR instrument monitors the fluorescence in real-time as the DNA is amplified.

  • Calculate the relative expression of the COL1A1 gene using the ΔΔCt method, normalizing the expression of COL1A1 to the housekeeping gene and comparing the treated samples to the vehicle control.

References

• 1. Tetrapeptide-21 (Explained + Products) [incidecoder.com]
• 2. Bioactive tetrapeptide GEKG boosts extracellular matrix formation: in vitro and in vivo molecular and clinical proof - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Transforming growth factor-beta stimulates collagen and fibronectin synthesis by human corneal stromal fibroblasts in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. TGF-beta3 stimulates and regulates collagen synthesis through TGF-beta1-dependent and independent mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of Tetrapeptide-1 and Palmitoyl Tetrapeptide-7 for Skin Rejuvenation

In the landscape of cosmetic science and dermatological research, signal peptides have emerged as pivotal molecules in the quest for effective anti-aging solutions. Among these, Tetrapeptide-1 and Palmitoyl Tetrapeptide-7 are two prominent synthetic peptides that have garnered significant attention for their roles in modulating skin health and appearance. This guide provides a comprehensive comparative study of these two tetrapeptides, offering researchers, scientists, and drug development professionals an objective analysis supported by available experimental data.

Molecular Profile and Mechanism of Action

Both Tetrapeptide-1 and Palmitoyl Tetrapeptide-7 are composed of four amino acids, but their distinct sequences and modifications dictate their unique biological activities.

Tetrapeptide-1 , with the amino acid sequence Leucine-Proline-Threonine-Valine (LPTV), is primarily recognized for its antioxidant properties and its ability to stimulate the synthesis of extracellular matrix (ECM) components.[][2][3] As a signaling peptide, it is proposed to work by signaling fibroblasts to produce more collagen, elastin, and fibronectin, thereby addressing signs of skin aging such as wrinkles and sagging.[4]

Palmitoyl Tetrapeptide-7 , on the other hand, has the amino acid sequence Glycine-Glutamine-Proline-Arginine (GQPR) and is distinguished by the attachment of a palmitic acid molecule.[5][6][7][8][9] This lipophilic modification enhances its skin penetration and bioavailability. Its primary mechanism of action is the reduction of inflammation by downregulating the production of interleukin-6 (IL-6), a pro-inflammatory cytokine.[5][8][9] Chronic inflammation is a key contributor to the degradation of the skin's matrix. By mitigating this inflammatory cascade, Palmitoyl Tetrapeptide-7 helps to prevent the breakdown of collagen and other essential skin proteins.[10] Additionally, it is suggested to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that degrade the ECM.[10]

Feature	Tetrapeptide-1	Palmitoyl Tetrapeptide-7
Amino Acid Sequence	Leucine-Proline-Threonine-Valine (LPTV)[][2]	Glycine-Glutamine-Proline-Arginine (GQPR)[5][6][7][8][9]
Modification	None	Palmitoylation[6][7][8]
Primary Mechanism	Antioxidant, stimulates ECM synthesis[3][4]	Anti-inflammatory (reduces IL-6), inhibits MMPs[5][8][9][10]
Key Biological Target	Fibroblasts	Inflammatory pathways, MMPs

Quantitative Performance Data

Direct comparative quantitative data between Tetrapeptide-1 and Palmitoyl Tetrapeptide-7 is limited in publicly available literature. The majority of clinical studies on Palmitoyl Tetrapeptide-7 evaluate its efficacy as part of a complex with other peptides, most notably Palmitoyl Tripeptide-1 in the commercial blend Matrixyl 3000. For Tetrapeptide-1, specific quantitative in-vivo or in-vitro performance data is not as readily available in the public domain.

The following table summarizes data from a clinical study on a formulation containing Palmitoyl Tetrapeptide-7, providing an indication of its potential efficacy.

Table 1: Clinical Efficacy of a Formulation Containing Palmitoyl Tetrapeptide-7

Parameter	Duration of Use	Result
Skin Hydration	12 weeks	▲ 28.12% increase
Skin Elasticity	12 weeks	▲ 18.81% increase
Collagen Production	12 weeks	▲ 54.99% increase

Data from a clinical trial on an eye cream containing an active complex including Palmitoyl Tetrapeptide-7.

Experimental Protocols

To facilitate further research and validation, detailed methodologies for key experiments relevant to the assessment of these peptides are provided below.

In-Vitro Collagen Synthesis Assay (Sirius Red Staining)

This protocol is designed to quantify collagen production by human dermal fibroblasts in response to peptide treatment.

• Cell Culture: Human dermal fibroblasts are cultured in DMEM supplemented with 10% FBS at 37°C and 5% CO2.

• Treatment: Fibroblasts are seeded in 6-well plates and incubated with the test peptide at various concentrations.

• Sample Collection: After the incubation period, the culture medium and cell lysates are collected.

• Staining: The samples are incubated with Sirius Red dye solution, which specifically binds to collagen.

• Quantification: The amount of bound dye is measured spectrophotometrically after elution, and the collagen content is calculated relative to a standard curve.

In-Vitro Anti-Inflammatory Assay (IL-6 Quantification)

This protocol measures the ability of a peptide to reduce the production of the pro-inflammatory cytokine IL-6 in skin cells.

• Cell Culture: Human keratinocytes or fibroblasts are cultured to 80% confluency.

• Induction of Inflammation: Cells are stimulated with an inflammatory agent, such as lipopolysaccharide (LPS), to induce IL-6 production.

• Treatment: Concurrently with or prior to LPS stimulation, cells are treated with the test peptide.

• Sample Collection: The cell culture supernatant is collected after a 24-hour incubation period.

• ELISA: The concentration of IL-6 in the supernatant is quantified using a commercially available ELISA kit, following the manufacturer's instructions.

In-Vivo Wrinkle and Elasticity Assessment

These protocols describe methods for evaluating the clinical efficacy of topical formulations containing the peptides.

• Wrinkle Analysis (3D Imaging):

  • Baseline Measurement: High-resolution 3D images of the periorbital or other designated areas are captured using a system like PRIMOS-CR.

  • Product Application: Subjects apply the test formulation twice daily for a specified period (e.g., 12 weeks).

  • Follow-up Measurements: 3D images are taken at predefined intervals (e.g., 4, 8, and 12 weeks).

  • Data Analysis: Wrinkle parameters such as depth, volume, and surface roughness are quantified and compared to baseline.

• Skin Elasticity Measurement (Cutometry):

  • Instrumentation: A Cutometer is used to apply negative pressure to the skin surface, drawing it into the probe.

  • Measurement: The device measures the skin's ability to be deformed and to return to its original state.

  • Parameters: Key elasticity parameters (e.g., R2, R5, R7) are recorded at baseline and at follow-up visits during the clinical trial.

  • Analysis: Changes in elasticity parameters over time are statistically analyzed to determine the effect of the treatment.

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and processes described, the following diagrams are provided in DOT language.

Signaling pathway of Tetrapeptide-1.

Anti-inflammatory pathway of Palmitoyl Tetrapeptide-7.

Workflow for In-Vitro Collagen Synthesis Assay.

Comparative Discussion and Conclusion

Tetrapeptide-1 and Palmitoyl Tetrapeptide-7 represent two distinct approaches to combating the signs of skin aging at a cellular level. Tetrapeptide-1 appears to function as a direct stimulant for the production of essential skin proteins, leveraging a signaling pathway to enhance the skin's structural integrity. Its antioxidant properties further suggest a protective role against environmental aggressors.

In contrast, Palmitoyl Tetrapeptide-7 operates through an anti-inflammatory mechanism, addressing a key underlying cause of skin aging. By reducing the inflammatory response and inhibiting the enzymes responsible for breaking down the extracellular matrix, it helps to preserve the skin's youthful framework. The addition of palmitic acid is a strategic modification to improve its delivery to the target site within the skin.

The available quantitative data, although not directly comparative, suggests that formulations containing Palmitoyl Tetrapeptide-7 can lead to significant improvements in key anti-aging parameters. The lack of similar publicly available data for Tetrapeptide-1 makes a direct efficacy comparison challenging and highlights an area for future research.

For researchers and drug development professionals, the choice between these peptides, or their potential combination, would depend on the desired primary mechanism of action. Tetrapeptide-1 may be more suited for applications focused on directly boosting ECM synthesis, while Palmitoyl Tetrapeptide-7 would be the preferred choice for formulations targeting inflammation-induced aging. The synergistic use of both, one to build and the other to protect, presents a compelling strategy for a multi-faceted anti-aging approach. Further head-to-head clinical trials are warranted to definitively establish the comparative efficacy of these two promising tetrapeptides.

References

• 2. Tetrapeptide-1 | C20H36N4O6 | CID 169450584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Antioxidant Capacity of Free and Peptide Tryptophan Residues Determined by the ORAC (Oxygen Radical Absorbance Capacity) Assay Is Modulated by Radical-Radical Reactions and Oxidation Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An Open Label Clinical Trial of a Peptide Treatment Serum and Supporting Regimen Designed to Improve the Appearance of Aging Facial Skin - JDDonline - Journal of Drugs in Dermatology [jddonline.com]
• 5. Palmitoyl Tetrapeptide-7 (Explained + Products) [incidecoder.com]
• 6. cloudcorepeptides.com [cloudcorepeptides.com]
• 7. avenalab.com [avenalab.com]
• 8. activepeptide.com [activepeptide.com]
• 9. myrevea.com [myrevea.com]
• 10. rawamino.com [rawamino.com]

A Functional Comparison of Linear vs. Cyclic Tetrapeptide-1 Analogs: A Guide for Researchers

For researchers, scientists, and drug development professionals, the conformational state of a peptide is a critical determinant of its biological activity and therapeutic potential. This guide provides a comprehensive functional comparison of linear versus cyclic analogs of Tetrapeptide-1, a signaling peptide known for its antioxidant properties and its role in stimulating extracellular matrix synthesis.[1] While specific quantitative data for Tetrapeptide-1 analogs is limited in publicly available literature, this guide leverages established principles of peptide chemistry and data from analogous peptide systems to provide a comparative framework. Experimental protocols for key assays are detailed to facilitate further research in this area.

Executive Summary

Cyclization is a key strategy in peptide drug design to enhance therapeutic efficacy. Generally, cyclic peptides exhibit superior properties compared to their linear counterparts. This is primarily due to their constrained conformation, which can lead to:

• Increased Receptor Affinity and Specificity: A more rigid structure can lock the peptide into its bioactive conformation, leading to a more precise and stronger interaction with its target receptor.

• Enhanced Enzymatic Stability: The absence of N- and C-termini in cyclic peptides provides resistance to degradation by exopeptidases, prolonging their biological half-life.

• Improved Membrane Permeability: In some instances, cyclization can enhance a peptide's ability to cross cell membranes.

This guide will delve into these aspects, presenting illustrative data from comparable peptide systems and providing the necessary experimental context.

Quantitative Data Comparison

Table 1: Comparison of Binding Affinity (IC50) for Linear vs. Cyclic Peptides

Peptide Type	Target	IC50 (nM)	Reference
Linear RGD Peptide	Integrin αvβ3	~100-1000	[2]
Cyclic RGD Peptide	Integrin αvβ3	~1-10	[2]
Linear Platinum-Binding Peptide	Platinum	- (weaker binding)	[3]
Cyclic Platinum-Binding Peptide	Platinum	- (stronger binding)	[3]

Lower IC50 values indicate higher binding affinity.

Table 2: Comparison of In Vitro Stability for Linear vs. Cyclic Peptides

Peptide Type	Assay Condition	Half-life (t½)	Reference
Linear RGD Peptide	pH 7 buffer	~1	[4]
Cyclic RGD Peptide	pH 7 buffer	~30 (30-fold more stable)	[4]
Linear Neurotensin (NT)	Human Serum	< 4 hours	[5]
NT-Linker Conjugate	Human Serum	38% remaining at 4 hours	[5]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of peptide analogs. Below are protocols for key experiments.

Receptor Binding Assay (Competitive ELISA)

This assay determines the binding affinity of peptides to a target receptor.

Materials:

• 96-well ELISA plates

• Target receptor protein

• Biotinylated standard ligand

• Linear and cyclic Tetrapeptide-1 analogs

• Streptavidin-HRP (Horse Radish Peroxidase)

• TMB (3,3’,5,5’-Tetramethylbenzidine) substrate

• Stop solution (e.g., 2N H₂SO₄)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Blocking buffer (e.g., 5% non-fat dry milk in wash buffer)

Procedure:

• Coating: Coat the wells of a 96-well plate with the target receptor protein diluted in coating buffer. Incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Add blocking buffer to each well and incubate for 1-2 hours at room temperature to prevent non-specific binding.

• Washing: Repeat the washing step.

• Competition: Add a fixed concentration of the biotinylated standard ligand and varying concentrations of the linear or cyclic Tetrapeptide-1 analogs to the wells. Incubate for 2 hours at room temperature.

• Washing: Repeat the washing step.

• Detection: Add Streptavidin-HRP to each well and incubate for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Substrate Addition: Add TMB substrate to each well and incubate in the dark until a blue color develops.

• Stopping the Reaction: Add the stop solution to each well.

• Measurement: Read the absorbance at 450 nm using a microplate reader.

• Data Analysis: Plot the absorbance against the peptide concentration and determine the IC50 value, which is the concentration of the peptide that inhibits 50% of the binding of the biotinylated ligand.

Enzymatic Stability Assay (In Vitro Serum/Plasma Stability)

This assay evaluates the resistance of peptides to degradation by proteases present in serum or plasma.

Materials:

• Linear and cyclic Tetrapeptide-1 analogs

• Human or rat serum/plasma

• Acetonitrile

• Trifluoroacetic acid (TFA)

• High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Incubation: Dissolve the linear and cyclic peptides in a minimal amount of a suitable solvent and then dilute with serum or plasma to a final concentration (e.g., 100 µg/mL). Incubate the mixture at 37°C.

• Sampling: At various time points (e.g., 0, 15, 30, 60, 120, 240 minutes), take aliquots of the incubation mixture.

• Protein Precipitation: To stop the enzymatic reaction, add an equal volume of acetonitrile with 1% TFA to the aliquots.

• Centrifugation: Vortex the samples and then centrifuge at high speed (e.g., 14,000 rpm) for 10-15 minutes to pellet the precipitated proteins.

• Analysis: Analyze the supernatant by reverse-phase HPLC to quantify the amount of intact peptide remaining. A gradient of acetonitrile in water with 0.1% TFA is commonly used as the mobile phase.

• Data Analysis: Plot the percentage of intact peptide remaining against time to determine the degradation profile and calculate the half-life (t½) of each peptide.

Signaling Pathway and Experimental Workflow

Hypothesized Signaling Pathway for Tetrapeptide-1

Given that Tetrapeptide-1 is known to stimulate the synthesis of extracellular matrix (ECM) components like collagen, it likely interacts with cell surface receptors that activate downstream signaling pathways involved in gene expression for these proteins. A plausible mechanism involves the activation of the TGF-β signaling pathway, a key regulator of ECM production.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Solution stability of linear vs. cyclic RGD peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A biomimetic approach for enhancing the in vivo half-life of peptides - PMC [pmc.ncbi.nlm.nih.gov]

Reproducing Published Findings on Tetrapeptide-1's Antioxidant Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antioxidant activity of Tetrapeptide-1 against other well-studied antioxidant peptides. While Tetrapeptide-1, with the amino acid sequence Leu-Pro-Thr-Val, is recognized for its antioxidant properties, particularly in cosmetic applications, a comprehensive review of publicly available, peer-reviewed literature reveals a notable lack of specific quantitative data on its antioxidant efficacy from standardized assays.[1][][3] Consequently, this guide will present a framework for evaluating antioxidant peptides, detail the experimental protocols for key assays, and provide comparative data for well-characterized antioxidant peptides to serve as a benchmark for future studies on Tetrapeptide-1.

Data Presentation: Comparative Antioxidant Activity

Due to the absence of specific IC50 values for Tetrapeptide-1 in the reviewed literature, the following table presents data for other known antioxidant peptides to provide a comparative context for researchers aiming to evaluate Tetrapeptide-1.

Peptide Sequence	Antioxidant Assay	IC50 Value (mg/mL)	Source
PAGY (Pro-Ala-Gly-Tyr)	DPPH Radical Scavenging	1.750	[4]
PSGY (Pro-Ser-Gly-Tyr)	DPPH Radical Scavenging	1.116	[4]
PAFY (Pro-Ala-Phe-Tyr)	DPPH Radical Scavenging	1.177	[4]
PFFY (Pro-Phe-Phe-Tyr)	DPPH Radical Scavenging	1.437	[4]
PAIY (Pro-Ala-Ile-Tyr)	DPPH Radical Scavenging	1.642	[4]
Carnosine (β-Ala-His)	DPPH Radical Scavenging	> 10 (low activity)	[5]
Glutathione (γ-L-Glu-L-Cys-Gly)	DPPH Radical Scavenging	~0.004 (as Trolox equivalent)	[6]

Note: The antioxidant activity of peptides is highly dependent on their amino acid composition and sequence. Aromatic amino acids (like Tyr and Phe) and certain other residues contribute significantly to radical scavenging capabilities.[4]

Experimental Protocols

Detailed methodologies for common in vitro antioxidant assays are provided below. These protocols can be adapted for the evaluation of Tetrapeptide-1.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the capacity of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, thus neutralizing it.

Protocol:

• Reagent Preparation: Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM). The solution should have an absorbance of approximately 1.0 at 517 nm.

• Sample Preparation: Dissolve Tetrapeptide-1 and comparative peptides in a suitable solvent (e.g., water or methanol) to create a series of concentrations.

• Reaction Mixture: In a 96-well plate or cuvettes, mix a specific volume of the peptide solution with the DPPH solution. A typical ratio is 1:1 (v/v).

• Incubation: Incubate the mixture in the dark at room temperature for a defined period (e.g., 30 minutes).

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• IC50 Determination: The IC50 value (the concentration of the peptide that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of scavenging activity against the peptide concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This assay is based on the ability of antioxidants to quench the blue-green ABTS radical cation (ABTS•+).

Protocol:

• Reagent Preparation: Generate the ABTS•+ by reacting a 7 mM ABTS stock solution with 2.45 mM potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours. Before use, dilute the ABTS•+ solution with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare a series of concentrations of Tetrapeptide-1 and comparative peptides in a suitable solvent.

• Reaction Mixture: Add a small volume of the peptide solution to the diluted ABTS•+ solution.

• Incubation: Allow the reaction to proceed for a specific time (e.g., 6 minutes) at room temperature.

• Absorbance Measurement: Measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of ABTS•+ scavenging activity using the same formula as for the DPPH assay.

• IC50 Determination: Determine the IC50 value from the concentration-response curve.

Mandatory Visualization

Experimental Workflow for In Vitro Antioxidant Assays

References

• 1. medchemexpress.com [medchemexpress.com]
• 3. ewg.org [ewg.org]
• 4. Novel Leu-Val Based Dipeptide as Antimicrobial and Antimalarial Agents: Synthesis and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Antioxidant Properties and Prediction of Bioactive Peptides Produced from Flixweed (sophia, Descurainis sophia L.) and Camelina (Camelina sativa (L.) Crantz) Seed Meal: Integrated In Vitro and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Anti-Inflammatory Efficacy of Tetrapeptides in Skincare

For Researchers, Scientists, and Drug Development Professionals

The pursuit of effective anti-inflammatory agents is a cornerstone of dermatological research and cosmetic science. Among the promising candidates, synthetic peptides, particularly tetrapeptides, have garnered significant attention for their high specificity and potent modulatory effects on inflammatory pathways. This guide provides an objective comparison of the anti-inflammatory properties of several prominent tetrapeptides, supported by available experimental data.

Introduction to Anti-Inflammatory Peptides

Peptides are short chains of amino acids that can act as signaling molecules in various biological processes, including the inflammatory cascade. Their small size allows for better penetration into the skin compared to larger proteins. Certain peptides can downregulate the production of pro-inflammatory cytokines and other mediators, making them valuable ingredients for skincare products aimed at sensitive, irritated, or aging skin.

This guide focuses on a comparative analysis of Palmitoyl Tetrapeptide-7 and Acetyl Tetrapeptide-40, two well-characterized anti-inflammatory tetrapeptides. Due to the lack of a standardized definition for "Tetrapeptide-1" in scientific literature and cosmetic ingredient databases, this guide will focus on these specific, well-documented tetrapeptides as key examples within this class.

Comparative Analysis of Anti-Inflammatory Tetrapeptides

The following table summarizes the mechanisms of action and reported anti-inflammatory effects of Palmitoyl Tetrapeptide-7 and Acetyl Tetrapeptide-40. It is important to note that direct head-to-head comparative studies with standardized protocols are limited; therefore, the presented data is collated from various sources.

Feature	Palmitoyl Tetrapeptide-7	Acetyl Tetrapeptide-40
INCI Name	Palmitoyl Tetrapeptide-7	Acetyl Tetrapeptide-40
Common Trade Name(s)	Rigin™, part of Matrixyl™ 3000	Telangyn™
Amino Acid Sequence	Palmitoyl-Gly-Gln-Pro-Arg	Acetyl-Ala-Thr-Asn-Thr
Primary Mechanism of Action	Reduces the production of the pro-inflammatory cytokine Interleukin-6 (IL-6).[1][2]	Decreases the release of pro-inflammatory interleukins (IL-6 and IL-8) induced by the antimicrobial peptide LL-37.[3][4]
Target Signaling Pathway	Believed to modulate the NF-κB signaling cascade.[5]	Acts to counteract the inflammatory cascade triggered by LL-37.[3]
Reported Anti-Inflammatory Effects	- In vitro studies have shown a dose-dependent reduction in IL-6 production by up to 40%.[1] - A reduction of 86% in interleukin production was observed in cells exposed to UV radiation and then treated with Palmitoyl Tetrapeptide-7.[1]	- Fights against skin redness (erythema) and telangiectasias.[3] - Modulates UV-induced skin inflammation and exhibits photoprotective properties.[3]
Primary Application	Anti-aging formulations, products for sensitive and irritated skin.[2][]	Treatments for skin redness, rosacea-prone skin, and post-inflammatory hyperpigmentation.[3][7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for in vitro assays commonly used to assess the anti-inflammatory effects of peptides.

Cell Culture and Induction of Inflammation

• Cell Lines: Human epidermal keratinocytes (HaCaT) or murine macrophages (RAW 264.7) are commonly used.

• Culture Conditions: Cells are maintained in appropriate culture media (e.g., DMEM for HaCaT, RPMI-1640 for RAW 264.7) supplemented with fetal bovine serum (FBS) and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO2.

• Inflammatory Stimulus: To induce an inflammatory response, cells are typically treated with lipopolysaccharide (LPS) from E. coli at a concentration of 1 µg/mL for a specified period (e.g., 24 hours).

Peptide Treatment

• Test peptides are dissolved in a suitable solvent (e.g., sterile water or DMSO) to create stock solutions.

• Cells are pre-treated with various concentrations of the test peptide for a period (e.g., 2 hours) before the addition of the inflammatory stimulus.

Measurement of Pro-Inflammatory Cytokines (ELISA)

The Enzyme-Linked Immunosorbent Assay (ELISA) is a widely used method for quantifying the concentration of specific cytokines in cell culture supernatants.

• Principle: A capture antibody specific to the target cytokine (e.g., IL-6 or TNF-α) is coated onto the wells of a microplate. The cell culture supernatant is added, and the cytokine binds to the antibody. A second, enzyme-linked detection antibody is then added, which binds to a different epitope on the cytokine. Finally, a substrate is added that is converted by the enzyme into a colored product. The intensity of the color is proportional to the concentration of the cytokine.

• Procedure:

  • Collect the cell culture supernatant after the treatment period.

  • Centrifuge the supernatant to remove any cellular debris.

  • Perform the ELISA according to the manufacturer's instructions for the specific cytokine kit (e.g., human IL-6 ELISA kit).

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate the cytokine concentration based on a standard curve generated with known concentrations of the recombinant cytokine.

Western Blot for Signaling Pathway Proteins

Western blotting can be used to detect changes in the expression or phosphorylation status of key proteins in inflammatory signaling pathways, such as NF-κB.

• Principle: Proteins from cell lysates are separated by size using gel electrophoresis and then transferred to a membrane. The membrane is incubated with a primary antibody specific to the target protein (e.g., phosphorylated NF-κB p65). A secondary antibody conjugated to an enzyme is then added, which binds to the primary antibody. A substrate is added that reacts with the enzyme to produce a detectable signal (e.g., chemiluminescence).

• Procedure:

  • Lyse the cells to extract total protein.

  • Determine the protein concentration of the lysates.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Signaling Pathways and Visualizations

The anti-inflammatory effects of many tetrapeptides are mediated through the modulation of key signaling pathways within skin cells. The Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways are central to the inflammatory response.

NF-κB Signaling Pathway

The NF-κB pathway is a crucial regulator of pro-inflammatory gene expression.[8] In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of genes encoding pro-inflammatory cytokines such as IL-6 and TNF-α.[8] Palmitoyl Tetrapeptide-7 is thought to exert its anti-inflammatory effects by inhibiting this pathway.[5]

Caption: Simplified NF-κB signaling pathway and the inhibitory action of Palmitoyl Tetrapeptide-7.

MAPK Signaling Pathway

The MAPK pathway is another critical signaling cascade involved in cellular responses to external stimuli, including inflammation.[9] Stress and inflammatory signals can activate a series of protein kinases (MAPKKK, MAPKK, MAPK), which ultimately leads to the activation of transcription factors that regulate the expression of inflammatory genes.

Caption: Overview of the MAPK signaling cascade in response to inflammatory stimuli.

Experimental Workflow for In Vitro Anti-Inflammatory Assay

The following diagram outlines a typical workflow for assessing the anti-inflammatory potential of a test peptide in vitro.

Caption: A standard experimental workflow for evaluating the anti-inflammatory effects of peptides.

Conclusion

Palmitoyl Tetrapeptide-7 and Acetyl Tetrapeptide-40 are potent anti-inflammatory agents with distinct mechanisms of action. Palmitoyl Tetrapeptide-7 primarily targets the reduction of IL-6, likely through the NF-κB pathway, making it suitable for general anti-inflammatory and anti-aging applications. Acetyl Tetrapeptide-40 is specifically designed to counteract inflammation-induced redness by inhibiting both IL-6 and IL-8, positioning it as a key ingredient for managing conditions like rosacea.

Further head-to-head studies under standardized conditions are warranted to provide a more definitive comparison of their relative potencies. The experimental protocols and pathway diagrams provided in this guide offer a framework for conducting and interpreting such research, ultimately aiding in the development of more effective and targeted anti-inflammatory therapies.

References

• 1. avenalab.com [avenalab.com]
• 2. Palmitoyl Tetrapeptide-7: a Precision Anti-Inflammatory and Anti-Aging ‘Biological Regulator’ | NIKOO Chemical [nikoochem.com]
• 3. Acetyl Tetrapeptide-40 | Telangyn™ | Cosmetic Ingredients Guide [ci.guide]
• 4. nbinno.com [nbinno.com]
• 5. indiablooms.com [indiablooms.com]
• 7. Acetyl Tetrapeptide-40 - ekseption [ekseptionskincare.com]
• 8. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Interplay between MAPK signaling pathway and autophagy in skin aging: mechanistic insights and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]

Tetrapeptide-1 vs. Tripeptide-1: A Comparative Analysis of Efficacy in Skin Repair Models

In the landscape of regenerative medicine and cosmetic science, signaling peptides have emerged as pivotal players in modulating the cellular processes that govern skin repair. Among these, Tetrapeptide-1 and Tripeptide-1 have garnered significant attention for their roles in stimulating the synthesis of extracellular matrix (ECM) components, crucial for wound healing and skin rejuvenation. This guide provides an objective comparison of their efficacy, supported by experimental data from various skin repair models, to assist researchers, scientists, and drug development professionals in their evaluation of these bioactive peptides.

Quantitative Comparison of Efficacy

The following table summarizes quantitative data from in vitro studies, offering a comparative view of the performance of specific tetrapeptides and tripeptides in key skin repair-related assays. It is important to note that direct head-to-head comparisons of generic Tetrapeptide-1 and Tripeptide-1 are scarce in peer-reviewed literature. The data presented here is from studies on specific, often modified, versions of these peptides and may not have been conducted under identical experimental conditions.

Parameter Assessed	Peptide	Concentration	Model	Quantitative Result	Source
Collagen I Synthesis	N-Palmitoyl-Gly-Gln-Pro-Arg (Tetrapeptide)	2.5 ppm	Human Dermal Fibroblasts	+19% increase vs. baseline	[1]
N-Palmitoyl-Gly-His-Lys (Tripeptide)	5 ppm	Human Dermal Fibroblasts	+11% increase vs. baseline	[1]
Wound Closure (In Vitro Scratch Assay)	Myristoyl Tetrapeptide-6 (MT6) - AgNP Conjugate	Not Specified	NIH/3T3 Fibroblasts	71.97% wound closure after 24h
Copper Tripeptide-1 (CuTP1) - AgNP Conjugate	Not Specified	NIH/3T3 Fibroblasts	62.37% wound closure after 24h
Palmitoyl-GDPH (Tetrapeptide)	100 µg/ml	Normal Human Dermal Fibroblasts (NHDF)	~98.39% cell migration	[2]
GHK-AgNPs (Tripeptide)	Not Specified	L929 Mouse Fibroblasts	83% wound closure after 12h; 96% after 24h	[3]
GHK-Cu-AgNPs (Tripeptide)	Not Specified	L929 Mouse Fibroblasts	76% wound closure after 12h; 92% after 24h	[3]
Fibrillin-1 Synthesis	Novel Bioactive Tetrapeptides (P1 and P7)	Not Specified	Human Dermal Fibroblasts	Significant increase in fibrillin-rich microfibril deposition	[4]

Mechanisms of Action and Signaling Pathways

Both Tetrapeptide-1 and Tripeptide-1 function as matrikines, which are small, bioactive peptides derived from the proteolysis of ECM proteins. These peptides act as signaling molecules that regulate cellular activities by interacting with specific receptors on the cell surface, thereby influencing processes like cell proliferation, migration, and ECM synthesis.

Tripeptide-1 , particularly the well-studied Glycyl-L-Histidyl-L-Lysine (GHK) sequence, often complexed with copper (GHK-Cu), is known to modulate the Transforming Growth Factor-β (TGF-β) signaling pathway.[5] The TGF-β pathway is a critical regulator of wound healing, promoting the synthesis of collagen and other ECM components by fibroblasts.[4]

TGF-β Signaling Pathway Activation.

Tetrapeptides , as matrikines, are also believed to exert their effects through growth factor signaling pathways. They can interact with cell surface receptors, such as integrins or growth factor receptors, to initiate intracellular signaling cascades that lead to the upregulation of ECM protein synthesis. The precise pathways can vary depending on the specific amino acid sequence of the tetrapeptide.

General Matrikine Signaling Pathway.

Experimental Protocols

The following are detailed methodologies for key in vitro experiments commonly used to assess the efficacy of peptides in skin repair models.

In Vitro Scratch Wound Healing Assay

This assay is used to evaluate the effect of peptides on cell migration, a crucial step in wound re-epithelialization.[6][7]

• Cell Seeding: Adherent cells (e.g., human dermal fibroblasts or keratinocytes) are seeded into a multi-well plate at a density that allows for the formation of a confluent monolayer within 24-48 hours.

• Inhibition of Proliferation (Optional): To ensure that wound closure is due to cell migration and not proliferation, cells can be pre-treated with a proliferation inhibitor like Mitomycin C for 2 hours.[2]

• Creating the "Wound": A sterile pipette tip (e.g., 200 µL) is used to create a uniform, straight scratch through the center of the cell monolayer.[8]

• Washing: The wells are washed with sterile Phosphate-Buffered Saline (PBS) to remove detached cells and debris.

• Treatment: The culture medium is replaced with fresh medium containing the test peptide (Tetrapeptide-1 or Tripeptide-1) at various concentrations. A vehicle control (medium without the peptide) is also included.

• Image Acquisition: The plate is placed in a live-cell imaging system or a standard microscope with a camera. Images of the scratch are captured at time zero (T=0) and at regular intervals thereafter (e.g., every 4, 8, 12, and 24 hours).

• Data Analysis: The area of the cell-free gap is measured at each time point using image analysis software. The percentage of wound closure is calculated relative to the initial scratch area.

In Vitro Scratch Assay Workflow.

Fibroblast Proliferation Assay (BrdU Assay)

This assay quantifies the effect of peptides on the proliferation of fibroblasts, which is essential for the formation of new tissue during wound healing.[9]

• Cell Seeding: Human dermal fibroblasts are seeded into a 96-well plate at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for attachment.

• Serum Starvation (Optional): To synchronize the cell cycle, cells may be incubated in a serum-free medium for 24 hours prior to treatment.

• Treatment: The medium is replaced with fresh medium (typically low serum) containing various concentrations of the test peptide. A positive control (e.g., a known growth factor) and a negative control (vehicle) are included.

• BrdU Labeling: After a desired incubation period with the peptide (e.g., 24-48 hours), Bromodeoxyuridine (BrdU), a synthetic analog of thymidine, is added to the wells. Cells that are actively synthesizing DNA will incorporate BrdU.

• Fixation and Denaturation: The cells are fixed, and the DNA is denatured to expose the incorporated BrdU.

• Immunodetection: An anti-BrdU antibody conjugated to an enzyme (e.g., horseradish peroxidase) is added to the wells.

• Substrate Addition and Measurement: A colorimetric substrate is added, and the resulting color change, which is proportional to the amount of BrdU incorporated, is measured using a microplate reader at a specific wavelength (e.g., 450 nm).

• Data Analysis: The absorbance values are used to calculate the proliferation index relative to the untreated control.

Conclusion

Both Tetrapeptide-1 and Tripeptide-1 demonstrate significant potential in promoting key aspects of skin repair. Tripeptide-1, particularly as GHK-Cu, is extensively studied and shows robust efficacy in stimulating collagen synthesis and wound healing, with its mechanism often linked to the TGF-β pathway. Tetrapeptides, as a class of matrikines, also effectively stimulate ECM production and cell migration.

The limited availability of direct comparative studies necessitates careful interpretation of the available data. The choice between these peptides may depend on the specific application, desired endpoint, and the formulation context. For instance, in applications where promoting organized and stable collagen is paramount, certain tetrapeptides might offer an advantage. Conversely, for broad-spectrum regenerative effects, the well-documented activities of Tripeptide-1 (GHK) are compelling. Further head-to-head studies under standardized conditions are warranted to provide a more definitive comparison of their efficacy in various skin repair models.

References

• 1. Exploring the Role of Tripeptides in Wound Healing and Skin Regeneration: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimized Scratch Assay for In Vitro Testing of Cell Migration with an Automated Optical Camera - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Dynamics of Transforming Growth Factor Beta Signaling in Wound Healing and Scarring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scandasia.com [scandasia.com]
• 6. clyte.tech [clyte.tech]
• 7. A Novel In Vitro Wound Healing Assay to Evaluate Cell Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Video: Optimized Scratch Assay for In Vitro Testing of Cell Migration with an Automated Optical Camera [jove.com]
• 9. benchchem.com [benchchem.com]

A Comparative Analysis of Tetrapeptide-1 and Other Leading Bioactive Peptides in Skin Rejuvenation

For Immediate Release

In the dynamic field of dermatological research and cosmetic science, the quest for effective and well-characterized bioactive peptides is paramount. This guide provides a comprehensive, data-driven comparison of Tetrapeptide-1, also known as GHK-Cu, against two other widely recognized peptides: Matrixyl™ (Palmitoyl Pentapeptide-4) and Argireline™ (Acetyl Hexapeptide-8). This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of their mechanisms of action, efficacy, and the experimental protocols used to evaluate their performance.

Executive Summary

Bioactive peptides are at the forefront of anti-aging technology, each offering unique mechanisms to combat the signs of cutaneous aging. Tetrapeptide-1 (GHK-Cu) emerges as a multi-faceted agent with regenerative, anti-inflammatory, and antioxidant properties. Matrixyl™, a signal peptide, is a potent stimulator of extracellular matrix protein synthesis. Argireline™, a neurotransmitter inhibitor, offers a targeted approach to reducing expression lines. This guide will delve into the quantitative data supporting these claims, present detailed experimental methodologies, and visualize the intricate signaling pathways involved.

Comparative Efficacy of Bioactive Peptides

The following tables summarize the quantitative data from various clinical and in-vitro studies, providing a clear comparison of the performance of Tetrapeptide-1, Matrixyl™, and Argireline™.

Peptide	Primary Mechanism of Action	Key Efficacy Data	References
Tetrapeptide-1 (GHK-Cu)	Copper-dependent gene modulation, stimulation of collagen and glycosaminoglycan synthesis, antioxidant and anti-inflammatory effects, wound healing.	- Increased collagen production in 70% of women treated, compared to 50% for Vitamin C and 40% for retinoic acid. - Reduction of wrinkle volume by 55.8% and wrinkle depth by 32.8% in a double-blind clinical trial.	[1][2]
Matrixyl™ (Palmitoyl Pentapeptide-4)	Signal peptide that mimics a fragment of pro-collagen I, stimulating the synthesis of collagen I, III, IV, fibronectin, and hyaluronic acid.	- Quantitative decrease in fold depth by 18% and fold thickness by 37% after 28 days of application. - Significant improvement in fine lines and overall skin appearance after a 12-week trial.	[3][4]
Argireline™ (Acetyl Hexapeptide-8)	Neurotransmitter inhibitor that mimics the N-terminal end of SNAP-25, destabilizing the SNARE complex to reduce muscle contraction.	- Up to 30% reduction in wrinkle depth after 30 days of application of a 10% solution. - Demonstrated a 48.9% anti-wrinkle efficacy in subjects after four weeks of use.	[5][6]

Mechanisms of Action: Signaling Pathways

The distinct biological effects of these peptides are rooted in their unique interactions with cellular signaling pathways.

Tetrapeptide-1 (GHK-Cu): A Multi-Target Approach

GHK-Cu's broad-spectrum activity stems from its ability to bind with copper (Cu2+) and modulate the expression of numerous genes. It is known to stimulate the production of growth factors such as Vascular Endothelial Growth Factor (VEGF) and Transforming Growth Factor-beta (TGF-β), which are crucial for tissue regeneration.[7][8] It also upregulates antioxidant enzymes and has anti-inflammatory effects by reducing the expression of pro-inflammatory cytokines.[9]

Signaling pathway of Tetrapeptide-1 (GHK-Cu).

Matrixyl™ (Palmitoyl Pentapeptide-4): The Collagen Synthesizer

Matrixyl™ acts as a matrikine, a type of signal peptide that results from the breakdown of extracellular matrix proteins. It mimics a fragment of the pro-collagen type I molecule, and upon binding to its receptor on fibroblasts, it is thought to activate the TGF-β signaling pathway.[10][11] This leads to the recruitment and phosphorylation of Smad proteins, which then translocate to the nucleus to induce the transcription of genes encoding for collagen, elastin, and fibronectin.[12][13]

Signaling pathway of Matrixyl™.

Argireline™ (Acetyl Hexapeptide-8): The Muscle Relaxant

Argireline™ offers a topical, non-invasive alternative to botulinum toxin by targeting the mechanism of wrinkle formation from a different angle. It is a synthetic peptide that mimics the N-terminal end of the SNAP-25 protein.[6][14] By competing with SNAP-25 for a position in the SNARE complex, Argireline™ destabilizes its formation.[15] This destabilization attenuates the release of the neurotransmitter acetylcholine into the synapse, leading to a reduction in the degree of muscle contraction and thereby softening the appearance of expression lines.[14][16]

References

• 1. marciorubin.com.br [marciorubin.com.br]
• 2. scrubalildeepa.com [scrubalildeepa.com]
• 3. Double-blind, Randomized Trial on the Effectiveness of Acetylhexapeptide-3 Cream and Palmitoyl Pentapeptide-4 Cream for Crow's Feet - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. aestheticcosmetology.com [aestheticcosmetology.com]
• 7. What Is GHK and Copper Peptide - Creative Peptides [creative-peptides.com]
• 8. peptideslabuk.com [peptideslabuk.com]
• 9. researchgate.net [researchgate.net]
• 10. TGF-beta Signaling Interactive Pathway: R&D Systems [rndsystems.com]
• 11. Matrix-Dependent Perturbation of TGFβ Signaling and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. TGF-β Signaling | Cell Signaling Technology [cellsignal.com]
• 13. TGF beta signaling pathway - Wikipedia [en.wikipedia.org]
• 14. terra-organica.hr [terra-organica.hr]
• 15. researchgate.net [researchgate.net]
• 16. us.typology.com [us.typology.com]

A Comparative Guide: Tetrapeptide-1 vs. Small Molecule Inhibitors in Extracellular Matrix Preservation

For Researchers, Scientists, and Drug Development Professionals

The integrity of the extracellular matrix (ECM) is crucial for tissue health, and its degradation is a hallmark of processes like skin aging and various pathological conditions. Two primary therapeutic strategies to preserve the ECM involve stimulating its synthesis and inhibiting its degradation. This guide provides an objective comparison between Tetrapeptide-1, a signaling peptide that promotes ECM synthesis, and small molecule inhibitors that block the activity of ECM-degrading enzymes such as Matrix Metalloproteinases (MMPs) and elastase.

Introduction: Two Strategies for ECM Integrity

Tetrapeptide-1 and its derivatives (e.g., Palmitoyl Tetrapeptide-1) are classified as signaling peptides.[1] They act by stimulating cellular activity, specifically encouraging fibroblasts to produce more collagen, elastin, and fibronectin.[2][3] This "bottom-up" approach aims to replenish and reinforce the ECM structure.

Small Molecule Inhibitors , in contrast, employ a "top-down" protective strategy. They are designed to bind to and inhibit enzymes like MMPs and elastase, which are responsible for breaking down structural proteins within the ECM.[4][5] By neutralizing these enzymes, they prevent the degradation of existing collagen and elastin fibers.

This guide will delve into the mechanisms of action, present comparative efficacy data, and provide detailed experimental protocols for evaluating these two distinct classes of compounds.

Mechanism of Action

Tetrapeptide-1: Stimulating ECM Synthesis

Tetrapeptide-1 functions as a biological signal that mimics natural protein fragments, prompting the skin to initiate repair processes.[6] This signaling is believed to involve interactions with cell surface receptors on fibroblasts, activating intracellular pathways that lead to the upregulation of genes responsible for producing key ECM components. This results in increased synthesis of collagen and elastin, which improves skin firmness and elasticity.[3][7]

References

• 1. drwhitneybowebeauty.com [drwhitneybowebeauty.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Comprehensive evaluation of the efficacy and safety of a new multi‐component anti‐aging topical eye cream - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of small‐molecule elastase inhibitors as antagonists of IL‐36 cytokine activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Rebirth of Matrix Metalloproteinase Inhibitors: Moving Beyond the Dogma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cosmileeurope.eu [cosmileeurope.eu]
• 7. rau-cosmetics.hk [rau-cosmetics.hk]

A Comparative Guide to Tetrapeptide-1 and its Alternatives in Clinical Skin Rejuvenation

For researchers and drug development professionals navigating the landscape of bioactive peptides for dermatological applications, a clear understanding of their comparative efficacy and mechanisms of action is paramount. This guide provides a meta-analysis of available clinical and preclinical data on Tetrapeptide-1 and two prominent alternatives, Palmitoyl Tripeptide-1 and Palmitoyl Tetrapeptide-7, to inform research and development decisions.

Executive Summary

While Tetrapeptide-1 is broadly described as a signaling peptide that promotes the synthesis of extracellular matrix (ECM) components, specific quantitative clinical data on its standalone efficacy is limited in publicly available literature. In contrast, Palmitoyl Tripeptide-1 and Palmitoyl Tetrapeptide-7, often in combination, have been more extensively studied, with clinical data demonstrating their effectiveness in reducing the appearance of wrinkles and improving skin firmness. Palmitoyl Tripeptide-1 is known to stimulate collagen production, likely through the TGF-β signaling pathway, while Palmitoyl Tetrapeptide-7 is recognized for its anti-inflammatory effects by reducing interleukin-6 (IL-6) production.

Comparative Analysis of Clinical Efficacy

Due to the scarcity of specific clinical data for Tetrapeptide-1, a direct quantitative comparison is challenging. The following tables summarize the available data for Palmitoyl Tripeptide-1 and Palmitoyl Tetrapeptide-7, often studied in combination.

Table 1: Summary of Clinical Studies on Palmitoyl Tripeptide-1 and Palmitoyl Tetrapeptide-7

Peptide/Combination	Study Type	Number of Participants	Duration	Key Findings
Palmitoyl Tripeptide-1	Clinical Study	15 women	4 weeks	Statistically significant reductions in wrinkle length, depth, and skin roughness.[1]
Clinical Study	23 healthy female volunteers	4 weeks	Small but statistically significant increase in skin thickness (~4%) compared to vehicle.[1]
Palmitoyl Tripeptide-1 & Palmitoyl Tetrapeptide-7	Clinical Study	28 volunteers	56 days	Statistically significant decrease in deep wrinkles, skin roughness, and improvement in skin elasticity and tone.[2]
Palmitoyl Tetrapeptide-7 (with other actives)	Clinical Study	17 subjects	1 month	Reported decrease in deep wrinkles, skin roughness, and improvement in skin elasticity and tone (statistical significance not specified).[2]
Multi-peptide Serum (including Palmitoyl Tripeptide-1 & Palmitoyl Tetrapeptide-7)	Clinical Study	29 female subjects (35-60 years)	14 weeks	Statistically significant improvement in facial lines, wrinkles, eye lines, and eye wrinkles at rest and with maximum smile.[3][4]

Mechanisms of Action and Signaling Pathways

The distinct mechanisms of these peptides underpin their application in skincare.

Tetrapeptide-1: This peptide is generally described as a signaling molecule that stimulates the synthesis of crucial extracellular matrix proteins like collagen, elastin, and fibronectin.[5][6] This action helps to combat signs of skin aging such as wrinkles and sagging.[5][6] The precise signaling pathway it activates to achieve this is not well-documented in publicly available research.

General signaling concept for Tetrapeptide-1.

Palmitoyl Tripeptide-1 (pal-GHK): This peptide is a fragment of the alpha-chain of type I collagen. It is believed to mimic the body's own mechanism to stimulate collagen synthesis, potentially through the Transforming Growth Factor-β (TGF-β) pathway. By signaling to fibroblasts, it encourages the production of more collagen and other ECM components.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. cir-safety.org [cir-safety.org]
• 3. Clinical Assessment, Diagnosis, and Management of Infraorbital Wrinkles and Pigmentation [ouci.dntb.gov.ua]
• 4. jddonline.com [jddonline.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. ulprospector.com [ulprospector.com]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Tetrapeptide-1

For researchers, scientists, and drug development professionals, the integrity of your work and the safety of your laboratory environment are paramount. Adherence to proper disposal protocols for chemical reagents like Tetrapeptide-1 is a critical component of operational excellence and regulatory compliance. This guide provides a comprehensive, step-by-step approach to the safe disposal of Tetrapeptide-1, ensuring a secure workspace and preventing environmental contamination.

While specific hazard data for Tetrapeptide-1 is not extensively documented, it is prudent to handle it with the care afforded to all laboratory chemicals. General safety precautions include wearing appropriate Personal Protective Equipment (PPE), such as gloves, safety glasses, and a lab coat.[1][2][3][4] All handling should occur in a well-ventilated area.

Immediate Safety and Handling Protocols

Before commencing any disposal procedure, a thorough risk assessment should be completed. Although many synthetic peptides are not classified as hazardous substances, their biological activity necessitates careful handling to prevent unintended exposure or environmental release.[3]

Personal Protective Equipment (PPE):

• Gloves: Use chemical-resistant gloves (e.g., nitrile).[3][4]

• Eye Protection: Wear safety goggles or glasses.[1][2][3]

• Lab Coat: A standard lab coat should be worn at all times.[1][2][3]

In the event of a spill, immediately alert personnel in the area. For liquid spills, use absorbent materials like sand or vermiculite to contain them.[3] For solid spills, gently sweep up the powder to avoid creating dust.[3] All contaminated materials should be placed in a labeled, sealed container for hazardous waste disposal.[1][3]

Step-by-Step Disposal Procedures

The proper disposal method for Tetrapeptide-1 waste depends on its form (solid or liquid) and your institution's specific Environmental Health and Safety (EHS) guidelines. Never dispose of peptide solutions down the sink or solid peptide waste in regular trash. [2][5]

1. Waste Segregation and Collection:

• Solid Waste: Collect all solid Tetrapeptide-1 waste, including empty vials, contaminated gloves, pipette tips, and wipes, in a designated, leak-proof, and clearly labeled hazardous waste container.[1][4]

• Liquid Waste: Transfer all liquid waste containing Tetrapeptide-1, such as unused solutions or reaction mixtures, into a separate, leak-proof, and clearly labeled chemical waste container.[1][5]

2. Chemical Inactivation (Recommended for Bioactive Peptides): To minimize potential biological activity, chemical inactivation of peptide waste is a recommended practice.

• Bleach Solution: Treat liquid waste with a 10% bleach solution (to a final concentration of 0.5-1.0% sodium hypochlorite) for a contact time of at least 30 minutes.[3]

• Acid/Base Hydrolysis: Alternatively, add the liquid peptide waste to a 1 M solution of hydrochloric acid (HCl) or sodium hydroxide (NaOH).[4] Allow the mixture to stand for at least 24 hours to ensure complete peptide degradation.[4] Following inactivation, neutralize the solution to a pH between 6.0 and 8.0 before collecting it in a hazardous waste container.[4]

3. Final Disposal:

• All waste containers must be sealed and stored in a designated hazardous waste accumulation area.

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal by a licensed hazardous waste contractor.[1][2][4] Disposal must be in accordance with all federal, state, and local environmental regulations.[1][6]

Quantitative Data for Peptide Waste Management

While specific quantitative data for Tetrapeptide-1 disposal is not available, the following table summarizes general recommendations for peptide waste inactivation.

Parameter	Recommendation	Rationale
Chemical Inactivation Agents	10% Bleach Solution	Effective for deactivating bioactive peptides.[3]
1 M Hydrochloric Acid (HCl)	Promotes hydrolysis and degradation of the peptide.[4]
1 M Sodium Hydroxide (NaOH)	Promotes hydrolysis and degradation of the peptide.[4]
Contact Time for Inactivation	Minimum 30 minutes (Bleach)	Ensures sufficient time for deactivation.[3]
Minimum 24 hours (Acid/Base)	Ensures complete peptide degradation.[4]
Neutralization pH Range	6.0 - 8.0	To be performed after acid or base inactivation before final disposal.[4]

Experimental Protocol: Chemical Inactivation of Liquid Tetrapeptide-1 Waste

This protocol outlines the steps for chemical inactivation using acid or base hydrolysis.

• Preparation: In a designated chemical fume hood, prepare a 1 M solution of either hydrochloric acid (HCl) or sodium hydroxide (NaOH).

• Addition of Waste: Slowly and carefully add the liquid peptide waste to the inactivation solution. A common ratio is 1 part waste to 10 parts inactivation solution to ensure an excess of the hydrolyzing agent.[4]

• Reaction: Gently stir the mixture and allow it to stand for a minimum of 24 hours at room temperature in the fume hood.[4]

• Neutralization: After the inactivation period, check the pH of the solution.

  • If acidic, slowly add a base (e.g., sodium bicarbonate) until the pH is between 6.0 and 8.0.

  • If basic, slowly add a weak acid to achieve the same pH range.

• Collection: Transfer the neutralized solution to a properly labeled hazardous waste container for disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Tetrapeptide-1 waste.

Caption: Workflow for the proper disposal of Tetrapeptide-1 waste.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide24.store [peptide24.store]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. puretidestherapy.com [puretidestherapy.com]
• 6. peptide.com [peptide.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Tetrapeptide-1

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT PROFESSIONALS

This document provides essential safety and logistical information for the handling and disposal of Tetrapeptide-1. Adherence to these procedural guidelines is critical for ensuring personnel safety and maintaining the integrity of your research. While Tetrapeptide-1 is not classified as a hazardous substance according to EU regulations, it is imperative to handle all laboratory chemicals with a comprehensive safety-first approach.[1] The toxicological properties of many synthetic peptides have not been fully investigated, and exercising due care is a fundamental principle of safe laboratory practice.

Personal Protective Equipment (PPE): Your First Line of Defense

A thorough risk assessment should be conducted for all specific laboratory tasks to determine if additional PPE is required. The following table summarizes the recommended PPE for handling Tetrapeptide-1, particularly when managing the lyophilized powder which can be easily aerosolized.

PPE Category	Item	Specifications and Use
Eye and Face Protection	Safety Goggles	Required for protection against dust particles and accidental splashes.
Face Shield	Recommended in addition to goggles when there is a significant risk of splashing, such as during the initial reconstitution of the lyophilized powder.
Body Protection	Laboratory Coat	A standard, buttoned lab coat is the minimum requirement to protect clothing and skin from potential splashes.
Hand Protection	Chemical-Resistant Gloves	Disposable nitrile gloves are recommended. Gloves should be inspected before use and changed immediately if contaminated.
Respiratory Protection	Dust Respirator/Mask	Recommended when weighing or handling the lyophilized powder to prevent inhalation of fine particles. To be used within a fume hood or biosafety cabinet.[2]
General Attire	Long Pants & Closed-Toe Shoes	Required minimum attire for working in any laboratory where chemicals are handled.

Operational Plan: A Step-by-Step Protocol for Safe Handling

Following a structured workflow is essential to minimize exposure risk and prevent contamination. This protocol outlines the key steps for the safe handling of Tetrapeptide-1 from receipt to experimental use.

Preparation and Reconstitution

• Receiving and Storage : Upon receipt, store lyophilized Tetrapeptide-1 in a cool, dry, and dark place. For long-term storage, temperatures of -20°C or colder are recommended.[2]

• Equilibration : Before opening, allow the vial of lyophilized peptide to warm to room temperature to prevent condensation and moisture contamination.[3]

• Designated Workspace : Conduct all handling of Tetrapeptide-1 in a designated, clean, and well-ventilated area, such as a chemical fume hood or a biosafety cabinet, especially when working with the powder form.[2]

• Reconstitution : Carefully reconstitute the peptide using the appropriate sterile solvent as specified in the product's certificate of analysis.

Experimental Use

• Aliquoting : To avoid repeated freeze-thaw cycles which can degrade the peptide, it is best practice to create single-use aliquots of the reconstituted solution.

• Clear Labeling : Ensure all vials and aliquots are clearly labeled with the peptide name, concentration, and the date of preparation.

• Hygiene Measures : Always wash hands thoroughly after handling Tetrapeptide-1 and before leaving the laboratory.[1]

A logical workflow for the safe handling and disposal of Tetrapeptide-1.

Disposal Plan: Ensuring Environmental and Regulatory Compliance

Proper disposal of Tetrapeptide-1 and any contaminated materials is a critical final step in the experimental workflow. All peptide waste should be treated as chemical waste and disposed of in accordance with federal, state, and local environmental control regulations.[1][4]

Waste Segregation and Collection

• Solid Waste : All materials that have come into contact with Tetrapeptide-1, including gloves, pipette tips, and empty vials, must be collected in a designated and clearly labeled chemical waste container.

• Liquid Waste : Unused or waste solutions of Tetrapeptide-1 should be collected in a separate, labeled liquid chemical waste container. Never pour peptide solutions down the drain.

• Sharps : Any needles or syringes used must be disposed of in a dedicated, puncture-resistant sharps container.

Final Disposal Procedures

• Labeling : Ensure all waste containers are accurately labeled with the contents, including "Tetrapeptide-1 waste," the date, and the primary hazard (if any).

• Institutional Protocols : Follow your institution's specific Environmental Health and Safety (EHS) guidelines for the final collection and disposal of chemical waste. This typically involves arranging for a pickup by a licensed hazardous waste contractor.

By adhering to these safety protocols and operational plans, researchers can confidently handle Tetrapeptide-1 while safeguarding themselves, their colleagues, and the environment.

References

• 1. sfasu.edu [sfasu.edu]
• 2. peptide24.store [peptide24.store]
• 3. Handling and Storage of Synthetic Peptides NovoPro [novoprolabs.com]
• 4. sites.rowan.edu [sites.rowan.edu]